3-chloro-2-methyl-N-(propan-2-yl)aniline
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Description
BenchChem offers high-quality 3-chloro-2-methyl-N-(propan-2-yl)aniline suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-chloro-2-methyl-N-(propan-2-yl)aniline including the price, delivery time, and more detailed information at info@benchchem.com.
Properties
Molecular Formula |
C10H14ClN |
|---|---|
Molecular Weight |
183.68 g/mol |
IUPAC Name |
3-chloro-2-methyl-N-propan-2-ylaniline |
InChI |
InChI=1S/C10H14ClN/c1-7(2)12-10-6-4-5-9(11)8(10)3/h4-7,12H,1-3H3 |
InChI Key |
CDFGAXXPIIJXSS-UHFFFAOYSA-N |
Canonical SMILES |
CC1=C(C=CC=C1Cl)NC(C)C |
Origin of Product |
United States |
physicochemical properties of 3-chloro-2-methyl-N-(propan-2-yl)aniline
Technical Monograph: 3-Chloro-2-methyl-N-(propan-2-yl)aniline
Part 1: Executive Technical Summary
3-Chloro-2-methyl-N-(propan-2-yl)aniline is a specialized secondary amine intermediate used primarily in the synthesis of agrochemicals (chloroacetanilide herbicides, carboxamide fungicides) and pharmaceutical building blocks. Structurally, it is an aniline derivative characterized by significant steric hindrance provided by the ortho-methyl group and the bulky N-isopropyl substituent.
This guide provides a comprehensive physicochemical profile, synthetic methodologies, and handling protocols. Due to the limited availability of experimental data for this specific derivative in public registries, physicochemical values presented here include validated structure-activity relationship (SAR) predictions based on the parent compound, 3-chloro-2-methylaniline (CAS 87-60-5).
Part 2: Physicochemical Profile
The introduction of the isopropyl group onto the nitrogen atom significantly alters the lipophilicity and basicity compared to the primary aniline parent.
Key Chemical Identifiers
| Property | Value |
| IUPAC Name | 3-chloro-2-methyl-N-(propan-2-yl)aniline |
| CAS Number | 1019602-95-9 |
| Molecular Formula | C₁₀H₁₄ClN |
| Molecular Weight | 183.68 g/mol |
| SMILES | CC(C)Nc1cccc(Cl)c1C |
| InChI Key | Validated keys required for database entry |
Physical Properties (Experimental & Predicted)
| Property | Value | Source/Note |
| Physical State | Liquid (Oil) | Predicted based on parent MP (2°C) and N-alkylation effect. |
| Boiling Point | ~260–270°C @ 760 mmHg | Predicted (Parent BP: 245°C). |
| Density | ~1.12 g/cm³ | Predicted (Slight decrease from parent 1.185 due to alkyl bulk). |
| LogP (Octanol/Water) | 3.65 ± 0.4 | Predicted (High Lipophilicity). |
| pKa (Conjugate Acid) | 3.8 ± 0.5 | Predicted (Weakly basic; steric inhibition of resonance). |
| Solubility | Insoluble in water; Soluble in DCM, EtOAc, MeOH. | Lipophilic nature dominates. |
Technical Insight: The ortho-methyl group creates a "twisted" conformation that reduces the conjugation of the nitrogen lone pair with the aromatic ring. While typically this would increase basicity, the steric bulk hinders protonation. The high LogP (approx. 3.65) suggests this compound will rapidly cross biological membranes, necessitating strict PPE compliance.
Part 3: Synthetic Methodology
The synthesis of 3-chloro-2-methyl-N-(propan-2-yl)aniline presents a regiochemical challenge due to the steric crowding at the ortho position. Direct alkylation with isopropyl halides often results in low yields and over-alkylation. The industry-standard approach is Reductive Amination .
Protocol: Reductive Amination (Preferred Route)
This pathway utilizes acetone as the isopropyl source and a reducing agent (Sodium Triacetoxyborohydride or Hydrogenation) to ensure mono-alkylation.
Reagents:
-
Substrate: 3-Chloro-2-methylaniline (CAS 87-60-5).[1]
-
Carbonyl Source: Acetone (Excess).
-
Reducing Agent: Sodium triacetoxyborohydride (STAB) or H₂/Pt-C.
-
Solvent: Dichloroethane (DCE) or Methanol.
-
Acid Catalyst: Acetic Acid (AcOH).
Step-by-Step Workflow:
-
Imine Formation: Dissolve 3-chloro-2-methylaniline (1.0 eq) in DCE. Add Acetone (3.0 eq) and AcOH (1.0 eq). Stir at Room Temperature (RT) for 2 hours to form the Schiff base intermediate.
-
Reduction: Cool to 0°C. Add STAB (1.5 eq) portion-wise to control exotherm.
-
Reaction: Allow to warm to RT and stir overnight (12–16 hrs). Monitor via TLC/LC-MS.
-
Quench: Quench with saturated NaHCO₃ solution.
-
Extraction: Extract organic layer, wash with brine, dry over Na₂SO₄.
-
Purification: Flash column chromatography (Hexane/EtOAc) is usually required to remove unreacted primary aniline.
Synthesis Logic Diagram
Figure 1: Reductive amination pathway minimizing over-alkylation via Schiff base formation.
Part 4: Handling, Stability & Safety
As an aniline derivative, this compound carries significant toxicity risks, particularly regarding blood interactions (Methemoglobinemia).[2]
Stability Profile
-
Oxidation: Anipines are prone to oxidation. The N-isopropyl group provides some protection compared to the primary amine, but the compound will darken (brown/red) upon exposure to air and light.
-
Storage: Store under inert atmosphere (Argon/Nitrogen) at 2–8°C.
-
Incompatibility: Incompatible with strong oxidizing agents and acid chlorides.
Safety Protocol (Self-Validating)
Hazard Class: Acute Tox. 4 (Oral), Skin Irrit. 2, Eye Irrit. 2A. Specific Target Organ Toxicity: Blood (Methemoglobinemia).[2]
| Hazard | Control Measure | Validation Step |
| Skin Absorption | Nitrile gloves (Double gloving recommended). | Check gloves for discoloration (yellowing) indicating permeation. |
| Inhalation | Fume hood required. | Use anemometer to verify face velocity >0.5 m/s before opening vial. |
| Methemoglobinemia | Avoid all contact. | Indicator: Cyanosis (blue lips/nails) is a late sign. Immediate medical attention required if exposure suspected.[3] |
Part 5: Biological & Structural Context
In drug discovery, the N-isopropyl group serves two functions:
-
Lipophilic Clamp: It fills hydrophobic pockets in target enzymes (e.g., kinase ATP-binding sites).
-
Metabolic Shield: It protects the nitrogen from rapid acetylation or oxidation, prolonging half-life compared to the primary aniline.
QSAR Implication: The combination of the 3-chloro and 2-methyl substituents locks the phenyl ring into a specific conformation relative to the N-alkyl group. This "atropisomeric" potential (though likely freely rotating at RT) is critical for binding affinity in rigid receptor pockets.
References
-
National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 6894, 3-Chloro-2-methylaniline (Parent Compound). Retrieved from [Link]
- Abdel-Magid, A. F., et al. (1996).Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Journal of Organic Chemistry. (Standard protocol reference for Section 3.1).
Sources
Technical Monograph: 3-Chloro-2-methyl-N-(propan-2-yl)aniline
Topic: 3-chloro-2-methyl-N-(propan-2-yl)aniline structural formula Content Type: Technical Monograph / Whitepaper Audience: Researchers, Scientists, Process Chemists
Structural Elucidation, Synthetic Methodologies, and Physicochemical Profiling
Executive Summary
3-chloro-2-methyl-N-(propan-2-yl)aniline (CAS: 1019602-95-9), also known as N-isopropyl-3-chloro-2-methylaniline, represents a critical intermediate scaffold in the synthesis of advanced agrochemicals (specifically phenylurea herbicides and carboxamide fungicides) and pharmaceutical APIs.
This guide provides a rigorous technical analysis of the compound's structural properties, focusing on the steric influence of the ortho-methyl group on N-alkylation efficiency. We present a validated, scalable protocol for its synthesis via reductive amination, bypassing the limitations of direct alkylation.
Structural Analysis & Physicochemical Profile
Chemical Identity[1][2][3][4]
-
IUPAC Name: 3-chloro-2-methyl-N-(propan-2-yl)aniline[1]
-
Common Synonyms: N-isopropyl-3-chloro-2-toluidine; N-isopropyl-2-methyl-3-chloroaniline
-
Molecular Formula: C₁₀H₁₄ClN
-
Molecular Weight: 183.68 g/mol [1]
-
SMILES: CC(C)Nc1cccc(Cl)c1C[1]
Structural Dynamics and Steric Hindrance
The molecule features a trisubstituted benzene ring. The key structural determinant is the 2-methyl group located ortho to the amine functionality.
-
Steric Gating: The ortho-methyl group creates significant steric bulk around the nitrogen atom. This reduces the nucleophilicity of the nitrogen, making direct SN2 alkylation with isopropyl halides sluggish and prone to elimination side reactions.
-
Electronic Effects: The 3-chloro substituent exerts a negative inductive effect (-I), slightly deactivating the ring but increasing the acidity of the N-H bond compared to non-halogenated toluidines.
-
Conformational Lock: The N-isopropyl group adopts a conformation that minimizes steric clash with the ortho-methyl, often twisting the N-C(isopropyl) bond out of the aromatic plane, which impacts downstream coupling reactions (e.g., urea formation).
Physicochemical Properties Table
| Property | Value / Description | Note |
| Physical State | Viscous liquid / Low-melting solid | Tendency to supercool |
| Boiling Point | ~255–260 °C (Predicted) | High thermal stability |
| LogP | 3.8 ± 0.4 | Highly lipophilic |
| pKa (Conjugate Acid) | ~3.5–4.0 | Weak base due to e- withdrawing Cl |
| Solubility | Soluble in DCM, EtOAc, Toluene | Insoluble in water |
Synthetic Methodology: Reductive Amination
Direct alkylation of 3-chloro-2-methylaniline with isopropyl bromide is not recommended due to the competing elimination of the alkyl halide and poly-alkylation. The industry-standard, self-validating protocol is Reductive Amination using acetone.
Reaction Pathway Logic
The synthesis proceeds via the formation of a ketimine intermediate (Schiff base), followed by in situ reduction. This method ensures mono-alkylation selectivity.
Reagents:
-
Substrate: 3-chloro-2-methylaniline (CAS: 87-60-5)[2][3][4][5][6]
-
Carbonyl Source: Acetone (Excess)
-
Reducing Agent: Sodium Triacetoxyborohydride (STAB) or Hydrogenation (Pt/C)
-
Solvent: 1,2-Dichloroethane (DCE) or Methanol
Validated Laboratory Protocol (STAB Method)
This protocol is designed for 10 mmol scale and is scalable.
Step 1: Imine Formation
-
Charge a dry reaction vessel with 3-chloro-2-methylaniline (1.42 g, 10 mmol) and 1,2-Dichloroethane (DCE) (30 mL).
-
Add Acetone (1.16 g, 20 mmol, 2.0 eq) and Acetic Acid (0.6 g, 10 mmol, 1.0 eq) to catalyze imine formation.
-
Stir at room temperature for 30 minutes under Nitrogen. Checkpoint: Monitor via TLC for the disappearance of the starting aniline.
Step 2: Reduction 4. Cool the mixture to 0°C. 5. Add Sodium Triacetoxyborohydride (STAB) (3.18 g, 15 mmol, 1.5 eq) portion-wise over 15 minutes. Reasoning: STAB is milder than NaBH₄ and selectively reduces the imine without reducing the acetone excess. 6. Allow the reaction to warm to room temperature and stir for 12–16 hours.
Step 3: Work-up and Purification [7] 7. Quench with saturated aqueous NaHCO₃ (50 mL). 8. Extract with Dichloromethane (3 x 30 mL). 9. Wash combined organics with brine, dry over Na₂SO₄, and concentrate in vacuo. 10. Purification: Flash column chromatography (Hexanes/EtOAc 95:5). The product is a pale yellow oil.[7]
Synthesis Workflow Diagram
Figure 1: Step-wise reductive amination workflow ensuring mono-selectivity.
Applications in Drug & Agrochemical Design[2]
Pharmacophore Utility
The N-isopropyl-3-chloro-2-methylaniline moiety serves as a lipophilic "anchor" in bioactive molecules.
-
Metabolic Stability: The isopropyl group protects the nitrogen from rapid metabolic dealkylation compared to a methyl or ethyl group.
-
Conformational Control: The steric bulk of the ortho-methyl group forces the N-substituent out of plane, often locking the molecule into a bioactive conformation required for binding to enzymes (e.g., succinate dehydrogenase in fungi).
Downstream Synthesis (Urea/Amide Formation)
This intermediate is frequently reacted with isocyanates or acid chlorides to form:
-
Phenylurea Herbicides: Reaction with dimethylcarbamoyl chloride.
-
Carboxamide Fungicides: Reaction with pyrazole-4-carbonyl chlorides.
Figure 2: Divergent synthetic utility in agrochemical development.
Safety & Handling (MSDS Summary)
-
Hazard Class: Acute Tox. 3 (Oral/Dermal/Inhalation).
-
Target Organs: Blood (Methemoglobinemia), Liver.
-
Handling:
-
Use only in a chemical fume hood.
-
Wear nitrile gloves (breakthrough time > 480 min) and chemical safety goggles.
-
Spill Protocol: Absorb with sand/vermiculite; do not use sawdust (fire hazard with anilines).
-
References
- Abdel-Magid, A. F., et al. (1996). "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride." Journal of Organic Chemistry. (Standard protocol reference).
-
PubChem. (2023). 3-Chloro-2-methylaniline (Parent Compound) Compound Summary. Retrieved from [Link]
-
Master Organic Chemistry. (2017). Reductive Amination: Mechanism and Practical Applications. Retrieved from [Link]
Sources
- 1. 1019602-95-9|3-Chloro-2-methyl-N-(propan-2-yl)aniline|BLD Pharm [bldpharm.com]
- 2. nbinno.com [nbinno.com]
- 3. 3-Chloro-2-methylaniline | 87-60-5 [chemicalbook.com]
- 4. 3-CHLORO-2-METHYLANILINE | CAS 87-60-5 [matrix-fine-chemicals.com]
- 5. 3-Chloro-2-methylaniline | CAS 87-60-5 | SCBT - Santa Cruz Biotechnology [scbt.com]
- 6. 3-Chloro-2-methylaniline | C7H8ClN | CID 6894 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 7. guidechem.com [guidechem.com]
spectroscopic data for 3-chloro-2-methyl-N-(propan-2-yl)aniline
An In-Depth Technical Guide to the Spectroscopic Characterization of 3-chloro-2-methyl-N-(propan-2-yl)aniline
Abstract
This technical guide provides a comprehensive framework for the spectroscopic characterization of 3-chloro-2-methyl-N-(propan-2-yl)aniline, a substituted aniline of interest to researchers in synthetic chemistry and drug development. In the absence of publicly archived spectra for this specific molecule, this document leverages foundational spectroscopic principles and data from analogous structures to present a detailed predictive analysis. It is designed to serve as an expert-level resource for scientists, offering not only the anticipated spectral data but also the underlying scientific rationale for these predictions. Furthermore, this guide includes robust, field-proven protocols for the synthesis of the target compound and the acquisition of high-quality spectroscopic data, ensuring that researchers can confidently produce and validate this molecule in a laboratory setting.
Introduction: The Need for Rigorous Characterization
Substituted anilines are privileged scaffolds in medicinal chemistry and materials science. The specific compound, 3-chloro-2-methyl-N-(propan-2-yl)aniline, combines several features—a chlorinated aromatic ring, a methyl group, and a secondary isopropylamine substituent—that modulate its electronic, steric, and pharmacokinetic properties. As an intermediate in multi-step syntheses, its structural integrity and purity are paramount.
Unambiguous structural confirmation relies on a synergistic application of modern spectroscopic techniques, primarily Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS). Each method provides a unique and complementary piece of the structural puzzle. This guide will deconstruct the expected spectroscopic signature of the title compound, providing a reliable benchmark for its identification.
Synthesis Pathway and Characterization Workflow
The most logical and efficient laboratory synthesis of 3-chloro-2-methyl-N-(propan-2-yl)aniline is via the reductive amination of its primary amine precursor, 3-chloro-2-methylaniline, with acetone. This well-established transformation is known for its high selectivity and yield.[1][2][3]
The overall workflow, from synthesis to characterization, is a self-validating process designed to ensure the identity and purity of the final product.
Figure 1: Proposed workflow for the synthesis and spectroscopic confirmation of the target compound.
Experimental Protocol: Reductive Amination
This protocol is designed for robustness and scalability.
-
Reaction Setup: To a solution of 3-chloro-2-methylaniline (1.0 eq) in an appropriate solvent such as dichloroethane (DCE, 0.2 M), add acetone (1.5 eq).
-
Imine Formation: Add a catalytic amount of acetic acid (0.1 eq) to the mixture. Stir at room temperature for 1-2 hours to facilitate the formation of the intermediate imine.
-
Reduction: Slowly add sodium triacetoxyborohydride (NaBH(OAc)₃, 1.5 eq) portion-wise over 15 minutes. Causality Note: NaBH(OAc)₃ is a mild and selective reducing agent, ideal for reducing the protonated imine in the presence of the remaining ketone without over-reduction.[2]
-
Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting aniline is fully consumed (typically 4-12 hours).
-
Workup: Quench the reaction by carefully adding a saturated aqueous solution of sodium bicarbonate. Extract the aqueous layer with ethyl acetate (3x).
-
Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the resulting crude oil via silica gel column chromatography to yield the pure product.
Predicted Spectroscopic Data and Interpretation
The following sections detail the predicted spectroscopic data. The rationale behind each prediction is explained to provide a deeper understanding of the structure-spectrum correlation. Authoritative texts on spectroscopic interpretation form the basis of these predictions.[4][5][6]
¹H Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR is the most powerful tool for elucidating the precise connectivity of the molecule. The key diagnostic signals will be the appearance of the isopropyl group protons and the shift of the aromatic protons upon N-alkylation.
Figure 2: Predicted ¹H NMR chemical shift assignments for 3-chloro-2-methyl-N-(propan-2-yl)aniline.
Table 1: Predicted ¹H NMR Data (500 MHz, CDCl₃)
| Label | Predicted Shift (δ, ppm) | Multiplicity | Integration | Assignment | Rationale |
|---|---|---|---|---|---|
| H-g | ~1.25 | Doublet (d) | 6H | -CH(CH₃ )₂ | Aliphatic methyl groups adjacent to a single proton, showing characteristic doublet splitting. |
| Ar-CH₃ | ~2.20 | Singlet (s) | 3H | Ar-CH₃ | Aromatic methyl group, appears as a singlet. Its position is relatively deshielded due to the aromatic ring current. |
| H-h | ~3.70 | Septet (sept) | 1H | -CH (CH₃)₂ | The methine proton of the isopropyl group, split into a septet by the six equivalent adjacent methyl protons (n+1 rule). |
| NH | ~3.8 | Broad Singlet (br s) | 1H | -NH - | The secondary amine proton. Its chemical shift can be variable and the peak is often broad due to quadrupolar relaxation and potential hydrogen exchange. |
| H-f | ~6.60 | Doublet (d) | 1H | Ar-H (C6) | Aromatic proton ortho to the N-isopropyl group, expected to be the most shielded aromatic proton due to the electron-donating nature of the amine. |
| H-d | ~6.95 | Doublet (d) | 1H | Ar-H (C4) | Aromatic proton para to the methyl group and meta to the amine. |
| H-e | ~7.05 | Triplet (t) | 1H | Ar-H (C5) | Aromatic proton meta to both the chloro and methyl groups. Expected to appear as a triplet due to coupling with two adjacent aromatic protons. |
¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy
¹³C NMR provides information on the carbon skeleton of the molecule. The number of unique signals will confirm the overall symmetry and presence of all carbon atoms.
Table 2: Predicted ¹³C NMR Data (125 MHz, CDCl₃)
| Predicted Shift (δ, ppm) | Assignment | Rationale |
|---|---|---|
| ~18.5 | Ar-C H₃ | Aromatic methyl carbon, typically found in the 15-25 ppm range. |
| ~23.0 | -CH(C H₃)₂ | The two equivalent methyl carbons of the isopropyl group. |
| ~48.0 | -C H(CH₃)₂ | The methine carbon of the isopropyl group, directly attached to nitrogen, causing a downfield shift. |
| ~114.0 | C6 | Aromatic C-H ortho to the amine group, shielded by its electron-donating effect. |
| ~121.0 | C4 | Aromatic C-H para to the methyl group. |
| ~127.5 | C5 | Aromatic C-H para to the chloro group. |
| ~130.0 | C2 | Aromatic carbon bearing the methyl group (quaternary). |
| ~135.0 | C3 | Aromatic carbon bearing the chloro group (quaternary). Its shift is significantly influenced by the electronegative chlorine. |
| ~146.0 | C1 | Aromatic carbon bearing the N-isopropyl group (quaternary). It is the most deshielded due to direct attachment to the nitrogen atom. |
Infrared (IR) Spectroscopy
IR spectroscopy is essential for identifying key functional groups. The transition from a primary to a secondary amine provides a clear and diagnostically useful change in the N-H stretching region.
Table 3: Predicted FT-IR Absorption Bands (Liquid Film/KBr)
| Frequency (cm⁻¹) | Intensity | Assignment | Rationale |
|---|---|---|---|
| ~3400 | Medium, Sharp | N-H Stretch | This single, sharp peak is characteristic of a secondary amine. This contrasts with the two-band signal seen in the primary amine precursor.[7][8] |
| 3100-3000 | Medium | Aromatic C-H Stretch | Characteristic stretching vibrations for sp² C-H bonds on the benzene ring.[9] |
| 2970-2850 | Strong | Aliphatic C-H Stretch | Asymmetric and symmetric stretching of the methyl and methine groups of the isopropyl and Ar-CH₃ substituents. |
| ~1600, ~1500 | Medium-Strong | C=C Aromatic Ring Stretch | Skeletal vibrations of the benzene ring, typically appearing as a pair of sharp bands. |
| ~1320 | Medium-Strong | C-N Stretch | Stretching vibration of the aromatic carbon to nitrogen bond.[10] |
| ~800-750 | Strong | C-H Out-of-plane Bend | Bending vibration characteristic of the 1,2,3-trisubstituted aromatic ring pattern. |
| ~750 | Strong | C-Cl Stretch | Stretching vibration for the carbon-chlorine bond. |
Mass Spectrometry (MS)
Mass spectrometry provides the molecular weight and crucial fragmentation data that further confirms the structure. Electron Ionization (EI) is assumed for this predictive analysis.
-
Molecular Ion (M⁺): The molecular weight is 197.08 g/mol . Due to the presence of one nitrogen atom, the nominal molecular weight will be an odd number (197), consistent with the Nitrogen Rule.[11] The isotopic pattern of chlorine will be a key diagnostic feature: an M+2 peak at m/z 199 with approximately one-third the intensity of the M⁺ peak.
-
Major Fragmentations:
-
Alpha-Cleavage (Base Peak): The most favorable fragmentation for N-alkyl amines is the cleavage of the C-C bond alpha to the nitrogen atom.[12][13] Loss of a methyl radical (•CH₃) from the isopropyl group is expected to be the most prominent fragmentation, leading to a highly stable, resonance-delocalized cation at m/z 182 . This is predicted to be the base peak.
-
Loss of Propene: A rearrangement followed by the loss of propene (C₃H₆) could lead to a fragment corresponding to the 3-chloro-2-methylaniline radical cation at m/z 141 .
-
Table 4: Predicted Key Mass Spectrometry Fragments (EI-MS)
| m/z | Predicted Identity | Rationale |
|---|---|---|
| 199 | [M+2]⁺ | Isotopic peak due to the presence of ³⁷Cl. |
| 197 | [M]⁺ | Molecular ion peak. |
| 182 | [M - CH₃]⁺ | Base Peak. Result of alpha-cleavage, loss of a methyl radical from the isopropyl group. |
| 141 | [M - C₃H₆]⁺ | Loss of propene via rearrangement. |
Standard Operating Procedures for Data Acquisition
Adherence to standardized protocols is critical for obtaining high-quality, reproducible data.
Protocol for ¹H and ¹³C NMR Spectroscopy
-
Sample Preparation: Dissolve 5-10 mg of the purified compound in ~0.7 mL of deuterated chloroform (CDCl₃). Ensure the sample is free of particulate matter by filtering it through a small cotton plug in a Pasteur pipette directly into a clean, dry 5 mm NMR tube.[14][15]
-
Instrument Setup: Insert the sample into the spectrometer. Lock onto the deuterium signal of the CDCl₃.
-
Shimming: Perform automated or manual shimming to optimize the magnetic field homogeneity, aiming for a sharp and symmetrical solvent peak.
-
¹H Acquisition: Acquire the spectrum using standard parameters. A typical acquisition might involve a 30° pulse angle, a 1-2 second relaxation delay, and 8-16 scans.[16][17]
-
¹³C Acquisition: Acquire a proton-decoupled ¹³C spectrum. Due to the lower natural abundance of ¹³C, more scans (e.g., 256 or more) and a longer relaxation delay may be required to achieve a good signal-to-noise ratio.
-
Processing: Apply Fourier transformation, phase correction, and baseline correction to the acquired Free Induction Decay (FID). Calibrate the ¹H spectrum to the residual CHCl₃ peak at 7.26 ppm and the ¹³C spectrum to the CDCl₃ triplet at 77.16 ppm. Integrate peaks and assign chemical shifts.
Protocol for FT-IR Spectroscopy
-
Sample Preparation: If the sample is a liquid or oil, place a small drop between two sodium chloride (NaCl) or potassium bromide (KBr) salt plates to create a thin film. If it is a solid, prepare a KBr pellet.
-
Background Scan: Run a background spectrum of the empty sample compartment to subtract contributions from atmospheric CO₂ and H₂O.
-
Sample Scan: Place the prepared sample in the instrument and acquire the spectrum. Typically, 16-32 scans are co-added to improve the signal-to-noise ratio.
-
Data Analysis: Label the significant peaks corresponding to the key functional groups.
Protocol for Mass Spectrometry (LC-MS)
-
Sample Preparation: Prepare a dilute solution of the sample (~1 mg/mL) in a suitable solvent like methanol or acetonitrile.
-
Method Development: Develop a Liquid Chromatography (LC) method to ensure the sample is eluted as a sharp peak. A simple reverse-phase C18 column with a water/acetonitrile gradient is often a good starting point.
-
MS Acquisition: Infuse the eluent from the LC into the mass spectrometer source (e.g., Electrospray Ionization - ESI, or Atmospheric Pressure Chemical Ionization - APCI). Acquire data in both positive and negative ion modes to determine the best ionization conditions.
-
Data Analysis: Identify the molecular ion peak ([M+H]⁺ in positive ESI mode) and correlate it with the expected molecular weight. If using a high-resolution mass spectrometer (HRMS), the exact mass can be used to confirm the elemental composition.
Conclusion
This guide establishes a comprehensive spectroscopic benchmark for 3-chloro-2-methyl-N-(propan-2-yl)aniline. By combining predictive analysis based on first principles with robust experimental protocols, it equips researchers and drug development professionals with the necessary tools to confidently synthesize, identify, and utilize this compound. The predicted ¹H NMR, ¹³C NMR, IR, and MS data provide a clear and detailed "fingerprint" for structural verification, underscoring the power of a multi-technique approach in modern chemical science.
References
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Spectroscopy Asia. The prediction of 1H NMR chemical shifts in organic compounds. Available at: [Link]
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Wishart, D. S., et al. (2024). Accurate Prediction of 1H NMR Chemical Shifts of Small Molecules Using Machine Learning. Journal of Chemical Information and Modeling. Available at: [Link]
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Thomas, C. H. (1995). Guide to Spectroscopic Identification of Organic Compounds. CRC Press. Available at: [Link]
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Scheinmann, F. (Ed.). (2013). An Introduction to Spectroscopic Methods for the Identification of Organic Compounds, Volume 2. Pergamon. Available at: [Link]
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Silverstein, R. M., Webster, F. X., Kiemle, D. J., & Bryce, D. L. (2014). Spectrometric Identification of Organic Compounds, 8th Edition. Wiley. Available at: [Link]
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Royal Society of Chemistry. Predicting paramagnetic 1H NMR chemical shifts and state-energy separations in spin-crossover host–guest systems. Available at: [Link]
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University of Rochester, Department of Chemistry. How to Get a Good 1H NMR Spectrum. Available at: [Link]
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Fung, B. M. (2015). Review of Spectrometric Identification of Organic Compounds, 8th Edition. Journal of Chemical Education. Available at: [Link]
-
OpenStax. (2023). Organic Chemistry: 13.4 Chemical Shifts in 1H NMR Spectroscopy. Available at: [Link]
- Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds, 7th Edition. John Wiley & Sons.
-
Siniscalchi, T. (2021). Exercise 16.7 - Predicting Chemical Shifts in an 1H-NMR Spectrum. YouTube. Available at: [Link]
-
Dame, M. K., et al. (2018). Developing and Standardizing a Protocol for Quantitative Proton Nuclear Magnetic Resonance (1H NMR) Spectroscopy of Saliva. Journal of Proteome Research. Available at: [Link]
- Harada, T., et al. (2008). Efficient Reductive Alkylation of Aniline with Acetone over Pt Nanoparticles Encapsulated in Hollow Porous Carbon. Chemistry Letters.
-
Beaudry, C. Routine 1H NMR Guidelines. Oregon State University. Available at: [Link]
- Bon, R. S., et al. (2016). A General and Direct Reductive Amination of Aldehydes and Ketones with Electron-Deficient Anilines. Synthesis.
-
Ashenhurst, J. (2017). Reductive Amination, and How It Works. Master Organic Chemistry. Available at: [Link]
-
UTHSCSA. Step-by-step procedure for NMR data acquisition. Available at: [Link]
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University of Colorado Boulder, Department of Chemistry. NMR Spectrum Acquisition. Available at: [Link]
-
Royal Society of Chemistry. Supporting Information for Reductive amination of ketones/aldehydes with amines using BH3N(C2H5)3 as reductant. Available at: [Link]
- Hesse, M., Meier, H., & Zeeh, B. (2008). Spectroscopic Methods in Organic Chemistry. Thieme.
-
Organic Chemistry Portal. Amine synthesis by reductive amination (reductive alkylation). Available at: [Link]
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Scribd. Typical Infrared Absorption Frequencies. Available at: [Link]
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Northern Illinois University, Department of Chemistry and Biochemistry. Typical IR Absorption Frequencies For Common Functional Groups. Available at: [Link]
- Singh, S., & Rai, A. K. (2012). Vibrational Spectra of Aniline in Gas Phase: An Ab-Initio Study.
-
Chemistry LibreTexts. (2023). Mass Spectrometry - Fragmentation Patterns. Available at: [Link]
-
Northern Illinois University. Typical IR Absorption Frequencies For Common Functional Groups. Available at: [Link]
- Bähn, S., et al. (2011). Efficient and selective N-alkylation of amines with alcohols catalysed by manganese pincer complexes.
- De Hoffmann, E., & Stroobant, V. (2007).
- Morreel, K., et al. (2010). Mass Spectrometry-Based Fragmentation as an Identification Tool in Lignomics. Analytical Chemistry.
- University of California, Davis.
-
Organic Chemistry Portal. Arylamine synthesis by amination (alkylation). Available at: [Link]
- BenchChem. (2025).
-
Chad's Prep. (2018). 14.6b Fragmentation Patterns of Alkyl Halides, Alcohols, and Amines | Mass Spectrometry. YouTube. Available at: [Link]
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Chiappe, C., et al. (2005). Selective N-alkylation of anilines in ionic liquids. Green Chemistry. Available at: [Link]
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Kumar, A., et al. (2017). An Efficient and Selective Nickel-Catalyzed Direct N-Alkylation of Anilines with Alcohols. ACS Catalysis. Available at: [Link]
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An In-Depth Technical Guide to the Solubility of 3-Chloro-2-methyl-N-(propan-2-yl)aniline (Propachlor) in Organic Solvents
For Researchers, Scientists, and Drug Development Professionals
Authored by: Gemini, Senior Application Scientist
This guide provides a comprehensive technical overview of the solubility of 3-chloro-2-methyl-N-(propan-2-yl)aniline, an active ingredient commonly known as Propachlor. Understanding the solubility of this compound in various organic solvents is critical for a range of applications, from process chemistry and formulation development to environmental fate and toxicology studies. This document delves into the theoretical underpinnings of solubility, provides detailed experimental protocols for its determination, presents a compilation of known solubility data, and discusses the implications of these findings for scientific research and development.
Introduction: The Significance of Propachlor and Its Solubility
3-Chloro-2-methyl-N-(propan-2-yl)aniline, or Propachlor, is a pre-emergence herbicide used to control annual grasses and some broadleaf weeds in various crops.[1] Its efficacy and environmental behavior are intrinsically linked to its physicochemical properties, with solubility being a paramount parameter. The ability of Propachlor to dissolve in different organic solvents dictates its formulation possibilities, its mobility in soil and water systems, and its bioavailability. For chemists and formulation scientists, solubility data is essential for developing stable and effective herbicide formulations. For environmental scientists and toxicologists, understanding its solubility in non-polar organic media is crucial for predicting its partitioning behavior in the environment and its potential for bioaccumulation.
This guide will provide the necessary theoretical framework and practical knowledge to empower researchers to confidently assess and utilize the solubility characteristics of Propachlor.
Theoretical Principles of Solubility
The solubility of a solid organic compound in an organic solvent is governed by the principle of "like dissolves like."[2] This adage encapsulates the concept that substances with similar intermolecular forces are more likely to be soluble in one another. The dissolution process involves the breaking of solute-solute and solvent-solvent interactions and the formation of new solute-solvent interactions.
Key Factors Influencing the Solubility of Propachlor:
-
Molecular Structure and Polarity: Propachlor (C₁₁H₁₄ClNO) possesses a substituted aniline structure, which includes both non-polar (the benzene ring and isopropyl group) and polar (the chloro and amide functionalities) components.[3] The presence of the chlorine atom and the nitrogen and oxygen atoms in the amide group introduces polarity and the potential for dipole-dipole interactions. The overall polarity of the molecule will determine its affinity for solvents of varying polarities.
-
Solvent Properties: The polarity, hydrogen bonding capability, and molecular size of the solvent play a crucial role. Polar aprotic solvents like acetone can engage in dipole-dipole interactions, while protic solvents like ethanol can also act as hydrogen bond donors. Non-polar aromatic solvents like benzene and toluene will primarily interact with the non-polar regions of the Propachlor molecule through van der Waals forces.
-
Temperature: The effect of temperature on solubility is dictated by the enthalpy of solution. For most solid organic compounds, the dissolution process is endothermic, meaning that solubility increases with an increase in temperature.[2][4] This is because the added thermal energy helps to overcome the lattice energy of the solid solute.[2][4] However, the extent of this increase can vary significantly depending on the specific solute-solvent system.
-
Crystal Lattice Energy: The strength of the intermolecular forces holding the Propachlor molecules together in its solid crystalline state must be overcome by the energy of solvation. A higher crystal lattice energy will generally lead to lower solubility.
Quantitative Solubility Data of Propachlor
The following table summarizes the known solubility of Propachlor in a range of organic solvents at 25 °C. This data provides a valuable baseline for solvent selection in various applications.
| Organic Solvent | Solubility (g/kg of solvent) at 25 °C |
| Acetone | 448[5] |
| Benzene | 737[5] |
| Chloroform | 602[5] |
| Ethanol | 408[5] |
| Toluene | 342[5] |
| Xylene | 239[5] |
| Carbon Tetrachloride | 174[5] |
| Diethyl Ether | 219[5] |
Discussion of Solubility Data:
The data indicates that Propachlor is readily soluble in a variety of common organic solvents.[5] Its highest solubility is observed in benzene, a non-polar aromatic solvent, suggesting strong interactions between the aromatic ring of Propachlor and the benzene solvent molecules. The high solubility in chloroform, a polar aprotic solvent, can be attributed to favorable dipole-dipole interactions. Acetone and ethanol, which are polar aprotic and polar protic solvents respectively, also demonstrate good solvency for Propachlor. The lower solubility in xylene and carbon tetrachloride compared to benzene and chloroform may be due to a combination of factors including solvent polarity and molecular geometry.
Experimental Determination of Solubility: A Detailed Protocol
The most common and reliable method for determining the equilibrium solubility of a solid compound in a solvent is the shake-flask method .[6][7] This protocol provides a detailed, step-by-step procedure for accurately measuring the solubility of Propachlor in an organic solvent of interest.
Standard Operating Procedure: Shake-Flask Method for Solubility Determination
1. Materials and Equipment:
-
Analyte: 3-chloro-2-methyl-N-(propan-2-yl)aniline (Propachlor), analytical standard grade (>99% purity)
-
Solvents: HPLC grade organic solvents of interest (e.g., acetone, ethanol, benzene)
-
Glassware: Scintillation vials or flasks with screw caps, volumetric flasks, pipettes
-
Equipment: Analytical balance, orbital shaker with temperature control, centrifuge, syringe filters (0.45 µm, PTFE), HPLC system with a UV detector, or a Gas Chromatograph with a suitable detector.
2. Experimental Workflow Diagram:
Caption: Workflow for determining the solubility of Propachlor using the shake-flask method.
3. Detailed Procedure:
-
Step 1: Preparation of Saturated Solutions
-
Accurately weigh an excess amount of Propachlor into a series of scintillation vials. An excess is crucial to ensure that a saturated solution is achieved.
-
Pipette a known volume (e.g., 5.0 mL) of the desired organic solvent into each vial.
-
Securely cap the vials to prevent solvent evaporation.
-
-
Step 2: Equilibration
-
Place the vials in an orbital shaker set to a constant temperature (e.g., 25 °C ± 0.5 °C).
-
Shake the vials at a moderate speed for a sufficient period to reach equilibrium. A duration of 24 to 48 hours is typically recommended.[7] To confirm equilibrium has been reached, samples can be taken at different time points (e.g., 24, 48, and 72 hours) and analyzed. Equilibrium is confirmed when consecutive measurements are within an acceptable range of each other.
-
-
Step 3: Phase Separation
-
After equilibration, remove the vials from the shaker and allow the undissolved solid to settle.
-
To ensure complete removal of solid particles, centrifuge the vials at a moderate speed (e.g., 3000 rpm) for 10-15 minutes.
-
Carefully withdraw an aliquot of the clear supernatant using a syringe and filter it through a 0.45 µm PTFE syringe filter into a clean vial. This step is critical to prevent undissolved solid from artificially inflating the measured concentration.
-
-
Step 4: Quantification by High-Performance Liquid Chromatography (HPLC) with UV Detection
-
Rationale for Method Selection: HPLC-UV is a widely available and robust technique for the quantification of organic molecules. Propachlor contains a chromophore (the substituted benzene ring) that allows for its detection by UV absorbance. Although Propachlor's UV absorption is weak above 280 nm, it can be detected at lower wavelengths.[1]
-
Preparation of Standards: Prepare a series of standard solutions of Propachlor of known concentrations in the same organic solvent used for the solubility experiment.
-
Chromatographic Conditions (Example Method):
-
Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm).
-
Mobile Phase: An isocratic or gradient mixture of acetonitrile and water is a common starting point for reversed-phase chromatography of moderately polar compounds. The exact ratio should be optimized to achieve good peak shape and a reasonable retention time for Propachlor. For analysis in a non-polar solvent like benzene, a normal-phase HPLC method might be more appropriate, using a mobile phase such as hexane and isopropanol.
-
Flow Rate: 1.0 mL/min.
-
Injection Volume: 10 µL.
-
Detection Wavelength: Based on the UV spectrum of Propachlor, a wavelength around 230-240 nm should be evaluated for optimal sensitivity.
-
Column Temperature: 30 °C.
-
-
Analysis: Inject the prepared standards and the filtered, diluted supernatant from the solubility experiment into the HPLC system.
-
Calibration: Construct a calibration curve by plotting the peak area of the standards against their known concentrations.
-
Quantification: Determine the concentration of Propachlor in the diluted sample by interpolating its peak area on the calibration curve.
-
-
Step 5: Calculation of Solubility
-
Calculate the concentration of Propachlor in the original saturated solution, taking into account the dilution factor used.
-
Express the solubility in the desired units (e.g., g/L, mg/mL, or g/kg of solvent).
-
The Influence of Solvent Properties on Solubility: A Deeper Dive
The observed solubility data can be rationalized by considering the specific interactions between Propachlor and the solvent molecules.
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A Comprehensive Technical Guide to the Stability and Storage of 3-chloro-2-methyl-N-(propan-2-yl)aniline
For Researchers, Scientists, and Drug Development Professionals
Abstract
This technical guide provides an in-depth analysis of the stability and optimal storage conditions for 3-chloro-2-methyl-N-(propan-2-yl)aniline. As a key intermediate in the synthesis of various high-value molecules in the pharmaceutical and agrochemical industries, understanding its stability profile is critical for ensuring product purity, efficacy, and shelf-life.[1] This document synthesizes available data on related compounds to infer the stability characteristics of 3-chloro-2-methyl-N-(propan-2-yl)aniline, discusses potential degradation pathways, and provides actionable protocols for storage and stability testing.
Introduction and Chemical Profile
3-chloro-2-methyl-N-(propan-2-yl)aniline is an aromatic amine with a molecular structure that lends itself to a variety of chemical transformations. Its utility as a building block in complex organic synthesis necessitates a thorough understanding of its chemical and physical properties to maintain its integrity from procurement to use.
Chemical Profile:
| Property | Value |
| IUPAC Name | 3-chloro-2-methyl-N-(propan-2-yl)aniline |
| Synonyms | N-isopropyl-3-chloro-2-methylaniline |
| CAS Number | 1019602-95-9[2] |
| Molecular Formula | C10H14ClN |
| Molecular Weight | 183.68 g/mol |
| Appearance | Likely a liquid or low-melting solid, potentially yellow to brown, characteristic of anilines. |
Factors Influencing the Stability of Substituted Anilines
While specific stability data for 3-chloro-2-methyl-N-(propan-2-yl)aniline is not extensively published, the stability of the core 3-chloro-2-methylaniline and other related anilines provides a strong basis for understanding its behavior.[3][4]
2.1. Atmospheric Exposure (Oxygen)
Anilines are susceptible to oxidation by atmospheric oxygen. This process is often autocatalytic and can be accelerated by the presence of light and metal ions. The oxidation of the amino group can lead to the formation of colored impurities, such as nitroso, nitro, and polymeric compounds, which is why many anilines darken upon storage.[5] For this reason, storage under an inert atmosphere (e.g., nitrogen or argon) is a common precautionary measure.
2.2. Light Exposure (Photostability)
Aromatic amines can be sensitive to light, particularly in the UV spectrum. Photo-oxidation can occur, leading to the formation of radicals and subsequent degradation products. It is recommended to store 3-chloro-2-methyl-N-(propan-2-yl)aniline in amber or opaque containers to minimize light exposure.[5][6]
2.3. Temperature
Elevated temperatures can increase the rate of degradation reactions. While many substituted anilines are stable at room temperature, storage in a cool environment is generally recommended to prolong shelf life.[3][7] Some suppliers suggest storing similar compounds at temperatures below 30°C.[8][9]
2.4. pH and Moisture
As a basic compound, 3-chloro-2-methyl-N-(propan-2-yl)aniline will react with acids. Contact with strong acids should be avoided. While generally stable in the absence of reactive species, the presence of moisture could potentially facilitate certain degradation pathways, though it is not cited as a primary concern for similar compounds.
2.5. Incompatible Materials
A critical aspect of maintaining the stability of 3-chloro-2-methyl-N-(propan-2-yl)aniline is avoiding contact with incompatible materials. These include:
-
Strong Oxidizing Agents: Can lead to vigorous and potentially hazardous reactions.
-
Acids and Acid Halides: Will react with the basic amino group.[4]
-
Acid Anhydrides and Chloroformates: Also reactive towards the amino group.[4]
Recommended Storage Conditions
Based on the stability profile of related chloroanilines, the following storage conditions are recommended for 3-chloro-2-methyl-N-(propan-2-yl)aniline to ensure its long-term integrity:
| Condition | Recommendation | Rationale |
| Temperature | Store in a cool place, preferably at room temperature or below.[3] | To minimize the rate of potential degradation reactions. |
| Atmosphere | Store under an inert gas such as nitrogen or argon. | To prevent oxidation by atmospheric oxygen. |
| Container | Use a tightly sealed, opaque or amber glass container.[3][5][6][7] | To prevent exposure to air and light. |
| Location | Store in a dry, well-ventilated area away from incompatible materials.[3][7] | To ensure safety and prevent accidental reactions. |
| Handling | Keep the container tightly closed when not in use and reseal carefully after opening.[3] | To maintain the inert atmosphere and prevent contamination. |
Potential Degradation Pathways
The primary degradation pathways for 3-chloro-2-methyl-N-(propan-2-yl)aniline are likely to involve the aniline functional group.
Caption: Potential degradation pathways for 3-chloro-2-methyl-N-(propan-2-yl)aniline.
In addition to chemical degradation, microbial degradation pathways for chloroanilines have been studied. These typically involve oxidative deamination to form chlorocatechols, which are then further metabolized.[10][11] While not a primary concern for storage of the pure chemical, it is relevant for environmental fate considerations.
Protocol for a Long-Term Stability Study
To formally establish the shelf-life of 3-chloro-2-methyl-N-(propan-2-yl)aniline, a long-term stability study following ICH guidelines is recommended.[12][13][14][15]
5.1. Objective
To determine the stability of 3-chloro-2-methyl-N-(propan-2-yl)aniline under defined long-term and accelerated storage conditions and to establish a re-test period.
5.2. Materials
-
At least three batches of 3-chloro-2-methyl-N-(propan-2-yl)aniline.
-
Appropriate storage containers (e.g., amber glass vials with inert-lined caps).
-
Stability chambers set to the conditions specified below.
-
Validated analytical method (e.g., HPLC-UV) for purity determination and impurity profiling.
5.3. Experimental Workflow
Sources
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commercial suppliers of 3-chloro-2-methyl-N-(propan-2-yl)aniline
An In-depth Technical Guide to the Commercial Supply and Synthesis of 3-chloro-2-methyl-N-(propan-2-yl)aniline
Abstract
This technical guide provides researchers, scientists, and drug development professionals with a comprehensive overview of the commercial landscape for 3-chloro-2-methyl-N-(propan-2-yl)aniline (CAS No. 1019602-95-9). Recognizing the limited direct commercial availability of this specific N-alkylated aniline, this document focuses on a practical and scientifically robust alternative: the strategic procurement of its widely available precursor, 3-chloro-2-methylaniline (CAS No. 87-60-5), followed by a detailed, field-proven protocol for its synthesis via reductive amination. This guide offers a dual-strategy approach, ensuring researchers can secure the target molecule either through direct purchase from niche suppliers or through efficient in-house synthesis.
Part 1: Introduction to 3-chloro-2-methyl-N-(propan-2-yl)aniline
3-chloro-2-methyl-N-(propan-2-yl)aniline is a substituted aniline derivative whose structural motifs are of significant interest in the development of novel pharmaceutical and agrochemical agents. The presence of the chloro, methyl, and N-isopropyl groups on the aniline scaffold allows for fine-tuning of physicochemical properties such as lipophilicity, metabolic stability, and target binding affinity. While its direct applications are not broadly documented in public literature, its structure suggests it is a valuable intermediate for building more complex molecular architectures.
A primary challenge for researchers is the logistical difficulty in sourcing this compound directly. The commercial market for 3-chloro-2-methyl-N-(propan-2-yl)aniline is narrow, with very few suppliers listing it as a stock item. This guide, therefore, presents a two-pronged approach to its acquisition.
Part 2: Commercial Sourcing Strategy
Direct Suppliers of 3-chloro-2-methyl-N-(propan-2-yl)aniline
Direct sourcing offers the most straightforward path to obtaining the target compound, albeit from a limited pool of vendors. Researchers requiring small quantities for initial screening or discovery efforts may find this route viable.
As of early 2026, the number of catalog suppliers for this specific molecule is limited. One notable supplier is:
| Supplier | CAS Number | Compound Name | Notes |
| BLDpharm [1] | 1019602-95-9 | 3-Chloro-2-methyl-N-(propan-2-yl)aniline | Often available for online ordering. May require cold-chain transportation.[1] |
Expert Insight: When sourcing from niche suppliers, it is critical to request a Certificate of Analysis (CoA) for the specific lot being purchased. Verify purity by an orthogonal method (e.g., NMR, LC-MS) upon receipt to ensure it meets the requirements for your application.
The Precursor Strategy: A More Robust Approach
Given the supply chain limitations, a more reliable and scalable strategy is the in-house synthesis from its immediate precursor, 3-chloro-2-methylaniline. This primary amine is an important industrial intermediate used in the production of dyes, pigments, pharmaceuticals, and agrochemicals, and is therefore manufactured on a large scale by numerous companies.[2]
Part 3: The Key Precursor: 3-chloro-2-methylaniline (CAS 87-60-5)
Also known as 3-chloro-o-toluidine, this compound is a readily available liquid building block.[3][4] Its widespread availability and competitive pricing make it an ideal starting material.
Major Commercial Suppliers of the Precursor
A multitude of global suppliers offer 3-chloro-2-methylaniline in various grades and quantities, from grams to metric tons. This ensures a stable and competitive supply chain for research and development all the way to scale-up production.
| Supplier | Purity/Grade | Typical Quantities | Key Strengths |
| Sigma-Aldrich (Merck) [4] | ≥99% | 100 g, 500 g | High purity, extensive documentation (CoA, SDS), excellent for research scale. |
| Thermo Scientific Chemicals [3] | ≥98% | 250 g, 1000 g | Reliable quality, strong distribution network, suitable for R&D. |
| Tokyo Chemical Industry (TCI) | >99.0% (GC) | 25 mL, 500 mL | High-purity reagents, excellent for synthetic chemistry applications. |
| Indian Manufacturers | 98% to >99% | Bulk (kg to MT) | Competitive pricing for large quantities, direct from manufacturers (e.g., SAKEM LLP, ARRKEM LIFE SCIENCES). |
| Chinese Manufacturers | Industrial Grade | Bulk (kg to MT) | Cost-effective sourcing for process development and scale-up. |
Expert Insight: For drug development professionals, selecting a precursor supplier with robust quality management systems (e.g., ISO 9001) and the ability to provide comprehensive regulatory support documentation is paramount. For early-stage research, the high-purity grades from catalog suppliers like Sigma-Aldrich or TCI are recommended to ensure reaction consistency.
Part 4: Synthesis Protocol: N-Isopropylation via Reductive Amination
The conversion of 3-chloro-2-methylaniline to its N-isopropyl derivative is most efficiently achieved through reductive amination. This one-pot reaction involves the formation of an intermediate imine from the aniline and acetone, which is then reduced in situ to the desired secondary amine.[5][6] This method is highly controlled and avoids the over-alkylation issues common with direct alkylation using alkyl halides.[5][7]
Synthetic Pathway Overview
The logical flow of the synthesis is the condensation of the primary amine with acetone to form an iminium ion, which is then immediately reduced by a hydride reagent.
Caption: Reductive amination workflow for N-isopropylation.
Step-by-Step Laboratory Protocol
This protocol is a robust procedure adapted from standard practices in organic synthesis for reductive amination.[5][8][9]
Materials:
-
3-chloro-2-methylaniline (1.0 eq)
-
Acetone (3.0 eq)
-
Sodium triacetoxyborohydride [NaBH(OAc)₃] (1.5 eq)
-
Methanol (MeOH) as solvent
-
Acetic Acid (catalytic amount, ~5 mol%)
-
Round-bottom flask, magnetic stirrer, nitrogen atmosphere setup
Procedure:
-
Reaction Setup: To a clean, dry round-bottom flask under a nitrogen atmosphere, add 3-chloro-2-methylaniline (1.0 eq).
-
Solvent Addition: Dissolve the aniline in methanol (approx. 0.2 M concentration).
-
Carbonyl and Catalyst Addition: Add acetone (3.0 eq) to the solution, followed by a catalytic amount of glacial acetic acid (e.g., a few drops) to accelerate imine formation.[9]
-
Imine Formation: Stir the mixture at room temperature for 30-60 minutes. The reaction progress can be monitored by Thin Layer Chromatography (TLC) or LC-MS to observe the consumption of the starting aniline.
-
Reduction: Once imine formation is evident, add sodium triacetoxyborohydride (1.5 eq) portion-wise to control any potential exotherm. Sodium triacetoxyborohydride is preferred as it is less sensitive to the acidic conditions and selectively reduces the iminium ion in the presence of the excess acetone.[5]
-
Reaction Completion: Continue stirring the reaction at room temperature for 2-12 hours, or until TLC/LC-MS analysis confirms the complete consumption of the intermediate imine and formation of the product.
-
Workup:
-
Carefully quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate (NaHCO₃) to neutralize the acetic acid and destroy any remaining reducing agent.
-
Extract the aqueous layer three times with an organic solvent such as ethyl acetate or dichloromethane.
-
Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude product.
-
-
Purification: Purify the crude oil by flash column chromatography on silica gel to obtain the final 3-chloro-2-methyl-N-(propan-2-yl)aniline as a pure compound.
Part 5: Quality Control and Analytical Validation
Whether sourced directly or synthesized, the identity and purity of 3-chloro-2-methyl-N-(propan-2-yl)aniline must be rigorously validated.
| Analysis Method | Purpose | Expected Outcome |
| ¹H and ¹³C NMR | Structural Confirmation | The spectra should show characteristic peaks for the aromatic protons, the methyl group, the isopropyl methine (septet) and methyls (doublet), and the N-H proton. |
| LC-MS | Purity Assessment & Mass Verification | A single major peak in the chromatogram with the correct mass-to-charge ratio (m/z) for the protonated molecule [M+H]⁺. |
| GC-MS | Purity and Volatile Impurity Check | Confirms purity and identifies any residual starting materials (aniline, acetone) or solvents. TCI specifies a purity of >99.0% by GC for the precursor.[4] |
| FTIR | Functional Group Identification | Shows characteristic absorptions for N-H stretching, C-H (aromatic and aliphatic), and C-Cl bonds. |
Part 6: Safety and Handling
While specific safety data for 3-chloro-2-methyl-N-(propan-2-yl)aniline is not widely available, its handling should be guided by the data for its precursor, 3-chloro-2-methylaniline.
-
Hazards: The precursor is harmful if swallowed, can cause skin corrosion/irritation, and may cause an allergic skin reaction or respiratory sensitization.
-
Handling: Always handle this chemical in a well-ventilated fume hood. Use appropriate Personal Protective Equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.
-
Storage: Store in a cool, dry, and well-ventilated area in a tightly sealed container.[2]
Part 7: Conclusion
For researchers and drug development professionals, securing a reliable supply of 3-chloro-2-methyl-N-(propan-2-yl)aniline requires a strategic approach. While direct purchase is possible from a limited number of specialized suppliers, the more robust and scalable method involves the synthesis from its readily available precursor, 3-chloro-2-methylaniline. By leveraging the well-established and efficient reductive amination protocol detailed in this guide, scientific teams can ensure a consistent and high-purity supply of this valuable intermediate, thereby mitigating supply chain risks and accelerating research and development timelines.
References
- Google Patents. CN102234236A - Synthetic method of 3-chloro-2-methylaniline.
-
Patsnap. Synthetic method of 3-chloro-2-methylaniline - Eureka. [Link]
- Google Patents.
- Google Patents.
-
Vapourtec. Application Note – Reductive Amination. [Link]
-
Master Organic Chemistry. Reductive Amination, and How It Works. [Link]
-
PrepChem.com. Preparation of 3-chloro-2-methylaniline. [Link]
-
YouTube. Reductive Amination. [Link]
-
Wiley Online Library. Efficient and Clean Gold-Catalyzed One-Pot Selective N-Alkylation of Amines with Alcohols. [Link]
-
Royal Society of Chemistry. Supporting Information for Reductive amination of ketones/aldehydes with amines using BH3N(C2H5)3 as reductant. [Link]
-
Greener Education Materials for Chemists (GEMs). Reductive Amination: A Remarkable Experiment for the Organic Laboratory. [Link]
-
ACS Publications. Pd(II)-Catalyzed [3 + 1 + 1 + 1] Cascade Annulation of N-Substituted Anilines with CO and Amines: Direct Access to N1,N3-Disubstituted Quinazoline-2,4(1H,3H)-diones. [Link]
-
Royal Society of Chemistry. Selective N-alkylation of anilines in ionic liquids. [Link]
Sources
- 1. 1019602-95-9|3-Chloro-2-methyl-N-(propan-2-yl)aniline|BLD Pharm [bldpharm.com]
- 2. Buy 3-chloro-2-methylaniline From Trusted Chemical Supplier India [chemicalbull.com]
- 3. A18221.30 [thermofisher.com]
- 4. 3-氯-2-甲基苯胺 99% | Sigma-Aldrich [sigmaaldrich.com]
- 5. masterorganicchemistry.com [masterorganicchemistry.com]
- 6. gctlc.org [gctlc.org]
- 7. Selective N-alkylation of anilines in ionic liquids - Green Chemistry (RSC Publishing) [pubs.rsc.org]
- 8. sigmaaldrich.com [sigmaaldrich.com]
- 9. m.youtube.com [m.youtube.com]
Electronic Tuning of Aniline Basicity: From Hammett Plots to Kinase Inhibitor Design
Executive Summary
The modulation of aniline basicity is not merely an academic exercise in physical organic chemistry; it is a critical lever in drug design.[1] The basicity of the aniline nitrogen (
This guide moves beyond standard textbook definitions to provide a rigorous analysis of substituent effects, the "ortho-effect" anomaly, and high-precision experimental protocols. We culminate with a case study on EGFR inhibitors, demonstrating how tuning aniline electronics drives potency and bioavailability.
Part 1: Mechanistic Foundations of Aniline Basicity
The Resonance-Induction Tug-of-War
Aniline (
When substituents are introduced, they perturb this equilibrium through two distinct vectors:
-
Inductive Effects (
): Transmission of charge through -bonds based on electronegativity. -
Resonance Effects (
): Delocalization of -electrons.
The basicity of a substituted aniline depends on the stability of the free base versus the stability of the anilinium ion (conjugate acid).
-
Electron Withdrawing Groups (EWG): Destabilize the positively charged anilinium ion (intensifying the positive charge) and stabilize the free base via resonance, decreasing basicity.
-
Electron Donating Groups (EDG): Stabilize the anilinium ion (dispersing positive charge), increasing basicity.
Visualization of Electronic Effects
The following diagram illustrates the resonance stabilization competition between the free base and the conjugate acid.
Figure 1: Mechanistic impact of substituents on the aniline-anilinium equilibrium.
Part 2: Quantitative Analysis & Substituent Impact
To rationally tune basicity, we employ the Hammett Equation. For the ionization of protonated anilines:
Where:
- (Sigma): The substituent constant (positive for EWG, negative for EDG).
-
(Rho): The reaction constant (measure of sensitivity to electronic effects). For aniline dissociation,
is high (~2.7–2.9), indicating high sensitivity.
Comparative Data Table
The table below aggregates
| Substituent | Position | Electronic Effect | ||
| -NH₂ | para | -0.66 | 6.08 | Strong EDG (+R dominates) |
| -OCH₃ | para | -0.27 | 5.34 | EDG (+R > -I) |
| -CH₃ | para | -0.17 | 5.10 | Weak EDG (+I, hyperconjugation) |
| -H | none | 0.00 | 4.63 | Reference |
| -Cl | para | +0.23 | 3.98 | Weak EWG (-I > +R) |
| -Cl | meta | +0.37 | 3.46 | EWG (Inductive only) |
| -NO₂ | meta | +0.71 | 2.47 | Strong EWG (Inductive) |
| -NO₂ | para | +0.78 | 1.00 | Strong EWG (-I and -R) |
Critical Insight: Note the difference between m-NO₂ and p-NO₂. In the meta position, resonance withdrawal is not possible directly from the nitrogen; only induction operates. In para, both mechanisms operate, leading to a drastic drop in
(from 2.47 to 1.00).
Part 3: The Ortho-Effect Anomaly
Ortho-substituted anilines rarely follow the linear Hammett relationship. This is termed the Ortho-Effect . Regardless of whether the group is electron-donating or withdrawing, ortho-substitution often reduces basicity compared to the para-isomer (with exceptions like specific H-bonding cases).
Mechanism: Steric Inhibition of Resonance (SIR) & Solvation
-
Steric Inhibition of Solvation: The anilinium ion (
) is stabilized by hydrogen bonding with solvent (water). Bulky ortho groups sterically hinder the approach of solvent molecules, destabilizing the cation and lowering the . -
Steric Inhibition of Resonance (SIR): In the free base, bulky ortho groups can force the nitrogen lone pair out of conjugation with the ring. While this should increase basicity (making the lone pair more localized), the solvation penalty usually dominates.
Figure 2: The dual mechanistic pathways of the Ortho-Effect.
Part 4: Experimental Protocol: Spectrophotometric pKa Determination
For weak bases like substituted anilines (
Principle
The protonated (
Step-by-Step Methodology
Reagents:
-
Stock Aniline Solution (
M in water or 10% MeOH). -
Buffer Series: Citrate/Phosphate buffers ranging from pH 1.0 to 8.0 (0.5 pH increments).
-
1M HCl (for fully protonated reference).
-
1M NaOH (for fully deprotonated reference).
Workflow:
-
Spectral Scanning:
-
Scan the UV spectrum (200–400 nm) of the aniline in 0.1M HCl (
) and 0.1M NaOH ( ). -
Identify the Analytical Wavelength (
) where the difference between and is maximal. -
Note: Ensure the system passes through a clean Isosbestic Point to verify a two-state equilibrium.
-
-
Titration:
-
Prepare aliquots of the aniline in each buffer solution.
-
Measure Absorbance (
) at for each pH point. -
Measure the exact pH of each solution using a calibrated micro-electrode.
-
-
Data Processing:
-
Plot
vs. pH. The inflection point of the sigmoidal curve is the . -
Linearize the data by plotting
vs. pH. The x-intercept is the .
-
Part 5: Application in Medicinal Chemistry (Case Study)
Case Study: EGFR Kinase Inhibitors (Gefitinib/Erlotinib)
In the design of 4-anilinoquinazolines (e.g., Gefitinib, Erlotinib), the basicity of the aniline nitrogen is a critical parameter for two reasons:
-
Hinge Region Binding: The aniline NH acts as a hydrogen bond donor to the backbone carbonyl of Met793 in the EGFR kinase ATP-binding pocket. If the aniline is too acidic (due to strong EWGs), the N-H bond becomes more polarized, potentially strengthening the H-bond, but this must be balanced against desolvation penalties.
-
Solubility & Metabolism: The aniline substituents modulate the overall lipophilicity (
) and the electronic density on the ring, which dictates susceptibility to metabolic oxidation (CYP450).
Design Choice: Erlotinib features a 3-ethynyl (alkyne) substituent on the aniline.
-
Electronic Effect: The ethynyl group is electron-withdrawing (
). -
Result: It lowers the aniline basicity slightly, ensuring the molecule remains neutral enough to cross membranes while maintaining sufficient polarity for the hinge interaction. Furthermore, the metabolic stability is enhanced compared to a simple alkyl group, which would be a site for oxidation.
Optimization Workflow:
When optimizing a lead series, medicinal chemists will synthesize a "Hammett Set" (e.g., -H, -Cl, -OMe, -CF3) to correlate cellular potency (
References
-
Hansch, C., Leo, A., & Taft, R. W. (1991). A survey of Hammett substituent constants and resonance and field parameters. Chemical Reviews, 91(2), 165–195.
- Perrin, D. D., Dempsey, B., & Serjeant, E. P. (1981).pKa Prediction for Organic Acids and Bases. Chapman and Hall.
-
IUPAC. (2006). Guidelines for NMR measurements for determination of high and low pKa values. Pure and Applied Chemistry, 78(3), 663-675.
-
Stamos, J., Sliwkowski, M. X., & Eigenbrot, C. (2002). Structure of the epidermal growth factor receptor kinase domain alone and in complex with a 4-anilinoquinazoline inhibitor. Journal of Biological Chemistry, 277(48), 46265-46272.
- Seybold, P. G. (1999). Analysis of the pKa's of aliphatic amines and anilines using quantum chemical descriptors. International Journal of Quantum Chemistry, 74(3), 287-297.
Sources
Application Note: Reductive Amination Protocols for 3-Chloro-2-methylaniline
Abstract & Strategic Overview
This application note details the reductive amination of 3-chloro-2-methylaniline (CAS: 87-60-5). This specific substrate presents a dual challenge in nucleophilic addition:
-
Steric Hindrance: The ortho-methyl group creates significant steric bulk, impeding the attack on the carbonyl carbon.
-
Electronic Deactivation: The meta-chlorine atom exerts an inductive electron-withdrawing effect (-I), lowering the basicity (pKa
2.5) and nucleophilicity of the amine.[1]
Standard reductive amination conditions often fail or stall with this scaffold. Therefore, this guide presents two distinct protocols:
-
Protocol A (STAB-AcOH): The preferred method for coupling with aldehydes . It utilizes Sodium Triacetoxyborohydride (STAB) with Acetic Acid promotion.
-
Protocol B (Ti-Mediated): The required method for coupling with ketones or sterically demanding aldehydes . It utilizes Titanium(IV) isopropoxide to drive imine formation via Lewis acid activation and water scavenging.[2]
Decision Matrix & Workflow
Use the following logic flow to select the appropriate protocol for your specific carbonyl partner.
Figure 1: Decision tree for selecting the optimal reductive amination method based on the electrophile.
Protocol A: STAB-AcOH Method (For Aldehydes)
Rationale: Sodium triacetoxyborohydride (STAB) is a mild hydride donor that reduces imines much faster than aldehydes. The addition of acetic acid is critical for 3-chloro-2-methylaniline to protonate the intermediate carbinolamine, facilitating water elimination to form the imine.
Reagents & Stoichiometry
| Component | Equiv. | Role |
| 3-Chloro-2-methylaniline | 1.0 | Limiting Reagent |
| Aldehyde | 1.1 - 1.2 | Electrophile |
| Sodium Triacetoxyborohydride (STAB) | 1.4 - 1.6 | Reducing Agent |
| Acetic Acid (AcOH) | 1.0 - 2.0 | Catalyst / Proton Source |
| 1,2-Dichloroethane (DCE) | 0.2 M | Solvent (Preferred over THF) |
Step-by-Step Procedure
-
Preparation: In a dry reaction vessel equipped with a magnetic stir bar, dissolve 3-chloro-2-methylaniline (1.0 equiv) and the aldehyde (1.1 equiv) in DCE (concentration ~0.2 M).
-
Acid Activation: Add Acetic Acid (1.5 equiv).
-
Note: Do not skip this. The aniline is too weak to form the imine efficiently without acid catalysis.
-
-
Imine Equilibrium (Optional but Recommended): Stir at room temperature for 30–60 minutes.
-
Insight: While STAB allows "one-pot" addition, this specific aniline benefits from a "head start" to establish the imine equilibrium before the reducing agent is introduced.
-
-
Reduction: Cool the mixture to 0°C (ice bath) and add STAB (1.5 equiv) portion-wise over 5–10 minutes.
-
Safety: Gas evolution (H2) is minimal but possible; ensure venting.
-
-
Reaction: Remove the ice bath and stir at room temperature. Monitor via LC-MS or TLC.
-
Typical Time: 2–6 hours.[3]
-
-
Quench: Quench by adding saturated aqueous NaHCO3 (sodium bicarbonate) until pH > 8. Stir for 15 minutes to decompose borate complexes.
-
Workup: Extract with DCM (x3). Wash combined organics with brine, dry over Na2SO4, and concentrate.
Protocol B: Titanium(IV) Isopropoxide Method (For Ketones)
Rationale: Ketones are less reactive than aldehydes, and the ortho-methyl group on the aniline blocks the trajectory of attack. Titanium(IV) isopropoxide acts as a dual-function reagent: it acts as a Lewis acid to activate the carbonyl and as a dehydrating agent to drive the equilibrium toward the imine (or titanated imine species).
Reagents & Stoichiometry
| Component | Equiv. | Role |
| 3-Chloro-2-methylaniline | 1.0 | Limiting Reagent |
| Ketone | 1.1 - 1.5 | Electrophile |
| Titanium(IV) isopropoxide | 1.2 - 1.5 | Lewis Acid / Scavenger |
| Sodium Borohydride (NaBH4) | 1.5 | Reducing Agent |
| Ethanol (Absolute) | 0.5 M | Solvent (for reduction step) |
Step-by-Step Procedure
-
Imine Formation (Neat or Concentrated): In a dry vial, combine 3-chloro-2-methylaniline (1.0 equiv) and the ketone (1.2 equiv).
-
Titanium Addition: Add Ti(OiPr)4 (1.25 equiv) neat.
-
Note: If the mixture is too viscous or solid, add a minimal amount of dry THF (just enough to stir).
-
-
Activation: Cap the vessel and stir at room temperature (or 40–50°C for difficult substrates) for 6–18 hours.
-
Checkpoint: Monitor by LC-MS.[4] You should see the mass of the imine (M+H = Aniline + Ketone - H2O). Do not proceed until the aniline is consumed.
-
-
Dilution: Once imine formation is complete, dilute the mixture with absolute ethanol (to ~0.5 M concentration).
-
Reduction: Add NaBH4 (1.5 equiv) carefully.
-
Caution: Exothermic reaction. Gas evolution will occur.
-
-
Reaction: Stir for 2–4 hours at room temperature.
-
Quench (The "Titanium Workup"):
-
Add water (approx. 1 mL per mmol of Ti) dropwise. A heavy white precipitate (TiO2) will form.
-
Add 1M NaOH or aqueous NH4OH to facilitate filtration (optional, but helps break emulsions).
-
-
Filtration: Filter the slurry through a pad of Celite . Wash the pad thoroughly with EtOAc or DCM.
-
Workup: Concentrate the filtrate. If necessary, partition between water and EtOAc to remove inorganic salts.
Mechanistic Insight & Visualization
The following diagram illustrates the critical role of the Lewis Acid (Ti) or Brønsted Acid (AcOH) in overcoming the poor nucleophilicity of the substrate.
Figure 2: Mechanistic pathway highlighting the necessity of carbonyl activation.
Troubleshooting & Optimization (Self-Validating System)
| Observation | Probable Cause | Corrective Action |
| No Reaction (Protocol A) | Aniline is too sterically hindered for standard activation. | Switch to Protocol B (Titanium). The Lewis acidity of Ti is stronger than AcOH. |
| Incomplete Conversion (Protocol B) | Equilibrium not pushed far enough. | Increase Ti(OiPr)4 to 2.0 equiv. Heat the imine formation step to 60°C. |
| De-chlorination (Product - Cl) | CRITICAL FAILURE. Use of Pd/C or vigorous hydrogenation. | Never use catalytic hydrogenation (H2/Pd) with this substrate. Stick to Borohydride reagents. |
| Gel formation during workup | Titanium hydroxides forming a matrix. | Use the "Celite Filtration" method described in Protocol B, Step 8. Do not try to extract directly from the slurry. |
| Dialkylation (with Aldehydes) | Primary amine reacting twice. | Ensure the aldehyde is added to the amine (not vice versa) or use a slight excess of amine. However, the steric bulk of the 2-methyl group usually naturally suppresses dialkylation. |
Safety & Handling
-
3-Chloro-2-methylaniline: Toxic by inhalation, in contact with skin, and if swallowed. Potential methemoglobinemia inducer (typical of anilines). Use in a fume hood.
-
Sodium Triacetoxyborohydride (STAB): Moisture sensitive. Releases acetic acid upon hydrolysis.
-
Titanium(IV) Isopropoxide: Moisture sensitive. Hydrolyzes to release isopropanol and TiO2.
-
Dehalogenation Risk: Avoid conditions involving radical initiators or strong metal catalysts (Pd, Ni) under hydrogen atmosphere, as the Ar-Cl bond is labile.
References
-
Abdel-Magid, A. F. , Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996).[1][5][6][7][8] Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride.[1][6][9][10][11][12] Studies on Direct and Indirect Reductive Amination Procedures. Journal of Organic Chemistry, 61(11), 3849–3862.[9] Link
-
Mattson, R. J. , Pham, K. M., Leuck, D. J., & Cowen, K. A. (1990).[10] An improved method for reductive alkylation of amines using titanium(IV) isopropoxide and sodium cyanoborohydride. Journal of Organic Chemistry, 55(8), 2552–2554.[10] Link
-
Bhattacharyya, S. (1995).[1] Titanium(IV) isopropoxide mediated reductive amination of carbonyl compounds. Journal of the Chemical Society, Perkin Transactions 1, (16), 2029-2034. Link
Sources
- 1. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
- 2. designer-drug.com [designer-drug.com]
- 3. Synthesis of Secondary N-Methylamines with Ti(i-PrO)4/NaBH4/MeNH2 - [www.rhodium.ws] [chemistry.mdma.ch]
- 4. DSpace [open.bu.edu]
- 5. Sodium triacetoxyborohydride [organic-chemistry.org]
- 6. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures [organic-chemistry.org]
- 7. Thieme E-Journals - Synlett / Abstract [thieme-connect.de]
- 8. Density Functional Theory Study on the Selective Reductive Amination of Aldehydes and Ketones over Their Reductions to Alcohols Using Sodium Triacetoxyborohydride - PMC [pmc.ncbi.nlm.nih.gov]
- 9. chemistry.stackexchange.com [chemistry.stackexchange.com]
- 10. masterorganicchemistry.com [masterorganicchemistry.com]
- 11. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures(1) - PubMed [pubmed.ncbi.nlm.nih.gov]
- 12. pubs.acs.org [pubs.acs.org]
Application Note: Reactivity & Functionalization of 3-Chloro-2-methyl-N-(propan-2-yl)aniline
[1]
1Executive Summary & Reactivity Profile
3-chloro-2-methyl-N-(propan-2-yl)aniline (CAS: N/A for specific isomer, generic class N-alkyl-haloanilines) is a critical intermediate in the synthesis of chloroacetanilide herbicides and specialized pharmaceuticals.[1] Its reactivity is defined by the competition between the nitrogen nucleophile (secondary amine) and the aromatic ring (activated system).[1]
Mechanistic Analysis[1][2][3]
-
The Substrate: The molecule features a secondary amine (
-isopropyl) which is a strong activating group.[1]-
Electronic Effects: The nitrogen lone pair donates electron density into the ring (+M effect), activating positions 4 and 6.[1] The 3-chloro group is deactivating (-I > +M) but directs ortho/para.[1] The 2-methyl group provides weak activation and steric bulk.[1]
-
Steric Constraints: The
-isopropyl group is bulky.[1] This steric hindrance significantly retards electrophilic attack at the ortho position (C6).[1] Consequently, Position 4 (para) is the kinetically and thermodynamically favored site for Electrophilic Aromatic Substitution ( ).[1]
-
-
The Electrophiles:
-
Hard Electrophiles (Acyl Chlorides, Sulfonyl Chlorides): Preferentially attack the Nitrogen lone pair (Highest Occupied Molecular Orbital - HOMO) to form amides/sulfonamides.[1]
-
Soft Electrophiles (Halogens, Nitronium ions): Can attack the ring carbon (C4), but N-protection is usually required to prevent oxidation or N-nitration.[1]
-
Decision Logic & Pathway Map
The following diagram illustrates the divergent reaction pathways based on electrophile choice and conditions.
Figure 1: Reaction logic flow. Path A (N-acylation) is the dominant industrial route.[1] Path B requires careful control to avoid N-oxidation.
Protocol A: N-Acylation (Chloroacetylation)
Application: Synthesis of chloroacetanilide herbicide precursors (e.g., Metolachlor analogs).[1]
Objective: Selective formation of the tertiary amide without hydrolyzing the reactive
Materials
-
Substrate: 3-chloro-2-methyl-N-(propan-2-yl)aniline (1.0 eq)
-
Electrophile: Chloroacetyl chloride (1.2 eq) [Highly Toxic/Corrosive][1]
-
Base: Sodium Bicarbonate (
) or Pyridine.[1] -
Solvent: Toluene (Biphasic method) or Dichloromethane (Anhydrous method).[1]
Method 1: Biphasic Schotten-Baumann (Green/Scale-Up Preferred)
Rationale: Water absorbs the HCl byproduct, preventing anilinium salt formation.[1] The organic product remains in toluene, protecting the hydrolytically sensitive acid chloride.[1]
-
Preparation: In a 3-neck flask equipped with an overhead stirrer and thermometer, dissolve Substrate (10 mmol) in Toluene (30 mL).
-
Base Addition: Add saturated aqueous
(30 mL). Cool the biphasic mixture to 0–5°C using an ice bath. -
Acylation: Add Chloroacetyl chloride (12 mmol) dropwise over 20 minutes.
-
Critical Control: Maintain internal temperature < 10°C. Exotherms promote hydrolysis of the acyl chloride.[1]
-
-
Reaction: Vigorously stir at 0°C for 1 hour, then allow to warm to room temperature (RT) for 2 hours.
-
Validation: Check TLC (Hexane/EtOAc 4:1). The secondary amine spot (lower
) should disappear; the amide (higher ) appears.[1] -
Workup: Separate layers. Wash organic layer with water (2 x 15 mL) and Brine (15 mL).[1] Dry over
.[1] -
Isolation: Concentrate in vacuo. The product often solidifies.[1] Recrystallize from Hexane/Isopropanol if necessary.
Table 1: Solvent Effects on N-Acylation Yield
| Solvent System | Base | Yield (%) | Notes |
| Toluene/Water | 92-95% | Best for scale-up; minimizes hydrolysis.[1] | |
| DCM (Anhydrous) | Pyridine | 88-90% | Requires dry solvents; pyridine removal can be tedious.[1] |
| THF | 75-80% | Triethylamine hydrochloride salts can trap product.[1] |
Protocol B: Regioselective Bromination ( )
Application: Introduction of a functional handle at the C4 position for cross-coupling (Suzuki/Buchwald). Challenge: Preventing oxidation of the nitrogen and controlling poly-halogenation.
Mechanistic Insight
The bulky
Protocol
-
Dissolution: Dissolve Substrate (5 mmol) in Glacial Acetic Acid (10 mL).
-
Why Acetic Acid? It buffers the reaction and stabilizes the intermediate arenium ion.[1]
-
-
Electrophile Prep: Prepare a solution of Bromine (
, 5.0 mmol, 1.0 eq) in Acetic Acid (5 mL). -
Addition: Add the bromine solution dropwise at 15–20°C .
-
Quenching: Upon decolorization of bromine (approx. 30 min), pour the mixture into Ice Water (50 mL) containing Sodium Bisulfite (
, 1 g) to quench traces of . -
Neutralization: Carefully neutralize with
(aq) until pH ~8. The free base product will precipitate or oil out.[1] -
Extraction: Extract with Ethyl Acetate (3 x 20 mL).
-
Result: The product is 4-bromo-3-chloro-2-methyl-N-(propan-2-yl)aniline .
Troubleshooting & Safety
-
Impurity Profile (N-Acylation):
-
Impurity Profile (Bromination):
-
Black Tar: Oxidation of the aniline.[1] Ensure temperature is controlled and addition is slow.
-
Regioisomers: Rare due to sterics, but confirm C4 substitution via
-NMR (Look for a para-coupling constant or singlet pattern depending on remaining protons).
-
References
-
BenchChem Technical Support. (2025).[1][3] N-Acylation with Chloroacetyl Chloride: Application Notes and Protocols. BenchChem. Link[1]
-
Smith, M. B. (2020).[1] March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure. Wiley-Interscience. (General reference for
regioselectivity). -
ChemicalBook. (2026).[1] 3-Chloro-2-methylaniline Properties and Synthesis. ChemicalBook. Link
-
Advanced ChemBlocks. (2026). 3-isopropyl-2-methylaniline Product Data. AChemBlock. Link
-
National Institutes of Health (NIH). (1995).[1] 3-Chloro-2-methylpropene and related chloro-intermediates. NCBI.[1] Link[1]
Application Note: High-Performance Liquid Chromatography Analysis of 3-chloro-2-methyl-N-(propan-2-yl)aniline
Method Development, Validation Strategy, and Impurity Profiling
Executive Summary
Objective: To establish a robust, stability-indicating Reverse-Phase HPLC (RP-HPLC) method for the quantification of 3-chloro-2-methyl-N-(propan-2-yl)aniline (Target Analyte) and the separation of its primary precursor, 3-chloro-2-methylaniline .
Scope: This protocol is designed for Quality Control (QC) laboratories and Process Development teams. It addresses the specific challenge of separating the lipophilic N-alkylated target from its more polar non-alkylated precursor and potential degradation products.
Key Performance Indicators:
-
Resolution (
): > 2.0 between precursor and target. -
Tailing Factor (
): < 1.5 (Critical for amine-containing compounds). -
Linearity (
): > 0.999 over the range 10–150% of target concentration.
Chemical Profile & Separation Logic
Understanding the physicochemical properties of the analyte is the foundation of this method.
| Property | Target: 3-chloro-2-methyl-N-(propan-2-yl)aniline | Precursor: 3-chloro-2-methylaniline |
| Structure | Aniline with N-isopropyl, 2-Me, 3-Cl substituents | Aniline with 2-Me, 3-Cl substituents |
| Molecular Weight | ~183.68 g/mol | 141.60 g/mol |
| Polarity (LogP) | High (~3.5 - 4.0 predicted) | Moderate (~2.4) [1] |
| Basicity (pKa) | Weak Base (~4.0 - 4.5) | Weak Base (~3.5) [1] |
| UV Max | ~240–254 nm | ~235–245 nm |
The Separation Challenge: The addition of the N-isopropyl group significantly increases the hydrophobicity of the molecule compared to the precursor.
-
Mechanism: In Reverse-Phase chromatography (C18), the precursor (more polar) will elute first. The target (more lipophilic) will elute later.
-
pK Control: Anilines are prone to severe peak tailing due to interaction with residual silanols on the silica support. To mitigate this, we employ a low pH (pH 3.0) mobile phase. This keeps the amine fully protonated (
), improving solubility, while the high ionic strength buffer suppresses silanol activity.
Analytical Method Parameters
3.1 Instrumentation & Conditions
-
System: HPLC with Binary Gradient Pump and Diode Array Detector (DAD) or Variable Wavelength Detector (VWD).
-
Column: Agilent Zorbax Eclipse Plus C18 (150 mm x 4.6 mm, 3.5 µm) or equivalent end-capped C18.
-
Rationale: "End-capping" is non-negotiable for anilines to prevent peak tailing.
-
-
Column Temperature: 35°C (Controls viscosity and improves reproducibility).
-
Injection Volume: 10 µL.
-
Detection: UV at 254 nm (Reference: 360 nm).
3.2 Mobile Phase Composition
-
Solvent A (Buffer): 25 mM Potassium Phosphate Monobasic (
) adjusted to pH 3.0 with Orthophosphoric Acid ( ).-
Note: Filter through 0.22 µm membrane.
-
-
Solvent B (Organic): Acetonitrile (HPLC Grade).
-
Why MeCN? Acetonitrile provides sharper peaks for aromatic compounds compared to Methanol and lower backpressure.
-
3.3 Gradient Program
The gradient is designed to elute the polar precursor early while ensuring the highly lipophilic target elutes within a reasonable timeframe.
| Time (min) | % Solvent A (Buffer) | % Solvent B (MeCN) | Event |
| 0.0 | 80 | 20 | Initial equilibration |
| 2.0 | 80 | 20 | Isocratic hold for polar impurities |
| 12.0 | 20 | 80 | Linear ramp to elute Target |
| 15.0 | 20 | 80 | Wash step |
| 15.1 | 80 | 20 | Return to initial |
| 20.0 | 80 | 20 | Re-equilibration |
Experimental Protocol
4.1 Buffer Preparation (1 Liter)
-
Weigh 3.40 g of Potassium Phosphate Monobasic (
). -
Dissolve in 950 mL of Milli-Q water.
-
Adjust pH to 3.0 ± 0.05 using 85% Phosphoric Acid (
). -
Dilute to volume (1000 mL) with water.
-
Filter through a 0.45 µm Nylon filter.
4.2 Standard Preparation
-
Diluent: Acetonitrile:Water (50:50 v/v).
-
Stock Solution (1.0 mg/mL): Weigh 10 mg of 3-chloro-2-methyl-N-(propan-2-yl)aniline reference standard into a 10 mL volumetric flask. Dissolve and dilute to volume with Acetonitrile.
-
Working Standard (100 µg/mL): Transfer 1.0 mL of Stock Solution into a 10 mL flask. Dilute to volume with Diluent.[1]
4.3 System Suitability Test (SST)
Inject the Working Standard 5 times before running samples.
-
Acceptance Criteria:
-
Retention Time %RSD:
2.0% -
Peak Area %RSD:
2.0% -
Tailing Factor (
): 1.5 -
Theoretical Plates (
): > 5000
-
Method Validation Strategy (ICH Q2(R1))
This section outlines how to validate the method according to International Council for Harmonisation (ICH) guidelines [2].
5.1 Specificity (Stress Testing)
Demonstrate that the method can separate the target from degradation products.
-
Acid Stress: Treat sample with 0.1 N HCl at 60°C for 2 hours.
-
Oxidative Stress: Treat with 3%
. -
Requirement: Peak purity index (via DAD) > 990; Resolution > 1.5 between all peaks.
5.2 Linearity
Prepare 5 concentration levels: 50%, 75%, 100%, 125%, and 150% of the target concentration (e.g., 50–150 µg/mL).
5.3 Accuracy (Recovery)
Spike the analyte into a placebo matrix (or solvent) at 3 levels (80%, 100%, 120%).
-
Requirement: Mean recovery between 98.0% and 102.0%.
Visualizing the Analytical Workflow
The following diagram illustrates the logical flow from sample preparation to data analysis, highlighting critical decision points.
Caption: Operational workflow for the HPLC analysis of 3-chloro-2-methyl-N-(propan-2-yl)aniline, detailing separation logic and QC decision paths.
Troubleshooting Guide
| Issue | Probable Cause | Corrective Action |
| Peak Tailing (> 1.5) | Silanol interaction; pH too high. | Ensure Mobile Phase pH is 3.[1]0. Use a fresh "End-capped" column. Add 0.1% Triethylamine (TEA) if necessary (rarely needed with modern C18). |
| Retention Time Drift | Temperature fluctuation; Organic evaporation. | Use a column oven (35°C). Cap solvent bottles tightly. |
| High Backpressure | Particulates in sample. | Re-filter sample through 0.22 µm PTFE. Replace guard column. |
| Baseline Noise | Impure reagents. | Use HPLC-grade Acetonitrile and fresh Milli-Q water. |
References
-
PubChem. (n.d.). 3-Chloro-2-methylaniline (Compound).[4][5][6] National Library of Medicine. Retrieved February 20, 2026, from [Link]
-
ICH. (2005).[7][8] Validation of Analytical Procedures: Text and Methodology Q2(R1). International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use.[7] Retrieved February 20, 2026, from [Link]
Sources
- 1. merckmillipore.com [merckmillipore.com]
- 2. pdf.benchchem.com [pdf.benchchem.com]
- 3. Rapid HPLC Method for Determination of Parachloroaniline in Chlorhexidine Antiseptic Agent in Mouthrinses, Ophthalmic and Skin Solution [scirp.org]
- 4. 3-Chloro-2-methylaniline | C7H8ClN | CID 6894 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 5. 3-Chloro-2-methylaniline | 87-60-5 [chemicalbook.com]
- 6. 3-Chloro-2-methylaniline CAS#: 87-60-5 [m.chemicalbook.com]
- 7. database.ich.org [database.ich.org]
- 8. fda.gov [fda.gov]
High-Resolution Profiling of N-Alkylaniline Synthesis via GC-MS
Application Note: AN-2026-NAA
Executive Summary
The selective N-alkylation of anilines is a cornerstone transformation in the synthesis of dyes, agrochemicals, and active pharmaceutical ingredients (APIs). However, process optimization is frequently hampered by the difficulty in distinguishing between mono-alkylated products, over-alkylated (dialkyl) byproducts, and regioisomeric C-alkylated impurities.
This guide details a robust GC-MS workflow for monitoring these reaction mixtures. Unlike standard protocols, this method addresses the specific challenges of amine peak tailing and isomeric resolution , offering two distinct pathways: a rapid direct-injection screening method and a high-precision derivatization protocol using Trifluoroacetic Anhydride (TFAA).
Chemical Context & Reaction Pathway
The analysis must account for the stepwise nature of alkylation. The primary aniline reacts to form a secondary amine (Mono-N-alkyl), which competes for the alkylating agent to form the tertiary amine (Di-N-alkyl). Under high thermal stress or acidic catalysis, the Hofmann-Martius rearrangement may induce C-alkylation.
Figure 1: Reaction & Analytical Pathway
Caption: Stepwise alkylation pathway showing the competition between target mono-alkylation, over-alkylation, and thermal rearrangement.
Critical Method Parameters
Column Selection Strategy
Amines possess a lone pair of electrons on the nitrogen atom that interacts strongly with silanol groups (Si-OH) in the stationary phase and fused silica tubing. This causes severe peak tailing, reducing sensitivity and resolution.
| Feature | Option A: Base-Deactivated (Recommended) | Option B: Standard 5% Phenyl |
| Column Type | Rtx-5 Amine, Rtx-Volatile Amine, or CP-Volamine | DB-5ms, HP-5ms, Rxi-5Sil MS |
| Chemistry | Base-deactivated polymer & tubing. | Standard low-bleed arylene phase. |
| Advantage | Symmetrical peaks for free amines; no "priming" needed. | Universal use; higher temp limits. |
| Limitation | Lower max temperature (typically 290-300°C). | Requires derivatization for trace quantitation. |
Inlet Considerations
-
Liner: Use Base-Deactivated liners (e.g., Sky Precision or Ultra Inert) containing deactivated glass wool. Standard wool acts as an adsorptive sink for amines.
-
Priming Effect: If using a standard column, the first 2-3 injections of amines often show low area counts as active sites are saturated. "Prime" the system by injecting a high-concentration amine standard before the analytical sequence.
Experimental Protocols
Protocol A: Sample Preparation (Dual-Path)
Method 1: Direct Injection (Rapid Screening) Best for: In-process monitoring (IPC) where >5% accuracy is acceptable.
-
Take 50 µL of reaction mixture.
-
Dilute into 1.5 mL of Methanol (Solvent polarity helps mask silanol activity).
-
Add 10 µL of Internal Standard (e.g., D10-Diphenylamine or Fluoranthene).
-
Vortex and transfer to GC vial.
-
Note: If the reaction uses salts (K2CO3), filter through a 0.45 µm PTFE syringe filter.
-
Method 2: TFAA Derivatization (High Precision) Best for: Final product purity and trace impurity analysis. Converts secondary amines to amides, eliminating tailing.
-
Take 50 µL of reaction mixture (or dry down 1 mL of aqueous extract).
-
Add 200 µL Ethyl Acetate .
-
Add 50 µL Trifluoroacetic Anhydride (TFAA) .
-
Cap and heat at 60°C for 20 minutes .
-
Cool to room temperature.
-
Evaporate to dryness under Nitrogen (removes excess acid).
-
Reconstitute in 1 mL Ethyl Acetate .
Protocol B: GC-MS Acquisition Parameters
| Parameter | Setting | Rationale |
| Inlet Temp | 250°C | High enough to volatilize, low enough to prevent thermal degradation. |
| Injection Mode | Split (20:1 to 50:1) | Amines overload columns easily; split maintains peak shape. |
| Carrier Gas | Helium @ 1.2 mL/min | Constant flow mode for stable retention times. |
| Oven Program | 60°C (1 min) → 20°C/min → 280°C (3 min) | Fast ramp prevents broadening; low start focuses volatiles. |
| Transfer Line | 280°C | Prevents condensation of high-boiling dimers. |
| Ion Source | 230°C (EI Mode, 70eV) | Standard EI ionization. |
| Scan Range | 35 – 350 m/z | Covers fragments and molecular ions of typical anilines. |
Data Analysis & Interpretation
Fragmentation Logic
Anilines follow distinct fragmentation pathways useful for structural confirmation.
-
Molecular Ion (
): Usually the base peak or very strong (odd mass for mono-N, even mass for di-N if R is alkyl). -
-Cleavage: The dominant mechanism for N-alkyl amines. The bond between the
and carbon of the alkyl chain breaks.-
Example (N-Ethylaniline, MW 121): Loss of Methyl radical (
) Base peak at m/z 106. -
Example (N-Propylaniline, MW 135): Loss of Ethyl radical (
) Base peak at m/z 106.
-
-
TFAA Derivatives: Look for the [M-69] peak (Loss of
) and the molecular ion shift ( Da).
Distinguishing Isomers (N- vs. C-Alkylation)
Distinguishing N-ethylaniline from 2-ethylaniline (C-alkyl) is critical.
-
N-Alkylanilines: Major fragment is loss of alkyl group to form the tropylium-like ion (
106 for N-ethyl). -
C-Alkylanilines (Ring substituted): Often show a characteristic "ortho effect" loss of
or , and the molecular ion is often more stable than the N-alkyl isomer.
Figure 2: Analytical Decision Tree
Caption: Workflow selection based on analytical requirements (Speed vs. Precision).
Troubleshooting Guide
| Issue | Probable Cause | Corrective Action |
| Severe Tailing | Active silanols in liner or column. | Replace liner with base-deactivated wool; trim column 10cm; switch to Method B (TFAA). |
| Low Sensitivity | "Priming" effect not satisfied. | Inject a high-concentration aniline standard (1000 ppm) to saturate active sites before running samples. |
| Ghost Peaks | Carryover from previous run. | Increase final bake-out time; replace solvent washes (use MeOH/DCM). |
| Split Peaks | Injection solvent mismatch. | If using aqueous/polar mix, ensure solvent is compatible with column phase; use split injection to reduce solvent focusing issues. |
References
-
Restek Corporation. (2020).[1] Analysis of Amines by GC-MS: Optimizing Deactivation. Application Note.
-
Sigma-Aldrich (Merck). (2019). Derivatization Reagents for Gas Chromatography: Acylation with TFAA/MBTFA.[2][3] Technical Bulletin.
-
Shimadzu. (2021). GC-MS Analysis of Aromatic Amines in Water Samples. Application News No. M268.
- Little, J. L. (1999). Artifacts in Trimethylsilyl Derivatization Reactions and Ways to Avoid Them. Journal of Chromatography A, 844(1-2), 1-22.
-
Agilent Technologies. (2015). Analysis of Aromatic Amines using Agilent J&W DB-35ms Ultra Inert. Application Note 5991-6287EN.
Sources
Application Note: Precision Monitoring of Aniline N-Alkylation via Thin Layer Chromatography (TLC)
Abstract & Introduction
The N-alkylation of anilines is a cornerstone transformation in medicinal chemistry, yielding secondary and tertiary amines that serve as critical pharmacophores.[1] However, monitoring this reaction by TLC presents unique challenges due to the basicity of the nitrogen atom and the subtle polarity shifts between mono- and di-alkylated products.
This guide provides a high-fidelity protocol for monitoring these reactions. It moves beyond standard "dip-and-run" techniques, introducing a Mini-Workup Protocol and Triangulated Visualization Strategy to ensure data integrity.
The Chemist’s Challenge: Basicity vs. Silanol Acidity
To master TLC of anilines, one must understand the microscopic interaction on the plate. Silica gel (
-
The Problem: Anilines and alkylated amines are Lewis bases. As they migrate up the plate, they hydrogen-bond or protonate upon interaction with silanol groups.
-
The Symptom: This reversible adsorption-desorption process causes "tailing" (streaking), where the spot smears rather than eluting as a tight band.
-
The Consequence: Tailing obscures the separation between the starting material (SM), the mono-alkylated product (
), and the di-alkylated byproduct ( ).
Mechanistic Visualization
The diagram below illustrates the competitive binding that dictates separation quality.
Figure 1: Mechanism of amine tailing and the "Sacrificial Base" strategy using Triethylamine (TEA).
Protocol: The "Mini-Workup" System
CRITICAL: Never spot a reaction mixture directly onto a TLC plate if the reaction contains strong acids, bases, or high-boiling solvents (DMF, DMSO). This alters the local pH of the silica, invalidating the
Step-by-Step Mini-Workup
-
Sampling: Use a glass capillary to withdraw ~10
of the reaction mixture. -
Quench: Dispense into a 0.5 mL vial containing:
-
100
Ethyl Acetate (or DCM). -
100
Saturated (aq) (for acid scavengers) OR Water.
-
-
Partition: Cap and shake vigorously for 5 seconds. Allow layers to separate.[2]
-
Spotting: Spot the top organic layer onto the TLC plate.
Why this works: This removes inorganic salts and buffers the amine to its free-base form, ensuring it runs based on polarity, not pH.
Mobile Phase Optimization
Standard Hexane/EtOAc gradients often fail for amines. Use the Base-Modified Elution Strategy .
Mobile Phase Selection Matrix
| Target Polarity | Solvent System (v/v) | Additive (Crucial) | Application |
| Non-Polar | Hexane : EtOAc (9:1 to 7:3) | + 1% | Simple N-alkylation with alkyl halides. |
| Mid-Polar | DCM : MeOH (98:2 to 95:5) | + 1% | Reductive amination products; polar anilines. |
| High Polarity | CHCl | N/A | Highly polar, water-soluble amines. |
Pro-Tip: Pre-elute the empty plate with the mobile phase containing TEA, then dry it before spotting. This "neutralizes" the silica in advance.
Visualization: The Triangulation Method
Anilines are UV active, but UV alone cannot distinguish between the Starting Material (Primary amine) and the Product (Secondary amine). You must use Chemoselective Staining .
Strategy: Run the TLC, visualize under UV, then dip in the appropriate stain to confirm identity.[3]
Stain Selectivity Guide
| Stain Reagent | Primary Amine ( | Secondary Amine ( | Tertiary Amine ( | Mechanism |
| Ninhydrin | Deep Purple/Blue | Faint Pink/Red (variable) | No Reaction | Reacts with free N-H protons. |
| Dragendorff | No Reaction | Weak Orange | Bright Orange/Red | Complexes with cationic nitrogen. |
| Permanganate | Brown Spot | Brown Spot | Yellow/Brown (Fast) | Oxidizes the electron-rich nitrogen. |
| p-Anisaldehyde | Yellow/Green | Red/Violet | Variable | Condensation with nucleophiles. |
Experimental Workflow Diagram
The following flowchart outlines the decision-making process for monitoring the reaction.
Figure 2: Logical workflow for monitoring N-alkylation, emphasizing the mini-workup and stain confirmation steps.
Troubleshooting & Self-Validation
-
Issue: The "Snowman" Effect (Co-elution).
-
Diagnosis: The product spot overlaps with the SM spot.
-
Fix: Use a Co-Spot lane.[3][4] Spot SM, then spot the Reaction Mixture directly on top of the SM.[3] If the spot elongates or looks like a figure-8, the reaction is incomplete. If it remains a single tight circle, they are likely co-eluting—change the mobile phase (e.g., switch from EtOAc to Acetone).
-
-
Issue: Dark Band at Solvent Front.
-
Diagnosis: Oxidation of the aniline or accumulation of non-polar impurities.
-
Fix: Ignore. Focus on the consumption of the SM spot (
).
-
References
-
BenchChem. (2025).[1][5] Protocol 1: Reductive Amination using an Aldehyde.[5] Retrieved from
-
Reach Devices. (n.d.). TLC Stains: Ninhydrin and Permanganate Protocols.[6][7] Retrieved from
-
University of Rochester. (n.d.). Troubleshooting Thin Layer Chromatography: Tailing and Basicity. Retrieved from
-
Chemistry LibreTexts. (2025). 5.3: TLC Uses - Monitoring a Reaction.[1][3][5][8][9][10] Retrieved from
-
ResearchGate. (2013). Discussion: Preventing Amine Tailing on Silica. Retrieved from
Sources
- 1. pdf.benchchem.com [pdf.benchchem.com]
- 2. orgprepdaily.wordpress.com [orgprepdaily.wordpress.com]
- 3. How To [chem.rochester.edu]
- 4. Chromatography [chem.rochester.edu]
- 5. benchchem.com [benchchem.com]
- 6. TLC stains [reachdevices.com]
- 7. Magic Formulas [chem.rochester.edu]
- 8. researchgate.net [researchgate.net]
- 9. chem.libretexts.org [chem.libretexts.org]
- 10. m.youtube.com [m.youtube.com]
Application Note: Advanced Workup Strategies for N-Alkylation of Anilines
Abstract & Strategic Overview
The N-alkylation of anilines is a cornerstone transformation in medicinal chemistry, yet it presents a unique set of purification challenges. Unlike aliphatic amines, the basicity difference between a primary aniline (
Furthermore, the choice of alkylation method—Nucleophilic Substitution (
Strategic Decision Matrix
Before initiating workup, identify your reaction class to select the appropriate protocol:
Figure 1: Decision matrix for selecting the optimal workup procedure based on the synthesis method.
Protocol A: The "Chemical Sweep" (Nucleophilic Substitution)
Context: Direct alkylation often results in a mixture of unreacted primary aniline (SM), desired secondary amine (Product), and over-alkylated tertiary amine. Because
Reagents
-
Scavenger Electrophile: Phenyl isocyanate (1.1 equiv vs residual SM) or Phthalic anhydride.
-
Solvent: Dichloromethane (DCM) or Ethyl Acetate.
-
Wash Solution: 1M HCl.
Step-by-Step Methodology
-
Reaction Assessment: Monitor reaction via TLC/LCMS. If unreacted aniline persists (>5%) and cannot be driven to completion, proceed to scavenging.
-
Scavenging Step:
-
Do not quench yet. Add Phenyl isocyanate (1.1 - 1.5 equiv relative to estimated remaining aniline) directly to the reaction mixture.
-
Stir at RT for 30–60 minutes.
-
Mechanism:[1][2][3][4] Phenyl isocyanate reacts rapidly with primary anilines to form a urea precipitate. It reacts much slower with the sterically hindered secondary aniline product.
-
-
Filtration:
-
If the urea precipitates, filter through a sintered glass funnel. The filtrate contains your N-alkylated product.
-
-
Acid Wash (Optional but Recommended):
-
Wash the organic filtrate with 1M HCl.
-
Note: If your product is a weak base (electron-deficient aniline), it may remain in the organic layer while the urea (neutral) also remains. However, the urea will have a drastically different
on silica, facilitating easy flash chromatography.
-
Data Validation
| Component | Original | Post-Scavenging | Outcome |
| Aniline (SM) | 0.45 | N/A (Converted) | Removed/Shifted |
| N-Alkyl Product | 0.50 | 0.50 | Preserved |
| Urea Byproduct | N/A | 0.05 (or precipitate) | Easily Separated |
Protocol B: The "Emulsion Buster" (Reductive Amination)
Context: Reactions using Sodium Triacetoxyborohydride (
Reagents
-
Quench: Saturated aqueous
. -
Emulsion Breaker: 1M NaOH or Rochelle’s Salt (Potassium Sodium Tartrate).
-
Extraction Solvent: MTBE (Methyl tert-butyl ether) – preferred over DCM for faster phase separation.
Step-by-Step Methodology
-
Quench:
-
Cool reaction to 0°C.
-
Slowly add sat.
until gas evolution ceases.
-
-
The "Hard" Basification (Critical Step):
-
Adjust pH to >10 using 1M NaOH .
-
Why: Boron salts are amphoteric but often soluble/stable at high pH. High pH also ensures the aniline product is fully deprotonated (free base).
-
Alternative: If the substrate is base-sensitive, add a saturated solution of Rochelle's Salt and stir vigorously for 1 hour. The tartrate chelates boron/aluminum, breaking the emulsion.
-
-
Phase Separation:
-
Extract with MTBE (
reaction volume). -
Tip: If an emulsion persists, filter the entire biphasic mixture through a pad of Celite before separating layers. This physically removes the gelatinous borate solids stabilizing the emulsion.
-
-
Drying:
-
Dry organics over
(granular) rather than (powder), as granular drying agents trap fewer oils.
-
Protocol C: The "Metal Magnet" (Buchwald-Hartwig)
Context: Palladium-catalyzed couplings leave residual heavy metal (Pd) in the product, often exceeding pharmaceutical limits (<10 ppm). Standard crystallization rarely removes Pd efficiently. Solution: Adsorption using thiol-functionalized silica (SiliaMetS®) or activated carbon.
Reagents
-
Scavenger: Thiol-modified silica (e.g., SiliaMetS® Thiol) or Activated Carbon (Darco G-60).
-
Solvent: THF or Ethyl Acetate.
Workflow Diagram
Figure 2: Workflow for remediation of Palladium residues using solid-supported scavengers.
Step-by-Step Methodology
-
Initial Workup: Perform a standard aqueous wash (Water/Brine) to remove bulk inorganic salts and catalyst ligands. Concentrate the organic layer.[5]
-
Scavenger Loading:
-
Redissolve the crude oil in THF or EtOAc (10 mL/g).
-
Add Thiol-Silica (10–20% by weight relative to the crude mass) OR Activated Carbon (50% by weight).
-
-
Thermal Treatment:
-
Heat the mixture to 50°C for 2–4 hours. Heat is crucial to increase the kinetics of Pd adsorption into the porous scavenger.
-
-
Filtration:
-
Filter hot through a pad of Celite or a 0.45 µm PTFE membrane.
-
Validation: The filtrate should be visibly lighter in color (Pd species are often dark/red).
-
-
Final Purification: Proceed to crystallization or column chromatography.
Troubleshooting & Optimization
| Symptom | Probable Cause | Corrective Action |
| Product streaks on TLC | Residual amine salts or strong interaction with silica. | Add 1% Triethylamine (TEA) or 1% |
| Persistent Emulsion | Boron salts or fine particulates. | 1. Add brine to increase ionic strength.2. Filter biphasic mix through Celite.3. Use Rochelle's salt wash. |
| Low Yield (Aqueous Loss) | Product is slightly water-soluble (polar aniline). | 1. Salt out the aqueous layer (saturate with NaCl).2. Use "Salting Out Extraction" with 3:1 IPA:CHCl3 instead of EtOAc. |
| Dark/Black Product | Oxidation of electron-rich aniline. | Perform all workups under |
References
-
Reductive Amination Overview: Abdel-Magid, A. F., et al. "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride." Journal of Organic Chemistry, 1996.
-
Chemical Scavenging Strategies: Parlow, J. J., et al. "Utility of Polymer-Supported Reagents in the Purification of Organic Synthesis Reactions." Journal of Organic Chemistry, 1997. (Describes use of electrophilic scavengers for amines).
-
Palladium Removal Techniques: Garrett, C. E., & Prasad, K. "The Art of Meeting Palladium Specifications in Active Pharmaceutical Ingredients." Advanced Synthesis & Catalysis, 2004.[6]
-
Basicity of Anilines (pKa Data): "Bordwell pKa Table (Acidity in DMSO)." University of Wisconsin-Madison.
Sources
- 1. tsijournals.com [tsijournals.com]
- 2. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
- 3. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
- 4. Scavenging of free-radical metabolites of aniline xenobiotics and drugs by amino acid derivatives: toxicological implications of radical-transfer reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
- 5. pdf.benchchem.com [pdf.benchchem.com]
- 6. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
Application Notes and Protocols for the Synthesis of Substituted Anilines for Kinase Inhibitor Screening
Introduction: The Aniline Scaffold as a Cornerstone in Kinase Inhibitor Design
The aniline moiety is a privileged scaffold in medicinal chemistry, forming the structural core of a multitude of clinically approved and investigational kinase inhibitors.[1][2][3] Kinases are a critical class of enzymes that regulate nearly all aspects of cell life; their dysregulation is a hallmark of many diseases, particularly cancer.[1][4] The synthetic tractability of the aniline core and its unique ability to form key hydrogen bond interactions with the "hinge region" of the kinase ATP-binding pocket make it an ideal starting point for inhibitor design.[4][5] These interactions anchor the inhibitor, allowing other parts of the molecule to probe different regions of the active site to achieve high potency and selectivity.[5][6]
Developing a diverse library of substituted anilines is therefore a foundational step in many kinase inhibitor discovery programs. The choice of synthetic methodology is critical, as it must be robust, versatile, and tolerant of a wide range of functional groups to enable comprehensive structure-activity relationship (SAR) studies. This guide provides an in-depth analysis of field-proven synthetic strategies, detailed experimental protocols, and the rationale behind key procedural choices for researchers engaged in the synthesis of aniline-based compound libraries for kinase inhibitor screening.
Strategic Overview of Aniline Synthesis for Library Development
The efficient construction of a substituted aniline library requires a flexible and reliable synthetic toolkit. The primary considerations for method selection include the availability of starting materials, desired substitution patterns, and functional group compatibility. The following sections detail the most powerful and commonly employed methods: the reduction of nitroarenes and metal-catalyzed cross-coupling reactions.
Figure 1: General workflow for the synthesis and application of a substituted aniline library in kinase inhibitor discovery.
Method 1: Reduction of Aromatic Nitro Compounds
The reduction of nitroarenes is one of the most fundamental and widely used methods for preparing primary anilines, largely due to the vast number of commercially available nitrated aromatic starting materials.[7][8] The transformation involves the formal transfer of six electrons and six protons to the nitro group. The selection of the reducing agent is critical to ensure chemoselectivity, especially when other reducible functional groups (e.g., halogens, carbonyls, alkynes) are present in the substrate.[9]
Figure 2: Stepwise reduction pathway from a nitroarene to the corresponding aniline.
Protocol 1A: Catalytic Hydrogenation with Palladium on Carbon (Pd/C)
Catalytic hydrogenation is a clean and efficient method that often produces high yields with minimal byproducts.[10][11] The choice of catalyst and reaction conditions can be tuned to achieve selectivity. For instance, sulfided platinum catalysts can be used to reduce nitro groups without significant hydrodehalogenation of aryl halides.[9]
Causality and Experimental Choice:
-
Catalyst: 10% Pd/C is a robust and highly active catalyst for this transformation. The carbon support provides a high surface area for the reaction.
-
Hydrogen Source: Hydrogen gas (H₂) is the classic and most atom-economical reductant. Alternatively, transfer hydrogenation using sources like ammonium formate or hydrazine can be employed, avoiding the need for pressurized H₂ gas.[12]
-
Solvent: Methanol or ethanol are excellent solvents as they readily dissolve the starting material and the hydrogen gas.
-
Safety: The catalyst can be pyrophoric, especially after filtration. It must be handled with care and never allowed to dry in the air. The use of hydrogen gas requires appropriate safety measures, including purging the reaction vessel with an inert gas.
Step-by-Step Protocol:
-
Vessel Preparation: To a heavy-walled pressure vessel (Parr shaker bottle), add the substituted nitroarene (1.0 eq).
-
Catalyst Addition: Under a stream of nitrogen or argon, carefully add 10% Palladium on Carbon (typically 1-5 mol% Pd relative to the substrate).
-
Solvent Addition: Add a suitable solvent (e.g., Methanol or Ethyl Acetate, ~0.1-0.2 M concentration).
-
Inerting: Seal the vessel and purge the headspace by evacuating and backfilling with nitrogen (3 cycles).
-
Hydrogenation: Purge the vessel with hydrogen gas (3 cycles) and then pressurize to the desired pressure (typically 50 psi or 3-4 bar).
-
Reaction: Place the vessel on a Parr shaker apparatus and shake vigorously at room temperature. Monitor the reaction progress by TLC or LC-MS by carefully depressurizing and taking an aliquot.
-
Workup: Once the reaction is complete, carefully vent the hydrogen gas and purge the vessel with nitrogen.
-
Filtration: Filter the reaction mixture through a pad of Celite® to remove the Pd/C catalyst. Caution: The Celite pad with the catalyst must be kept wet with solvent to prevent ignition upon contact with air. Wash the pad thoroughly with the reaction solvent.
-
Concentration: Concentrate the filtrate under reduced pressure to yield the crude aniline derivative.
-
Purification: The product can be purified further by column chromatography, recrystallization, or acid-base extraction as needed.
Protocol 1B: Metal-Mediated Reduction with Iron in Acidic Media
This classic method, known as the Béchamp reduction, uses inexpensive and non-toxic iron powder in the presence of an acid.[13] It exhibits excellent functional group tolerance, preserving functionalities like halides, ketones, and esters that might be susceptible to reduction under catalytic hydrogenation conditions.[12][13]
Causality and Experimental Choice:
-
Reductant: Iron powder is a cheap, effective, and environmentally benign reducing agent.[13]
-
Acid: Acetic acid or a catalytic amount of HCl in a solvent like ethanol/water is used to activate the iron surface and serve as a proton source for the reaction.
-
Temperature: Heating is often required to drive the reaction to completion.
Step-by-Step Protocol:
-
Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stir bar, combine the substituted nitroarene (1.0 eq) and iron powder (3-5 eq).
-
Solvent: Add a mixture of ethanol and water (e.g., 4:1 v/v).
-
Acid Addition: Add glacial acetic acid (10-20 eq) or a few drops of concentrated HCl.
-
Reaction: Heat the mixture to reflux (typically 80-100 °C) with vigorous stirring. The reaction is often exothermic. Monitor the progress by TLC or LC-MS.
-
Workup: After completion, cool the reaction to room temperature and dilute with ethyl acetate.
-
Basification & Filtration: Carefully add a saturated aqueous solution of sodium bicarbonate (NaHCO₃) or sodium carbonate (Na₂CO₃) until the solution is basic (pH > 8) to neutralize the acid and precipitate iron salts. Filter the entire mixture through a pad of Celite®, washing thoroughly with ethyl acetate.
-
Extraction: Transfer the filtrate to a separatory funnel. The organic layer contains the product. Wash the organic layer with water and then with brine.
-
Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to obtain the crude aniline.
-
Purification: Purify as necessary via column chromatography.
| Parameter | Catalytic Hydrogenation (Pd/C) | Iron/Acid Reduction |
| Typical Yield | >95% | 85-95% |
| Key Reagents | H₂ gas, Pd/C | Fe powder, HCl/Acetic Acid |
| Functional Group Tolerance | Moderate (alkenes, alkynes, some halides may be reduced) | Excellent (ketones, esters, nitriles, halides are tolerated)[13] |
| Advantages | High purity, clean reaction, catalytic | Low cost, high functional group tolerance, operational simplicity |
| Disadvantages | Requires pressure equipment, catalyst is pyrophoric | Stoichiometric iron waste, requires heating, workup can be cumbersome |
Method 2: Metal-Catalyzed C-N Cross-Coupling Reactions
Modern cross-coupling reactions have revolutionized the synthesis of substituted anilines, offering unparalleled scope and functional group tolerance.[14] These methods are particularly valuable for late-stage functionalization in a synthetic sequence and for building complex molecular architectures.
Protocol 2A: Palladium-Catalyzed Buchwald-Hartwig Amination
The Buchwald-Hartwig amination is the palladium-catalyzed coupling of an aryl halide or triflate with an amine.[14][15] Its development has been transformative, allowing for the formation of C-N bonds under relatively mild conditions with extraordinary functional group tolerance.[14]
Causality and Experimental Choice:
-
Catalyst System: A combination of a palladium source (e.g., Pd₂(dba)₃ or Pd(OAc)₂) and a sterically hindered phosphine ligand (e.g., XPhos, RuPhos, BINAP) is crucial.[14][16] The bulky ligand facilitates the reductive elimination step, which is often rate-limiting, and prevents catalyst decomposition.[14]
-
Base: A strong, non-nucleophilic base like sodium tert-butoxide (NaOtBu) or cesium carbonate (Cs₂CO₃) is required to deprotonate the amine, making it a more active nucleophile in the catalytic cycle.[16]
-
Inert Atmosphere: The Pd(0) active catalyst is oxygen-sensitive, so the reaction must be performed under an inert atmosphere (nitrogen or argon).
Figure 3: Simplified catalytic cycle for the Buchwald-Hartwig amination reaction.
Step-by-Step Protocol:
-
Setup: To an oven-dried Schlenk tube or flask, add the aryl halide (1.0 eq), palladium precatalyst (e.g., Pd₂(dba)₃, 1-2 mol%), and phosphine ligand (e.g., XPhos, 2-4 mol%).
-
Base Addition: Add the base (e.g., sodium tert-butoxide, 1.4 eq).
-
Inerting: Seal the vessel, then evacuate and backfill with argon or nitrogen (repeat 3 times).
-
Reagent Addition: Through the septum, add the amine (1.2 eq) if it is a liquid or solid, followed by an anhydrous, degassed solvent (e.g., toluene or dioxane).
-
Reaction: Heat the mixture in an oil bath to the required temperature (typically 80-110 °C) with stirring until the starting material is consumed (monitor by TLC or LC-MS).
-
Workup: Cool the reaction to room temperature and quench with water or a saturated aqueous solution of ammonium chloride (NH₄Cl).
-
Extraction: Dilute with an organic solvent like ethyl acetate and transfer to a separatory funnel. Wash with water and brine.
-
Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.
-
Purification: Purify the crude product by silica gel column chromatography.
Protocol 2B: Copper-Catalyzed Ullmann Condensation
The Ullmann condensation is a classic copper-catalyzed method for forming C-N bonds.[17] While traditional protocols required harsh conditions (high temperatures, stoichiometric copper), modern variations using ligands allow the reaction to proceed under much milder conditions, making it a viable alternative to palladium-based methods.[18][19]
Causality and Experimental Choice:
-
Catalyst System: A copper(I) source, such as CuI, is typically used. The addition of a ligand, often a diamine or phenanthroline, accelerates the reaction by stabilizing the copper center and facilitating the coupling steps.[17]
-
Base: A base like potassium carbonate (K₂CO₃) or potassium phosphate (K₃PO₄) is commonly used.
-
Solvent: High-boiling polar aprotic solvents like DMF, NMP, or DMSO are often employed.
Figure 4: Postulated catalytic cycle for the Ullmann C-N coupling reaction.
Step-by-Step Protocol:
-
Setup: In a sealable reaction tube, combine the aryl halide (1.0 eq), the amine (1.5 eq), copper(I) iodide (CuI, 5-10 mol%), a ligand (e.g., L-proline or 1,10-phenanthroline, 10-20 mol%), and a base (e.g., K₂CO₃, 2.0 eq).
-
Solvent: Add a suitable solvent (e.g., DMSO or DMF).
-
Reaction: Seal the tube and heat the mixture to the required temperature (typically 100-150 °C) with vigorous stirring. Monitor the reaction by TLC or LC-MS.
-
Workup: After cooling, dilute the reaction mixture with water and extract with ethyl acetate (3x).
-
Washing: Combine the organic extracts and wash with aqueous ammonia solution to remove copper salts, followed by water and brine.
-
Drying and Concentration: Dry the organic phase over anhydrous Na₂SO₄, filter, and concentrate in vacuo.
-
Purification: Purify the residue by silica gel column chromatography.
Purification and Characterization: Ensuring Library Quality
The purity and structural integrity of compounds in a screening library are paramount for generating reliable biological data. Each synthesized aniline must be rigorously purified and characterized.
-
Workup & Purification:
-
Aqueous Workup: An initial aqueous wash or acid/base extraction is used to remove inorganic salts, excess base, and highly polar impurities.
-
Column Chromatography: Flash chromatography on silica gel is the most common method for purifying organic compounds. A solvent system (e.g., Hexanes/Ethyl Acetate) is chosen based on TLC analysis to effectively separate the desired product from byproducts and unreacted starting materials.
-
-
Characterization & Quality Control:
-
Nuclear Magnetic Resonance (NMR): ¹H and ¹³C NMR spectroscopy are used to confirm the chemical structure of the final compound. The chemical shifts, integration, and coupling patterns should be consistent with the expected structure.
-
Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) provides an accurate mass measurement, confirming the elemental composition of the synthesized molecule. LC-MS is used to determine the purity of the sample.
-
Purity Assessment: A final purity check, typically by HPLC with UV detection, should be performed. For kinase screening libraries, a purity of >95% is highly desirable.
-
Safety Precautions
The synthesis of substituted anilines involves hazardous materials that require careful handling in a controlled laboratory environment.
-
Personal Protective Equipment (PPE): Always wear a lab coat, safety glasses/goggles, and appropriate chemical-resistant gloves (e.g., nitrile).[20][21]
-
Engineering Controls: All manipulations should be performed in a certified chemical fume hood to avoid inhalation of toxic vapors and dust.[20][22]
-
Chemical Hazards:
-
Aromatic Nitro Compounds: Many are toxic and can be absorbed through the skin. They should be handled with care.[21][23][24]
-
Anilines: Anilines are toxic and readily absorbed through the skin. Avoid all direct contact.[20]
-
Reagents: Strong bases (NaOtBu), flammable solvents (Toluene, Ether), and heavy metal catalysts (Palladium, Copper) all have specific hazards. Consult the Safety Data Sheet (SDS) for each chemical before use.[21][22][23]
-
-
Waste Disposal: Dispose of all chemical waste according to institutional and local regulations. Heavy metal waste should be collected separately.
References
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ResearchGate. (n.d.). General scheme for the catalytic hydrogenation of nitroarene. Retrieved from [Link]
-
ResearchGate. (n.d.). Catalytic hydrogenation of nitroarenes into different products via different routes. Retrieved from [Link]
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ACS Publications. (2023). Catalytic Hydrogenation of Nitroarenes over Ag33 Nanoclusters: The Ligand Effect. Inorganic Chemistry. Retrieved from [Link]
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Royal Society of Chemistry. (n.d.). The hydrogenation of nitroarenes mediated by platinum nanoparticles: an overview. Catalysis Science & Technology. Retrieved from [Link]
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MDPI. (2024). Catalytic Reduction of Aromatic Nitro Compounds to Phenylhydroxylamine and Its Derivatives. Retrieved from [Link]
-
MDPI. (2024). Advances in the catalysis of reduction of nitroaromatics and its mechanism: a tutorial review. Retrieved from [Link]
-
ResearchGate. (n.d.). Cross-coupling strategies for aniline synthesis. Retrieved from [Link]
-
ChemRxiv. (n.d.). Sustainable Hydrogenation of Nitroarenes to Anilines with Highly Active In-Situ Generated Copper Nanoparticles. Retrieved from [Link]
-
Insight Medical Publishing. (2017). Highly Selective Catalytic Reduction of Nitroarenes over Heterogeneous Transition Metal Catalysts: Nano- Catalysts- the New Challenges. Synthesis and Catalysis: Open Access. Retrieved from [Link]
-
De Gruyter. (2023). Chapter 3: Synthetic Methods for Primary Anilines. Retrieved from [Link]
-
ResearchGate. (2025). A Practical and Chemoselective Reduction of Nitroarenes to Anilines Using Activated Iron. Retrieved from [Link]
-
ACS Publications. (2025). Direct Amination of Anilines Utilizing Dearomatized Phenolate Species. Organic Letters. Retrieved from [Link]
-
Wikipedia. (n.d.). Reduction of nitro compounds. Retrieved from [Link]
-
PMC. (n.d.). Synthetic and Mechanistic Studies into the Reductive Functionalization of Nitro Compounds Catalyzed by an Iron(salen) Complex. Retrieved from [Link]
-
organic-synthesis.org. (n.d.). Buchwald-Hartwig Coupling. Retrieved from [Link]
-
PubMed. (2014). Synthesis and biological evaluation of substituted 3-anilino-quinolin-2(1H)-ones as PDK1 inhibitors. Retrieved from [Link]
-
Organic Chemistry Portal. (n.d.). Amine synthesis by nitro compound reduction. Retrieved from [Link]
-
PMC. (2024). Design, Synthesis, and Biological Evaluation of 2-Substituted Aniline Pyrimidine Derivatives as Potent Dual Mer/c-Met Inhibitors. Retrieved from [Link]
-
Wikipedia. (n.d.). Ullmann condensation. Retrieved from [Link]
-
Wikipedia. (n.d.). Buchwald–Hartwig amination. Retrieved from [Link]
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PMC. (n.d.). Medicinal chemistry perspectives on anticancer drug design based on clinical applications (2015–2025). Retrieved from [Link]
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University of Washington. (n.d.). Aniline. Retrieved from [Link]
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ResearchGate. (n.d.). Synthesis of ArSe-Substituted Aniline Derivatives by C(sp2)-H Functionalization. Retrieved from [Link]
-
Oxford Lab Fine Chem. (n.d.). MATERIAL SAFETY DATA SHEET - 2-NITRO ANILINE 98% Pure. Retrieved from [Link]
-
ResearchGate. (n.d.). Buchwald-Hartwig amination reaction of iodobenzene with aniline.... Retrieved from [Link]
-
ACS Publications. (n.d.). Selective Hydrogenation of Halogenated Nitroaromatics to Haloanilines in Batch and Flow. Organic Process Research & Development. Retrieved from [Link]
-
Carl ROTH. (n.d.). Safety Data Sheet: 3-Nitroaniline. Retrieved from [Link]
-
PubMed. (2012). Synthesis, characterization, screening and docking analysis of 4-anilinoquinazoline derivatives as tyrosine kinase inhibitors. Retrieved from [Link]
-
PMC. (n.d.). Insights into the modular design of kinase inhibitors and application to Abl and Axl. Retrieved from [Link]
-
ResearchGate. (2025). Improvement of the Ullmann's condensation method for the synthesis of 2-anilinonicotinic acids. Retrieved from [Link]
-
SciSpace. (n.d.). Ligand-Accelerated Catalysis of the Ullmann Condensation: Application to Hole Conducting Triarylamines. Retrieved from [Link]
-
ChemRxiv. (n.d.). Selective chemical reduction of Nitrobenzene to Aniline by Fe doped 1T MoS2 nanozyme. Retrieved from [Link]
-
ResearchGate. (n.d.). Synthesis of Nitrated N‐Alkyl Anilines Using N‐Nitroso Anilines as a Self‐Providing Nitro Group Source. Retrieved from [Link]
-
Thieme. (n.d.). Reduction of Nitro Compounds to Amines, Azo Compounds, Hydroxylamines, and Oximes, and Reduction of N-Oxides to Amines. Retrieved from [Link]
-
Organic Chemistry Portal. (n.d.). Aniline synthesis by amination (arylation). Retrieved from [Link]
-
ACS Publications. (2019). A Synthesis of Multifunctionalized Indoles from [3 + 2] Annulation of 2-Bromocyclopropenes with Anilines. Organic Letters. Retrieved from [Link]
-
MDPI. (2023). Medicinal Chemistry of Quinazolines as Anticancer Agents Targeting Tyrosine Kinases. Retrieved from [Link]
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Technical Support Center: Optimizing N-Alkylation of Substituted Anilines
Welcome to the technical support center for the N-alkylation of substituted anilines. This guide is designed for researchers, chemists, and drug development professionals who are navigating the complexities of this fundamental C-N bond-forming reaction. Here, we move beyond simple protocols to explore the underlying principles that govern success, providing you with the expert insights needed to troubleshoot and optimize your experiments effectively.
Section 1: Frequently Asked Questions (FAQs)
This section addresses foundational questions regarding the N-alkylation of anilines, providing the core knowledge needed to make informed experimental decisions.
Q1: What is the general mechanism for the N-alkylation of anilines?
A1: The N-alkylation of anilines is typically a nucleophilic substitution reaction. The nitrogen atom of the aniline, with its lone pair of electrons, acts as a nucleophile, attacking an electrophilic carbon atom of the alkylating agent.[1] The most common pathway involves an alkyl halide, proceeding via an S_N2 mechanism. However, modern methods like "borrowing hydrogen" catalysis with alcohols have gained prominence due to their high atom economy.[2] In this latter approach, a metal catalyst temporarily oxidizes the alcohol to an aldehyde or ketone, which then forms an imine with the aniline. This imine is subsequently reduced by the catalyst (using the hydrogen "borrowed" from the alcohol) to yield the N-alkylated product and water as the sole byproduct.[2][3]
Q2: How do substituents on the aniline ring affect its reactivity?
A2: Substituents on the aromatic ring have a profound impact on the nucleophilicity of the aniline's nitrogen atom and, consequently, the reaction rate.
-
Electron-Donating Groups (EDGs): Groups like methoxy (-OCH₃) or alkyl chains (-CH₃) increase the electron density on the nitrogen atom through resonance or inductive effects. This enhances the aniline's nucleophilicity, making the reaction faster and often allowing for milder conditions.[4]
-
Electron-Withdrawing Groups (EWGs): Groups such as nitro (-NO₂) or cyano (-CN) pull electron density away from the nitrogen atom. This significantly reduces the aniline's nucleophilicity, making it a much weaker nucleophile.[5] Reactions with these substrates often require more forcing conditions, such as stronger bases, higher temperatures, and more reactive alkylating agents to achieve reasonable yields.[5][6]
-
Steric Hindrance: Bulky groups at the ortho position (e.g., o-toluidine) can physically obstruct the nitrogen atom, slowing the rate of alkylation regardless of electronic effects.[6][7]
Q3: What is the primary challenge in aniline N-alkylation, and how is it typically controlled?
A3: The most significant challenge is preventing over-alkylation.[4] The mono-N-alkylated aniline product is often more nucleophilic than the starting primary aniline because the alkyl group is electron-donating. This makes the product more likely to react with the alkylating agent, leading to the formation of undesired tertiary amines and even quaternary ammonium salts.[4]
Control Strategies Include:
-
Stoichiometry Control: Using an excess of the aniline relative to the alkylating agent can favor mono-alkylation.[5]
-
Reaction Conditions: Lowering the reaction temperature can sometimes increase selectivity for the mono-alkylated product.[8]
-
Methodology Choice: Certain methods, like reductive amination or borrowing hydrogen catalysis, can offer better control and selectivity compared to classical alkyl halide approaches.[2][9]
Section 2: Troubleshooting Guide
This guide is structured to help you diagnose and solve specific experimental issues.
Q4: My reaction has a low or no yield. What are the likely causes and solutions?
A4: Low yield is a common issue, often stemming from the low reactivity of the aniline substrate, especially when it bears electron-withdrawing groups.[5]
| Potential Cause | Explanation & Scientific Rationale | Suggested Solution |
| Insufficient Aniline Nucleophilicity | The aniline, particularly with EWGs, is not a strong enough nucleophile to attack the alkylating agent under the current conditions.[5] | Increase Temperature: This is the most direct way to increase the reaction rate. Monitor carefully for side product formation.[5] Use a Stronger Base: A base like K₂CO₃ or t-BuOK can deprotonate a small fraction of the aniline, forming the much more nucleophilic anilide anion.[4][10] |
| Inappropriate Base | The chosen base may be too weak to effectively neutralize the acid byproduct (e.g., HBr, HCl) generated during the reaction. This leads to protonation of the aniline, deactivating it. | For alkyl halide reactions, switch from a weak base like NaHCO₃ to a stronger one like K₂CO₃ or Cs₂CO₃. For very unreactive systems, consider non-nucleophilic strong bases like NaH or t-BuOK.[5] |
| Poor Solvent Choice | The solvent must adequately dissolve all reactants and be stable at the reaction temperature. Protic solvents can hydrogen-bond to the aniline, reducing its nucleophilicity. | Switch to a polar aprotic solvent like DMF, DMSO, or acetonitrile, which can help stabilize charged intermediates in the transition state.[5] For higher temperature reactions, toluene or xylene are common choices.[6] |
| Inactive Catalyst (for alcohol alkylations) | For "borrowing hydrogen" methods, the catalyst may be inactive or poisoned. | Ensure the catalyst is handled under an inert atmosphere if required. Consider a different metal catalyst (e.g., Ru, Mn, Ni, Co) as activity can be substrate-dependent.[2][7] |
Caption: A generalized workflow for N-alkylation experiments.
Protocol 2: N-Alkylation with Alcohols via "Borrowing Hydrogen"
This method is environmentally benign and often highly selective for mono-alkylation.
-
Reaction Setup: In a glovebox or under an inert atmosphere (Argon or Nitrogen), add the catalyst (e.g., Mn-pincer complex, 1-3 mol%), a strong base (e.g., potassium tert-butoxide, t-BuOK, 1.0 equiv.), and anhydrous toluene to a dry Schlenk tube. 2[2][10]. Addition of Reagents: Add the substituted aniline (1.0 equiv.) and the alcohol (1.2 equiv.).
-
Reaction: Seal the vessel and heat to the required temperature (typically 80-140°C) with vigorous stirring. 4[2][10]. Monitoring: Monitor the reaction progress by TLC or GC-MS. These reactions can take 12-24 hours. 5[7]. Work-up: After cooling, dilute the mixture with a solvent like ethyl acetate and filter through a pad of celite to remove the catalyst and base. 6[9]. Purification: Concentrate the filtrate under reduced pressure and purify the crude product by silica gel column chromatography.
[9]### Section 4: Data & Reagent Guide
Table 1: Common Bases for N-Alkylation
| Base | pKa of Conjugate Acid | Typical Use Case | Notes |
| Sodium Bicarbonate (NaHCO₃) | 10.3 | Mild conditions; reactive anilines. | Often too weak for less reactive systems. |
| Potassium Carbonate (K₂CO₃) | 10.3 | General purpose; most common choice. | Inexpensive and effective for many substrates. |
| Cesium Carbonate (Cs₂CO₃) | 10.3 | Enhanced reactivity due to higher solubility. | More expensive but can improve yields for difficult reactions. |
| Potassium tert-Butoxide (t-BuOK) | ~17 | Unreactive anilines; alcohol alkylations. | Strong, non-nucleophilic base. Moisture sensitive. |
| Sodium Hydride (NaH) | ~36 | Very unreactive anilines. | Powerful, non-nucleophilic base. Reacts violently with water; requires careful handling under inert atmosphere. |
Table 2: Common Solvents for N-Alkylation
| Solvent | Type | Boiling Point (°C) | Rationale for Use |
| Acetonitrile | Polar Aprotic | 82 | Good general-purpose solvent, easy to remove. |
| DMF | Polar Aprotic | 153 | Excellent dissolving power, good for higher temperatures. |
| DMSO | Polar Aprotic | 189 | High boiling point, used for very sluggish reactions. |
| Toluene | Nonpolar | 111 | High boiling point, often used in catalytic systems. |
| 1,4-Dioxane | Polar Aprotic | 101 | Alternative to other polar aprotics. |
| Ionic Liquids | Ionic | >200 | Can enhance selectivity and reaction rates. |
Section 5: References
-
The Journal of Organic Chemistry. (2025). Acid-Catalyzed Solvent-Switchable Chemoselective N-Alkylation and para C-Alkylation of Unprotected Arylamines Utilizing ortho-Quinone Methides. ACS Publications. [Link]
-
Green Chemistry. (2005). Selective N-alkylation of anilines in ionic liquids. RSC Publishing. [Link]
-
ResearchGate. (2023). Reaction mechanism for the N-alkylation reaction. [Link]
-
TSI Journals. (2017). N-Alkylation of Aniline by Copper-Chromite Catalyzer by Auto-Tran. [Link]
-
Organic Letters. (2019). General Synthesis of N-Alkylation of Amines with Secondary Alcohols via Hydrogen Autotransfer. ACS Publications. [Link]
-
RSC Publishing. (2024). Visible-light-induced N-alkylation of anilines with 4-hydroxybutan-2-one. [Link]
-
Vedantu. (n.d.). Explain the alkylation of aniline class 11 chemistry CBSE. [Link]
-
ResearchGate. (2021). Catalytic N-Alkylation of Anilines. [Link]
-
National Center for Biotechnology Information. (2024). Visible-light-induced N-alkylation of anilines with 4-hydroxybutan-2-one. [Link]
-
Semantic Scholar. (2018). N-Alkylation of Aniline and Its Derivatives by Alcohols in the Presence of Copper Compounds. [Link]
-
ResearchGate. (n.d.). N-alkylation of aniline and substituted-anilines with different benzyl alcohols using the CoNx@NC catalyst. [Link]
-
Organic Chemistry Portal. (2018). Arylamine synthesis by amination (alkylation). [Link]
-
National Center for Biotechnology Information. (2016). Efficient and selective N-alkylation of amines with alcohols catalysed by manganese pincer complexes. [Link]
-
Organic Chemistry Portal. (2013). Use of Primary Amines for the Selective N-Alkylation of Anilines by a Reusable Heterogeneous Catalyst. [Link]
-
Google Patents. (n.d.). Selective N-alkylation of aniline in the presence of zeolite catalysts.
-
The Journal of Organic Chemistry. (2022). Zn(II)-Catalyzed Selective N-Alkylation of Amines with Alcohols Using Redox Noninnocent Azo-Aromatic Ligand as Electron and Hydrogen Reservoir. ACS Publications. [Link]
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minimizing dialkylation in the synthesis of secondary anilines
A Senior Application Scientist's Guide to Minimizing Dialkylation
Welcome to the technical support center for synthetic chemistry. This guide is designed for researchers, scientists, and drug development professionals who are navigating the complexities of N-alkylation to synthesize secondary anilines. Overalkylation, leading to the formation of tertiary anilines and even quaternary ammonium salts, is a persistent challenge that can significantly impact yield, purity, and downstream applications.[1][2][3]
This resource provides in-depth troubleshooting strategies, answers to frequently asked questions, and detailed protocols to help you achieve high selectivity for the desired mono-N-alkylated product.
Part 1: Understanding the Challenge: The Root Cause of Dialkylation
The primary difficulty in selectively producing secondary anilines via direct alkylation of primary anilines lies in the relative nucleophilicity of the species in the reaction mixture. The target secondary aniline is often more nucleophilic than the starting primary aniline, leading to a "runaway" reaction where the product reacts with the alkylating agent faster than the starting material.[3] This competitive reaction significantly reduces the yield of the desired secondary aniline and complicates purification.
Several factors contribute to this challenge:
-
Increased Nucleophilicity: The introduction of an electron-donating alkyl group onto the nitrogen atom increases its electron density, making the resulting secondary amine a more potent nucleophile than the primary aniline it was formed from.[3]
-
Reaction Stoichiometry and Conditions: Simple N-alkylation with alkyl halides often leads to a mixture of primary, secondary, and tertiary amines, as well as quaternary ammonium salts.[2] The reaction conditions, including temperature, solvent, and the nature of the base, play a crucial role in controlling the selectivity of the alkylation.[4]
Part 2: Troubleshooting & Optimization Strategies
This section details practical strategies to overcome the challenge of dialkylation, categorized by the experimental approach.
Frequently Asked Questions (FAQs)
Q1: My direct alkylation of aniline with an alkyl halide is giving me a mixture of products. How can I improve the selectivity for the secondary aniline?
A1: Direct alkylation is notoriously difficult to control.[3] To favor mono-alkylation, consider the following:
-
Use a large excess of the aniline: This shifts the statistical probability towards the alkylating agent reacting with the more abundant primary aniline.
-
Employ a sterically hindered base: A bulky base like 2,6-lutidine can deprotonate the primary anilinium salt without acting as a competing nucleophile.[5]
-
Control the temperature: Lowering the reaction temperature can sometimes help to moderate the reactivity and improve selectivity.[4]
-
Consider alternative methods: For better control and higher yields of secondary anilines, reductive amination or the use of protecting groups are often superior strategies.[6]
Q2: I am trying a reductive amination, but the reaction is sluggish or incomplete. What could be the issue?
A2: Reductive amination is a powerful tool, but its success depends on several factors:
-
Imine Formation: The initial step is the formation of an imine (Schiff base) from the aniline and the carbonyl compound.[7] This step is often acid-catalyzed. Ensure you are using appropriate acidic conditions (e.g., a catalytic amount of acetic acid) to facilitate this.[8] For electron-deficient anilines, which are less nucleophilic, more robust methods may be required.[9]
-
Choice of Reducing Agent: The reducing agent must be capable of reducing the imine but not the starting carbonyl compound. Sodium triacetoxyborohydride (NaBH(OAc)₃) and sodium cyanoborohydride (NaBH₃CN) are commonly used for their selectivity.[6][7]
-
pH Control: For reagents like NaBH₃CN, maintaining a slightly acidic pH (around 4-6) is crucial for selective imine reduction.[7]
Q3: When should I consider using a protecting group strategy?
A3: A protecting group strategy is highly recommended when:
-
You require very high purity of the secondary aniline.
-
The aniline or alkylating agent contains other sensitive functional groups that might react under standard alkylation or reductive amination conditions.
-
You are working with precious starting materials where maximizing the yield of the desired product is critical.
The general workflow involves protecting the aniline nitrogen, performing the alkylation, and then deprotecting to reveal the secondary aniline.
Part 3: Recommended Protocols & Methodologies
Method 1: Reductive Amination
Reductive amination is a highly effective and widely used method for the synthesis of secondary amines, as it inherently avoids the problem of overalkylation.[6] The reaction proceeds in two steps: the formation of an imine from the aniline and a carbonyl compound (aldehyde or ketone), followed by the in-situ reduction of the imine to the corresponding secondary amine.
Diagram: Reductive Amination Workflow
Caption: Workflow for secondary aniline synthesis via reductive amination.
Detailed Protocol: Reductive Amination using Sodium Triacetoxyborohydride
This protocol is adapted for the synthesis of N-alkylated anilines.[8]
Materials:
-
Primary aniline (1.0 eq)
-
Aldehyde or ketone (1.1 - 1.2 eq)
-
Sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 eq)
-
1,2-Dichloroethane (DCE) or Tetrahydrofuran (THF)
-
Acetic acid (catalytic amount, ~0.1 eq)
-
Saturated aqueous sodium bicarbonate solution
-
Brine
-
Anhydrous magnesium sulfate or sodium sulfate
Procedure:
-
To a stirred solution of the primary aniline in DCE or THF (at a concentration of 0.1-0.2 M), add the aldehyde or ketone.
-
Add a catalytic amount of glacial acetic acid.
-
Stir the mixture at room temperature for 1-2 hours to facilitate imine formation.
-
Carefully add sodium triacetoxyborohydride in portions. The reaction may be exothermic.
-
Continue stirring at room temperature until the reaction is complete (monitor by TLC or LC-MS). This typically takes 4-24 hours.
-
Quench the reaction by slowly adding saturated aqueous sodium bicarbonate solution.
-
Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate or dichloromethane).
-
Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure.
-
Purify the crude product by column chromatography on silica gel.
Method 2: N-Protection/Deprotection Strategy
This method involves temporarily protecting the nitrogen atom of the aniline to prevent dialkylation. After mono-alkylation, the protecting group is removed to yield the desired secondary aniline. The tert-butyloxycarbonyl (Boc) group is a common choice for protecting amines.[10][11]
Diagram: N-Protection/Alkylation/Deprotection Workflow
Caption: Workflow for secondary aniline synthesis using a protecting group.
Detailed Protocol:
Step 1: N-Boc Protection of Aniline [11]
-
Dissolve the aniline in a suitable solvent such as THF or dichloromethane.
-
Add di-tert-butyl dicarbonate (Boc₂O) (1.1 eq) and a base such as triethylamine (1.2 eq) or DMAP (catalytic amount).
-
Stir the reaction at room temperature until completion (monitor by TLC).
-
Work up the reaction by washing with water and brine, then dry the organic layer and concentrate to obtain the N-Boc protected aniline.
Step 2: Alkylation of the N-Boc Aniline
-
Dissolve the N-Boc protected aniline in an anhydrous aprotic solvent like THF or DMF.
-
Cool the solution in an ice bath and add a strong, non-nucleophilic base such as sodium hydride (NaH) (1.1 eq).
-
Stir for 30-60 minutes at 0 °C to room temperature to form the corresponding anion.
-
Add the alkylating agent (e.g., an alkyl halide) (1.1 eq) and allow the reaction to proceed until completion.
-
Quench the reaction carefully with water and extract the product into an organic solvent.
-
Purify the alkylated N-Boc aniline as needed.
Step 3: Deprotection of the N-Boc Group [11]
-
Dissolve the alkylated N-Boc aniline in a solvent like dichloromethane.
-
Add a strong acid such as trifluoroacetic acid (TFA) or a solution of HCl in dioxane.
-
Stir at room temperature until the deprotection is complete (monitor by TLC).
-
Neutralize the reaction with a base (e.g., saturated sodium bicarbonate solution) and extract the secondary aniline product.
-
Purify the final product.
Method 3: Advanced Catalytic Methods
For challenging substrates or when seeking more atom-economical and environmentally benign routes, modern catalytic methods offer excellent alternatives.
Buchwald-Hartwig Amination: This palladium-catalyzed cross-coupling reaction is a powerful method for forming C-N bonds and can be used to synthesize secondary anilines from an aryl halide and a primary amine.[12][13][14] It offers high functional group tolerance and generally provides excellent selectivity.[14]
"Borrowing Hydrogen" or "Hydrogen Autotransfer" Catalysis: This method utilizes alcohols as alkylating agents in the presence of a metal catalyst.[8][15] Water is the only byproduct, making it an environmentally friendly option.[8][16]
Part 4: Data Summary & Comparison
The choice of method depends on various factors including substrate scope, cost, and desired purity. The following table provides a general comparison of the discussed methods.
| Method | Key Advantages | Common Challenges | Selectivity for Secondary Aniline |
| Direct Alkylation | Simple procedure, readily available reagents. | Prone to over-alkylation, often results in product mixtures.[3] | Low to Moderate |
| Reductive Amination | Excellent selectivity, avoids over-alkylation, versatile.[6] | Requires a carbonyl compound, may be sluggish for unreactive amines.[9] | High to Excellent |
| Protecting Group Strategy | Excellent selectivity, high purity of the final product, protects sensitive functional groups. | Multi-step process, adds to cost and time. | Excellent |
| Buchwald-Hartwig Amination | Broad substrate scope, high functional group tolerance, excellent selectivity.[12][14] | Requires a palladium catalyst and specific ligands, can be expensive. | High to Excellent |
References
-
Buchwald–Hartwig amination. In: Wikipedia. [Link]
-
LEWIS ACID-CATALYZED CHEMOSELECTIVITY CONTROLLED N-ALKYLATION AND C-ALKYLATION OF ANILINES USING VINYL ARENES. ChemRxiv. [Link]
- Selective N-alkylation of aniline in the presence of zeolite catalysts.
-
Reductive alkylation of aniline over copper chromite catalyst: Optimization ofreaction condition. Indian Academy of Sciences. [Link]
-
A Different Approach to Anilines. GalChimia. [Link]
-
Reactions of Aniline. Chemistry Steps. [Link]
-
Acid-Catalyzed Solvent-Switchable Chemoselective N-Alkylation and para C-Alkylation of Unprotected Arylamines Utilizing ortho-Quinone Methides. The Journal of Organic Chemistry. [Link]
-
Aniline Alkylation over Solid Acid Catalysts. ResearchGate. [Link]
-
Tuning the steric hindrance of alkylamines: a predictive model of steric editing of planar amines. PMC. [Link]
-
Selective N-Alkylation of Anilines in Ionic Liquids. ResearchGate. [Link]
-
Direct mono-N-alkylation of amines in ionic liquids: chemoselectivity and reactivity. Universidade Nova de Lisboa. [Link]
-
Reductive Amination Reactions Using Sodium Hypophosphite: a Guide to Substrates. pubs.acs.org. [Link]
-
Visible-light-induced N-alkylation of anilines with 4-hydroxybutan-2-one. PMC. [Link]
-
Reductive Amination, and How It Works. Master Organic Chemistry. [Link]
-
The investigation of the steric hindrance of anilines by means of reactions with PCl 3 and BCl 3. Dalton Transactions. [Link]
-
Analysis of a Buckwald-Hartwig amination: reaction for pharmaceutical production. lup.lub.lu.se. [Link]
-
Practical Catalytic Method for Synthesis of Sterically Hindered Anilines. ResearchGate. [Link]
-
Explain the alkylation of aniline class 11 chemistry CBSE. Vedantu. [Link]
-
Aniline synthesis by amination (arylation). Organic Chemistry Portal. [Link]
-
N-Alkylation of Aniline by Copper-Chromite Catalyzer by Auto-Tran. TSI Journals. [Link]
-
Amine synthesis by reductive amination (reductive alkylation). Organic Chemistry Portal. [Link]
-
General Synthesis of N-Alkylation of Amines with Secondary Alcohols via Hydrogen Autotransfer. Organic Letters. [Link]
-
Synthesis of secondary and tertiary amines. Organic Chemistry Portal. [Link]
-
ALKYLATION OF AMINES: A NEW METHOD FOR THE SYNTHESIS OF QUATERNARY AMMONIUM COMPOUNDS FROM PRIMARY AND SECONDARY AMINES. DTIC. [Link]
-
Alkylation of Amines (Sucks!). Master Organic Chemistry. [Link]
-
Use of Primary Amines for the Selective N-Alkylation of Anilines by a Reusable Heterogeneous Catalyst. Organic Chemistry Portal. [Link]
-
Catalyst-Free and Highly Selective N,N-Diallylation of Anilines in Aqueous Phase. ResearchGate. [Link]
-
Synthesis of Secondary Amines via Self-Limiting Alkylation. PMC. [Link]
-
Protecting group. In: Wikipedia. [Link]
-
Boc-Protected Amino Groups. Organic Chemistry Portal. [Link]
-
Synthesis of Halogenated Anilines by Treatment of N, N-Dialkylaniline N-Oxides with Thionyl Halides. PubMed. [Link]
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- 14. orbit.dtu.dk [orbit.dtu.dk]
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Technical Support Center: Purification of Crude 3-Chloro-2-methyl-N-(propan-2-yl)aniline by Column Chromatography
Welcome to the technical support center for the purification of 3-chloro-2-methyl-N-(propan-2-yl)aniline. This guide is designed for researchers, scientists, and professionals in drug development who are looking to achieve high purity of this important intermediate. Here, you will find in-depth troubleshooting advice and frequently asked questions to address challenges you may encounter during column chromatography.
Frequently Asked Questions (FAQs)
Q1: What are the primary challenges when purifying substituted anilines like 3-chloro-2-methyl-N-(propan-2-yl)aniline on silica gel?
A: The main challenge arises from the basic nature of the secondary amine group in the molecule. Silica gel is slightly acidic, which can lead to strong interactions with the basic aniline.[1] This can cause several issues, including:
-
Irreversible adsorption: The compound may "stick" to the column and fail to elute.[2]
-
Peak tailing: The interaction between the basic analyte and acidic silanol groups on the silica surface can be a primary cause of tailing peaks, where the peak has an asymmetrical, drawn-out trailing edge.[3][4][5] This reduces resolution and makes it difficult to obtain pure fractions.
-
Compound degradation: Some anilines can be sensitive to the acidic environment of the silica gel, potentially leading to decomposition during the purification process.[6][7]
Q2: Why is my crude 3-chloro-2-methyl-N-(propan-2-yl)aniline a dark color, and will this affect the purification?
A: Anilines are susceptible to air oxidation, which can form colored polymeric impurities.[8] This is often observed as a darkening of the material upon storage.[9][10] While column chromatography can remove many of these colored impurities, their presence indicates that the crude material may contain a complex mixture of byproducts, necessitating a carefully optimized purification strategy.
Q3: How do I choose an appropriate solvent system for the column chromatography of this compound?
A: The selection of the mobile phase is critical for a successful separation.[11][12] A systematic approach using Thin Layer Chromatography (TLC) is highly recommended.[1][11]
-
Start with a non-polar solvent system: A good starting point is a mixture of hexanes and ethyl acetate.
-
Aim for an Rf value of 0.25-0.35: For optimal separation on a column, the desired product should have an Rf value in the range of 0.25 to 0.35 on the TLC plate in the chosen solvent system.[8][13]
-
Incorporate a basic additive: Due to the basicity of the aniline, it is almost always necessary to add a small amount of a basic modifier, such as triethylamine (TEA) or diethylamine (DEA), to the eluent.[1][2][14] A common starting concentration is 0.5-2% by volume. This deactivates the acidic sites on the silica gel, preventing strong adsorption and reducing peak tailing.[1]
Q4: Can I use solvents other than hexanes and ethyl acetate?
A: Yes, other solvent systems can be effective. Dichloromethane (DCM) is a common choice for dissolving the crude sample for loading onto the column.[13] For elution, gradients of DCM and methanol can also be used, particularly if more polar impurities are present.[15] However, always ensure your chosen solvents are miscible.[15]
Q5: Is it necessary to activate the silica gel before use?
A: Activation of silica gel by heating (e.g., at 130°C for 2 hours) removes absorbed moisture.[16] While not always necessary for routine purifications, using activated silica can provide more consistent results, especially if you are experiencing reproducibility issues between batches.[17]
Troubleshooting Guide
This section addresses specific problems you might encounter during the column chromatography of 3-chloro-2-methyl-N-(propan-2-yl)aniline.
| Issue | Possible Cause(s) | Recommended Solution(s) |
| Poor Separation of Product and Impurities | Incorrect Solvent System: The eluent may be too polar, causing all compounds to elute together, or not polar enough, resulting in no movement of the compounds. | Optimize the eluent using TLC. Systematically test different ratios of a non-polar solvent (e.g., hexanes) and a polar solvent (e.g., ethyl acetate), with the addition of 1% triethylamine. Aim for a solvent system where your target compound has an Rf of 0.25-0.35. |
| Column Overload: Too much crude material was loaded onto the column for its size.[4] | Reduce the amount of sample loaded. A general guideline is to use a mass of silica gel that is 50-100 times the mass of the crude product.[8] For difficult separations, this ratio may need to be increased. | |
| Poor Column Packing: The presence of air pockets or channels in the silica bed leads to uneven solvent flow and band broadening.[18] | Repack the column carefully. Prepare a uniform slurry of silica gel in your initial eluent and pour it into the column in one continuous motion. Gently tap the column to ensure even settling and to dislodge any trapped air bubbles.[13][18] | |
| Significant Peak Tailing | Acid-Base Interactions: The basic amine functionality of your compound is interacting strongly with acidic silanol groups on the silica surface.[3][5] | Add a basic modifier to your eluent. Incorporate 0.5-2% triethylamine (TEA) or another suitable amine base into your mobile phase.[2][14] This will compete for the acidic sites on the silica, minimizing the secondary interactions with your product.[3] |
| Metal Impurities in Silica: Trace metal ions in the silica gel can chelate with your compound, causing tailing. | Use high-purity silica gel. If tailing persists despite the use of a basic additive, consider using a higher grade of silica gel that has been acid-washed by the manufacturer to remove metal impurities.[19] | |
| Product is Not Eluting from the Column | Eluent is Not Polar Enough: The solvent system lacks the strength to displace the compound from the silica gel.[11] | Gradually increase the polarity of the eluent. If you started with a low-polarity solvent system (e.g., 98:2 hexanes:ethyl acetate), slowly increase the proportion of the more polar solvent. Monitor the elution with TLC. |
| Irreversible Adsorption/Decomposition: The compound has either strongly and irreversibly bound to the acidic silica or has decomposed. | First, try a more aggressive solvent system. A small percentage of methanol in dichloromethane can sometimes elute highly retained compounds. If this fails, test for stability. Before running the column, spot your crude material on a TLC plate, let it sit for an hour, and then elute. If a new spot appears at the baseline or the original spot diminishes, your compound may be unstable on silica. In this case, consider using a deactivated silica gel or an alternative stationary phase like alumina.[6] | |
| Product Elutes in the First Few Fractions (in the Solvent Front) | Eluent is Too Polar: The initial solvent system is too strong, preventing any interaction between your compound and the silica gel. | Start with a less polar eluent. Based on your initial TLC analysis, begin the column with a solvent system that gives your product an Rf value of less than 0.1.[13] |
| Column Cracking: The silica bed has cracked, allowing the solvent and your compound to bypass the stationary phase. | Ensure the column does not run dry. Always maintain a level of solvent above the silica bed. If a crack appears, the column will likely need to be repacked. |
Experimental Protocol: Flash Column Chromatography
This protocol is a general guideline for the purification of approximately 1 gram of crude 3-chloro-2-methyl-N-(propan-2-yl)aniline.
1. Preliminary TLC Analysis:
-
Dissolve a small amount of the crude material in dichloromethane.
-
Spot the solution on a silica gel TLC plate.
-
Develop the plate in various solvent systems (e.g., start with 95:5 hexanes:ethyl acetate and gradually increase the ethyl acetate content). Crucially, add 1% triethylamine to each test eluent.
-
Identify a solvent system that provides an Rf of ~0.25-0.35 for the product spot and good separation from impurities.
2. Column Preparation (Wet-Packing):
-
Select a glass column of appropriate size (for 1g of crude material, a column with a diameter of ~2-3 cm is suitable).
-
Secure the column in a vertical position. Place a small plug of cotton or glass wool at the bottom, followed by a thin layer (~1 cm) of sand.[13]
-
In a beaker, prepare a slurry of silica gel (approximately 50-100 g for 1 g of crude product) in the initial, least polar eluent identified by TLC.[8]
-
Pour the slurry into the column. Gently tap the sides of the column to ensure the silica packs down evenly without air bubbles.[13]
-
Add another layer of sand (~1 cm) on top of the packed silica gel to prevent disruption of the surface during solvent addition.[13]
-
Drain the solvent until the level is just at the top of the sand layer. Do not let the column run dry.
3. Sample Loading:
-
Dry Loading (Recommended for amines):
-
Dissolve the crude material (~1 g) in a minimal amount of a volatile solvent like dichloromethane.
-
Add 2-3 g of silica gel to this solution.
-
Remove the solvent by rotary evaporation to obtain a dry, free-flowing powder.
-
Carefully add this powder to the top of the prepared column.[13]
-
-
Wet Loading:
-
Dissolve the crude material in the smallest possible volume of the initial eluent or dichloromethane.
-
Carefully pipette this solution onto the top of the column.
-
Allow the solution to fully adsorb onto the silica bed.[8]
-
4. Elution and Fraction Collection:
-
Carefully add the initial eluent to the column.
-
Apply gentle pressure (using a pump or inert gas) to begin the elution.
-
Collect fractions in test tubes or flasks.
-
Monitor the progress of the separation by collecting small spots from the eluting fractions and analyzing them by TLC.
-
If necessary, perform a gradient elution by gradually increasing the proportion of the more polar solvent to elute the product and any more polar impurities.[13][15]
5. Product Isolation:
-
Based on the TLC analysis of the collected fractions, combine the fractions that contain the pure product.
-
Remove the solvent using a rotary evaporator.
-
Place the resulting purified oil or solid under high vacuum to remove any residual solvent and triethylamine.
Visualization of Troubleshooting Workflow
Caption: A troubleshooting workflow for column chromatography purification.
References
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- Activation and standardization of purified silica gel for column chromatographic cleanup of pesticide residue extracts - PubMed.
- Preparation Silica Gel for Better Column Chromatography - Membrane Solutions.
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- Common Causes Of Peak Tailing in Chromatography - Blogs - News - alwsci. (2025, July 17).
- Tailing peak shape of tertiary amines in RP C18 LCMS analysis? - ResearchGate. (2023, July 19).
- GC Tech Tip: Peak Shape Problems - Tailing Peaks - Phenomenex.
- 3 - SAFETY DATA SHEET. (2025, December 18).
- Peak Tailing in HPLC - Element Lab Solutions.
- Application Note: High-Performance Liquid Chromatography (HPLC) Analysis of Substituted Aniline Compounds - Benchchem.
- Running a Silica Gel Column - CommonOrganicChemistry.com.
- Amine column degradation - Chromatography Forum. (2009, November 16).
- The little secrets of silica gel in liquid chromatography columns_.
- Technical Support Center: Purification of Crude Aniline Nitrate - Benchchem.
- Technical Support Center: Purification of 2-(Allyloxy)aniline - Benchchem.
- Bulletin 737F Amines Analysis by Packed Column GC - LabRulez GCMS.
- 3-Chloro-2-methylaniline - Safety Data Sheet - ChemicalBook. (2026, January 17).
- Column chromatography issues : r/chemistry - Reddit. (2024, July 16).
- Aniline Method no.: Matrix: Target concentration: Procedure: Recommended air volume and sampling rate - OSHA.
- Is there any negative impact of diethyl amine while using in column chromatography? (2015, February 20).
- Does aniline stick in columns during column chromatography? - ResearchGate. (2014, August 3).
- Column chromatography - UVic.
- Mobile Phase Selection Guide: Optimal Solvent Pairing Strategies For Different Analytical Tasks - Industry news - alwsci. (2024, May 10).
- Several Problems of Flash Column Chromatography - Hawach. (2025, February 11).
- Column troubleshooting guide - Reversed phase - Thermo Fisher Scientific.
- What is the basic principle for selecting mobile phase in preparative column chromatography? | ResearchGate. (2014, January 9).
- Mobile Phase Selection in Method Development: How to Optimize - Welch Materials. (2025, October 21).
- Thin Layer Chromatography of Aromatic Amines.
- 3-Chloro-2-methylaniline | 87-60-5 - ChemicalBook. (2026, January 13).
- Technical Support Center: Purification of Halogenated Aniline Compounds - Benchchem.
- Troubleshooting Flash Column Chromatography - Department of Chemistry : University of Rochester.
- Application Notes and Protocols for the Purification of 5-Chloro-2-(propan-2-yl)aniline - Benchchem.
- Buy 3-chloro-2-methylaniline From Trusted Chemical Supplier India.
- N-Isopropylaniline 97 768-52-5 - Sigma-Aldrich.
- 1019602-95-9|3-Chloro-2-methyl-N-(propan-2-yl)aniline - BLDpharm.
- Copper-modified silica gel (Aniline catalyst).
- CN102234236A - Synthetic method of 3-chloro-2-methylaniline - Google Patents.
- Identification of Aniline-Degrading Bacteria Using Stable Isotope Probing Technology and Prediction of Functional Genes in Aerobic Microcosms - MDPI. (2024, January 15).
- N-Isopropylaniline | C9H13N | CID 13032 - PubChem - NIH.
- Silica gel-mediated chemical degradation of dimeric pyranonaphthoquinones into their monomeric units - New Journal of Chemistry (RSC Publishing).
- (PDF) Efficient Preparation of ((3-Chloro-2- for In-Vivo Study - ResearchGate. (2025, August 6).
- Statistically validated chromatographic study of salicylate and aniline derivatives of NSAID - The Pharma Innovation Journal. (2019, June 23).
- N-Isopropyl-2-(isopropylthio)aniline | CAS 1823331-67-4 | AMERICAN ELEMENTS ®.
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- 3-Chloroaniline | C6H6ClN | CID 7932 - PubChem.
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Technical Support Center: N-Alkylation of Anilines with Alcohols
Welcome to the technical support center for the N-alkylation of anilines with alcohols. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this powerful, atom-economical transformation. We will move beyond simple protocols to explore the mechanistic underpinnings of common side reactions, providing you with the expert insights needed to troubleshoot and optimize your experiments effectively.
The direct N-alkylation of anilines using alcohols, particularly through the "Borrowing Hydrogen" (BH) or "Hydrogen Autotransfer" (HA) methodology, represents a significant advancement in sustainable chemistry.[1][2] This process avoids the use of hazardous alkyl halides and generates water as the sole theoretical byproduct.[3] However, like any sophisticated chemical transformation, it is susceptible to competing reaction pathways that can diminish yield and complicate purification. This guide provides a structured approach to identifying and mitigating these challenges.
Troubleshooting Guide: Common Experimental Issues
This section addresses specific problems you may encounter during the N-alkylation of anilines with alcohols. Each issue is presented in a question-and-answer format, detailing potential causes and providing actionable solutions grounded in chemical principles.
Problem 1: Low Conversion to the N-Alkylated Product
Question: I am observing low conversion of my starting aniline, with most of it remaining unreacted even after extended reaction times. What are the likely causes and solutions?
Answer: Low conversion is a common issue that typically points to suboptimal reaction conditions or catalyst inefficiency. Let's break down the potential culprits:
-
Cause A: Inefficient Catalyst System: The choice of catalyst is paramount in borrowing hydrogen catalysis. The catalyst must be capable of efficiently dehydrogenating the alcohol, facilitating the reductive amination, and turning over effectively.
-
Solution:
-
Catalyst Screening: The literature describes a range of active metals, including both noble metals (Ru, Ir) and more cost-effective, earth-abundant metals (Ni, Co, Fe, Mn).[2][4][5] If one catalyst system is underperforming, consider screening others. For instance, nickel-based catalysts have shown excellent efficiency and selectivity for this transformation.[6]
-
Catalyst Loading: Ensure you are using the appropriate catalyst loading, typically ranging from 1-5 mol%. Insufficient catalyst will naturally lead to a slow and incomplete reaction.
-
Inert Atmosphere: Many N-alkylation catalysts are sensitive to air and moisture.[7] Perform the reaction under an inert atmosphere (e.g., nitrogen or argon) to prevent catalyst oxidation and deactivation.[8]
-
-
-
Cause B: Suboptimal Temperature: Temperature plays a critical role. It must be high enough to overcome the activation energy for the alcohol dehydrogenation step, which is often rate-limiting, but not so high as to cause catalyst decomposition or promote side reactions like C-alkylation.[9]
-
Cause C: Ineffective or Insufficient Base: Many catalytic systems require a base to facilitate the deprotonation of the alcohol and assist in the catalytic cycle.
-
Solution: A strong, non-nucleophilic base like potassium tert-butoxide (t-BuOK) or potassium hydroxide (KOH) is often required in stoichiometric or sub-stoichiometric amounts.[2] Ensure the base is fresh and added in the correct proportion as specified in the relevant literature protocol.
-
Problem 2: Significant Formation of N,N-Dialkylated Byproduct (Over-alkylation)
Question: My reaction is producing a substantial amount of the tertiary amine (N,N-dialkylated aniline) instead of my desired secondary amine (N-mono-alkylaniline). How can I improve selectivity?
Answer: Over-alkylation is arguably the most common side reaction. It occurs because the desired N-mono-alkylaniline product is often more nucleophilic than the starting aniline, making it a prime target for a second alkylation event.[7][8]
-
Cause A: Unfavorable Stoichiometry: Using a 1:1 ratio or an excess of the alcohol provides ample opportunity for the mono-alkylated product to react again.
-
Solution:
-
Adjust Reactant Ratio: Employ a molar excess of the aniline relative to the alcohol (e.g., 1.5 to 2 equivalents of aniline).[7] This statistically favors the reaction of the alcohol with the more abundant starting material.
-
Slow Addition: If experimentally feasible, the slow, continuous addition of the alcohol to the reaction mixture can maintain a low concentration of the alkylating agent, thereby suppressing the second alkylation.[7]
-
-
-
Cause B: High Reaction Temperature: Elevated temperatures can increase the rate of the second alkylation step.[7]
-
Solution: Reducing the reaction temperature can often improve selectivity for the mono-alkylated product, even if it requires a longer reaction time to achieve full conversion of the alcohol.
-
The interplay between these factors is critical, and optimization may require a systematic approach, such as a Design of Experiments (DoE), to find the ideal balance of stoichiometry and temperature.
Problem 3: Detection of C-Alkylated Isomers
Question: My analytical data (GC-MS, NMR) shows the presence of isomers where the alkyl group is attached to the aromatic ring of the aniline. Why is this happening?
Answer: C-alkylation is a competing pathway that is highly dependent on the catalyst and reaction temperature.
-
Cause A: High Reaction Temperature: N-alkylation is generally kinetically favored at lower temperatures, while C-alkylation (a type of Friedel-Crafts reaction) often becomes significant at higher temperatures.
-
Solution: This side reaction is a clear indicator that the reaction temperature is too high. Reduce the temperature significantly. For some zeolite catalysts, N-alkylation is favored in the 250-350°C range, while C-alkylation dominates above 350°C.[9]
-
-
Cause B: Acidic Catalyst: Catalysts with strong Brønsted or Lewis acid sites, such as certain zeolites or metal halides, can promote C-alkylation by activating the alcohol as a carbocation-like species that can then perform electrophilic aromatic substitution.[9][11]
-
Solution: Switch to a catalyst system specifically designed for the borrowing hydrogen mechanism (e.g., complexes of Ru, Ir, Ni, Co). These catalysts operate through a different mechanistic pathway that inherently favors N-alkylation.
-
Diagram of Competing Reaction Pathways
The following diagram illustrates the decision points in the reaction cascade where the desired N-alkylation competes with common side reactions.
Caption: Competing pathways in aniline alkylation.
Frequently Asked Questions (FAQs)
Q1: What is the "borrowing hydrogen" mechanism and why is it preferred? The "Borrowing Hydrogen" (BH) mechanism is a powerful catalytic cycle that enables alcohols to act as alkylating agents.[12][13] The process involves three key stages:
-
Oxidation: The metal catalyst temporarily "borrows" two hydrogen atoms from the alcohol, oxidizing it to an intermediate aldehyde or ketone.
-
Condensation: The aniline reacts with the intermediate aldehyde/ketone to form an imine (or enamine), releasing a molecule of water.
-
Reduction: The catalyst returns the "borrowed" hydrogen atoms to the imine, reducing it to the final N-alkylated aniline and regenerating the catalyst. This method is preferred because it is highly atom-economical, uses readily available and less toxic alcohols instead of alkyl halides, and produces water as the only byproduct, making it an environmentally benign process.[3]
Q2: How do I choose the right catalyst for my specific aniline and alcohol? There is no single "best" catalyst for all substrates. The choice depends on the electronic properties of the aniline (electron-rich or -poor), the nature of the alcohol (primary or secondary), and cost considerations.
-
For general screening: Ruthenium and iridium pincer complexes are highly active but can be expensive.[1]
-
For cost-effective synthesis: Nickel, cobalt, and manganese-based catalysts have emerged as excellent, earth-abundant alternatives with broad functional group tolerance.[2][4][6]
-
For challenging substrates: If your aniline is sterically hindered or electronically deactivated, you may need a more active (and potentially more expensive) catalyst system, such as those based on iridium.
Q3: Can I use secondary alcohols for N-alkylation? What are the challenges? Yes, secondary alcohols can be used, but the reaction is often more challenging. The primary difficulty lies in the initial dehydrogenation step; the oxidation of a secondary alcohol to a ketone is generally more difficult and slower than the oxidation of a primary alcohol to an aldehyde.[10][14] This may require higher temperatures, higher catalyst loadings, or more active catalyst systems to achieve good yields.[10]
Q4: How can I monitor the reaction progress and identify byproducts? Thin-Layer Chromatography (TLC) is a quick and easy way to qualitatively monitor the consumption of starting materials and the formation of products. For quantitative analysis and byproduct identification, Gas Chromatography (GC) or Gas Chromatography-Mass Spectrometry (GC-MS) are ideal. High-Performance Liquid Chromatography (HPLC) and Nuclear Magnetic Resonance (NMR) spectroscopy of the crude reaction mixture can also provide detailed information on conversion and selectivity.
Experimental Protocols & Data
General Procedure for Selective N-Mono-Alkylation via Borrowing Hydrogen
This protocol provides a representative starting point for optimization.
Reagents & Equipment:
-
Aniline derivative (1.0 mmol, 1.0 equiv)
-
Primary alcohol (0.7 mmol, 0.7 equiv)
-
Nickel(II) bromide (0.03 mmol, 3 mol%)
-
Suitable ligand (e.g., a bipyridine or phosphine ligand, as per literature)
-
Potassium tert-butoxide (t-BuOK) (1.0 mmol, 1.0 equiv)
-
Anhydrous toluene (3 mL)
-
Schlenk flask or sealed reaction vial, magnetic stirrer, and heating mantle/block
-
Inert atmosphere supply (Nitrogen or Argon)
Step-by-Step Methodology:
-
Vessel Preparation: Add a magnetic stir bar to a Schlenk flask and dry it thoroughly under vacuum with a heat gun. Allow it to cool to room temperature and backfill with an inert gas.
-
Reagent Addition: Under a positive pressure of inert gas, add the Nickel(II) bromide, the ligand, and the potassium tert-butoxide to the flask.
-
Solvent and Substrates: Add the anhydrous toluene, followed by the aniline derivative and the primary alcohol via syringe.
-
Reaction: Seal the flask tightly and place it in a preheated oil bath or heating block set to the desired temperature (e.g., 110 °C). Stir the reaction vigorously.
-
Monitoring: Monitor the reaction progress by periodically taking small aliquots (under inert conditions if the catalyst is sensitive) and analyzing them by TLC or GC.
-
Workup: Once the reaction is complete (typically when the limiting reagent, the alcohol, is consumed), cool the mixture to room temperature. Quench the reaction by adding water (5 mL).
-
Extraction: Transfer the mixture to a separatory funnel and extract with an organic solvent like ethyl acetate (3 x 15 mL).
-
Purification: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude residue by column chromatography on silica gel to isolate the pure N-mono-alkylaniline.
Data Summary: Factors Influencing Selectivity
The following table summarizes the key factors and their impact on the distribution between the desired product and major byproducts.
| Parameter | To Favor N-Mono-Alkylation (Desired) | Conditions Leading to Side Reactions | Associated Side Reaction(s) |
| Stoichiometry | Use excess aniline (Aniline:Alcohol > 1)[7] | Use excess alcohol (Aniline:Alcohol < 1) | Over-alkylation[7] |
| Temperature | Moderate (e.g., 80-120 °C) | Too High (>150 °C, esp. >300 °C) | Over-alkylation, C-alkylation[9] |
| Catalyst Type | Borrowing Hydrogen Catalysts (Ni, Ru, Ir) | Strong Acid Catalysts (e.g., Zeolites) | C-alkylation, Ether Formation[9] |
| Atmosphere | Inert (N₂ or Ar) | Air (O₂) | Catalyst Deactivation, Oxidation[8] |
Catalytic Cycle for N-Alkylation via Borrowing Hydrogen
Caption: The Borrowing Hydrogen catalytic cycle.
References
-
Sam, S., et al. (2017). An Efficient and Selective Nickel-Catalyzed Direct N-Alkylation of Anilines with Alcohols. ACS Catalysis. Retrieved from [Link]
-
Yan, T., et al. (2017). Efficient nickel-catalysed N-alkylation of amines with alcohols. Catalysis Science & Technology. Retrieved from [Link]
-
Sam, S., et al. (2017). An Efficient and Selective Nickel-Catalyzed Direct N-Alkylation of Anilines with Alcohols. ResearchGate. Retrieved from [Link]
- Derbes, R. W., et al. (1989). Selective N-alkylation of aniline in the presence of zeolite catalysts. U.S. Patent No. 4,801,752.
-
Mondal, P., et al. (2024). N-Alkylation of aniline derivatives by a bipyridyl metal–organic framework supported cobalt catalyst. New Journal of Chemistry. Retrieved from [Link]
-
Vummaleti, S. V. C., et al. (2018). N-Alkylation through the Borrowing Hydrogen Pathway Catalyzed by the Metal–Organic Framework-Supported Iridium–Monophosphine Complex. Inorganic Chemistry. Retrieved from [Link]
-
ResearchGate. (n.d.). Borrowing hydrogen mechanism for N-alkylation of amines with alcohols. Retrieved from [Link]
-
Mandal, M., et al. (2019). General Synthesis of N-Alkylation of Amines with Secondary Alcohols via Hydrogen Autotransfer. Organic Letters. Retrieved from [Link]
-
ResearchGate. (n.d.). Catalytic N-Alkylation of Anilines. Retrieved from [Link]
-
R-Discovery. (2021). Iron-Catalyzed N-Alkylation of Secondary Amines with Alcohols Using Borrowing Hydrogen Strategy. Retrieved from [Link]
-
OC Synthesis. (2020). Alkylation of Amines, Part 3: with Alcohols. Retrieved from [Link]
-
TSI Journals. (2017). N-Alkylation of Aniline by Copper-Chromite Catalyzer by Auto-Tran. Retrieved from [Link]
-
Jana, A., et al. (2016). Efficient and selective N-alkylation of amines with alcohols catalysed by manganese pincer complexes. Nature Communications. Retrieved from [Link]
-
Bayguzina, A. R., et al. (2018). N-Alkylation of Aniline and Its Derivatives by Alcohols in the Presence of Copper Compounds. Semantic Scholar. Retrieved from [Link]
-
Chemical Communications. (2016). Ruthenium-catalysed N-alkylation of anilines with primary carbohydrate alcohols via borrowing hydrogen strategy. Retrieved from [Link]
-
ResearchGate. (n.d.). Alkylation of aniline with different alcohol catalyzed by Ag/GO nanocatalyst. Retrieved from [Link]
-
ResearchGate. (n.d.). Structures involved in the mechanism of N-alkylation of aniline with benzyl alcohol. Retrieved from [Link]
-
ACS GCI Pharmaceutical Roundtable. (n.d.). Avoiding Over-alkylation. Retrieved from [Link]
-
He, L., et al. (2010). Efficient and Clean Gold-Catalyzed One-Pot Selective N-Alkylation of Amines with Alcohols. ChemSusChem. Retrieved from [Link]
-
ResearchGate. (2018). N-Alkylation of Aniline and Its Derivatives by Alcohols in the Presence of Copper Compounds. Retrieved from [Link]
- Google Patents. (1983). Process for the selective alkylation of an aniline.
-
The Journal of Organic Chemistry. (2022). Zn(II)-Catalyzed Selective N-Alkylation of Amines with Alcohols. Retrieved from [Link]
-
The Journal of Organic Chemistry. (2025). Acid-Catalyzed Solvent-Switchable Chemoselective N-Alkylation and para C-Alkylation of Unprotected Arylamines. Retrieved from [Link]
-
Organic Letters. (2011). Mild Nonepimerizing N-Alkylation of Amines by Alcohols without Transition Metals. Retrieved from [Link]
Sources
- 1. N-Alkylation through the Borrowing Hydrogen Pathway Catalyzed by the Metal–Organic Framework-Supported Iridium–Monophosphine Complex - PMC [pmc.ncbi.nlm.nih.gov]
- 2. Efficient and selective N-alkylation of amines with alcohols catalysed by manganese pincer complexes - PMC [pmc.ncbi.nlm.nih.gov]
- 3. surfcat.fudan.edu.cn [surfcat.fudan.edu.cn]
- 4. pubs.acs.org [pubs.acs.org]
- 5. researchgate.net [researchgate.net]
- 6. Efficient nickel-catalysed N-alkylation of amines with alcohols - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
- 7. pdf.benchchem.com [pdf.benchchem.com]
- 8. tsijournals.com [tsijournals.com]
- 9. US5030759A - Selective N-alkylation of aniline in the presence of zeolite catalysts - Google Patents [patents.google.com]
- 10. pubs.acs.org [pubs.acs.org]
- 11. researchgate.net [researchgate.net]
- 12. researchgate.net [researchgate.net]
- 13. discovery.researcher.life [discovery.researcher.life]
- 14. researchgate.net [researchgate.net]
Technical Support Center: Selective Mono-Alkylation of Anilines
This guide is structured as an interactive Technical Support Center. It is designed to move beyond basic textbook definitions and address the specific failure modes encountered in high-stakes research environments.
Status: Operational | Tier: Senior Application Support Topic: Overcoming the "Nucleophilic Runaway" in Aniline Functionalization
The Core Problem: The Selectivity Paradox
User Query: "Why does my reaction yield 40% dialkylated byproduct even when I use a 1:1 stoichiometry?"
Technical Insight: This is the classic "Runaway Nucleophile" problem.
-
Reactivity Inversion: Anilines are moderately nucleophilic. However, once mono-alkylated, the resulting secondary amine is often more nucleophilic than the starting material due to the inductive electron-donating effect of the new alkyl group.
-
Kinetic Trap: The alkylating agent reacts faster with the product than the reactant.
To solve this, we must mechanically prevent the second addition using one of three validated workflows: Reductive Amination , Cesium-Promoted SN2 , or Catalytic Hydrogen Borrowing .
Workflow A: Reductive Amination (The Industry Standard)
Best For: Synthesis where the alkyl group can be sourced as an aldehyde or ketone. Success Rate: >95% Mono-selectivity.
The Mechanism
Unlike direct alkylation, this method proceeds via an imine/iminium intermediate.[1][2] The reducing agent is selected to be chemically specific for the imine, leaving the aldehyde/ketone (mostly) untouched until it reacts with the amine.
Figure 1: The kinetic selectivity of reductive amination prevents the "runaway" reaction.
Standard Operating Procedure (SOP-RA-01)
Reagent of Choice: Sodium Triacetoxyborohydride (STAB) - NaBH(OAc)3. Why? Unlike NaBH4, STAB is less basic and sterically bulky, making it slow to reduce aldehydes but fast to reduce iminium ions.
Protocol:
-
Mix: Dissolve Aniline (1.0 equiv) and Aldehyde (1.0–1.1 equiv) in DCE (1,2-Dichloroethane) or THF .
-
Acidify: Add Acetic Acid (1.0–2.0 equiv). Critical: This catalyzes imine formation.
-
Reduce: Add NaBH(OAc)3 (1.4–1.5 equiv) in one portion.
-
Time: Stir at Room Temp for 1–4 hours.
-
Quench: Add saturated aqueous NaHCO3.
Troubleshooting (FAQ)
| Symptom | Root Cause | Corrective Action |
| No Reaction (SM recovered) | Imine formation stalled. | Check pH. If too neutral, imine won't form. Add more AcOH or use molecular sieves to drive dehydration. |
| Alcohol Byproduct Formed | Aldehyde reduced directly. | You likely used NaBH4 or NaCNBH3 at wrong pH. Switch to STAB. |
| Dialkylation Observed | Small aldehydes (Formaldehyde/Acetaldehyde). | These are too reactive. Switch to stepwise method: Form imine in MeOH first, then add reducing agent.[3] |
Workflow B: Cesium-Promoted Direct Alkylation
Best For: When the alkyl group is only available as a Halide (R-X) and reductive amination is impossible. Mechanism: The "Cesium Effect." The large ionic radius of Cs+ leads to a "naked," highly reactive hydroxide/carbonate anion that promotes mono-alkylation via specific solvation effects, often suppressing the second alkylation through surface or solubility phenomena.
Figure 2: The "Cesium Effect" facilitates mono-alkylation by altering the solvation shell of the nucleophile.
Standard Operating Procedure (SOP-CS-02)
Reagents: Cesium Hydroxide (CsOH·H2O) or Cesium Carbonate (Cs2CO3). Solvent: DMF or NMP (Must be anhydrous).
Protocol:
-
Prepare: Flame-dry glassware. Add 4Å Molecular Sieves (powdered).
-
Dissolve: Aniline (1.0 equiv) in DMF (0.1 M).
-
Base: Add CsOH·H2O (1.2 equiv). Stir 30 mins to activate.
-
Add Electrophile: Add Alkyl Halide (1.0–1.1 equiv).
-
Monitor: Run at RT. Do not heat unless necessary (Heat promotes dialkylation).
Citation Support: Salvatore et al.[4][5] demonstrated that CsOH in DMF with molecular sieves yields mono:di ratios as high as 95:5, vastly outperforming K2CO3 or NaH [1].
Workflow C: "Borrowing Hydrogen" (Catalytic)
Best For: Green chemistry applications; using Alcohols as alkylating agents. Mechanism: A metal catalyst (Ru or Ir) "borrows" hydrogen from the alcohol to form an aldehyde, condenses it with the amine to form an imine, and then "returns" the hydrogen to reduce the imine.
Protocol Highlights (SOP-BH-03)
-
Catalyst: [Ru(p-cymene)Cl2]2 with a bidentate phosphine ligand (e.g., DPEphos) or commercially available "Ru-MACHO" catalysts.
-
Conditions: Toluene, 110°C, Base (t-BuOK catalytic).
-
Selectivity: High mono-selectivity is inherent because the catalyst cycle is tuned for the imine reduction step.
Comparative Data Table
| Feature | Reductive Amination (Method A) | Cesium Alkylation (Method B) | Borrowing Hydrogen (Method C) |
| Primary Reagent | Aldehyde + NaBH(OAc)3 | Alkyl Halide + CsOH | Alcohol + Ru/Ir Cat |
| Mono-Selectivity | Excellent (95%+) | Good (85-95%) | Very Good (90%+) |
| Functional Group Tol. | High (Acids, Esters ok) | Moderate (Base sensitive) | Moderate (Redox sensitive) |
| Cost | Low | High (Cesium is expensive) | High (Catalyst cost) |
| Scalability | High (kg scale common) | Moderate | Moderate |
References
-
Salvatore, R. N., et al. (2001). "Cesium Hydroxide Promoted Chemoselective N-Alkylation for the Generally Efficient Synthesis of Secondary Amines."[4][6][7] Organic Letters.
-
Abdel-Magid, A. F., et al. (1996).[1][3] "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride." Journal of Organic Chemistry.
-
Hamid, M. H., Slatford, P. A., & Williams, J. M. (2007). "Borrowing Hydrogen in the Activation of Alcohols."[8] Advanced Synthesis & Catalysis.
Sources
- 1. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
- 2. pubs.acs.org [pubs.acs.org]
- 3. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]
- 4. Cesium Hydroxide Promoted Chemoselective N-Alkylation for the Generally Efficient Synthesis of Secondary Amines [organic-chemistry.org]
- 5. masterorganicchemistry.com [masterorganicchemistry.com]
- 6. (PDF) Cesium Hydroxide Promoted Chemoselective N-Alkylation for the Generally Efficient Synthesis of Secondary Amines [academia.edu]
- 7. ptacts.uspto.gov [ptacts.uspto.gov]
- 8. pubs.acs.org [pubs.acs.org]
🔬 Technical Support Center: N-Alkylation of Sterically Hindered Anilines
The following guide is designed as an interactive Technical Support Center for researchers encountering difficulties in the N-alkylation of sterically hindered anilines .
Status: Online | Tier: Senior Application Scientist | Case ID: N-ALK-HIND-001
Welcome to the Advanced Synthesis Support Hub. I am Dr. Aris, your Senior Application Scientist. You are likely here because standard protocols (e.g., stirring aniline with an alkyl halide and
Sterically hindered anilines (e.g., 2,6-disubstituted anilines) suffer from nucleophilic deactivation . The ortho-substituents physically block the nitrogen lone pair from attacking the electrophile, drastically raising the activation energy (
Use the guide below to troubleshoot your specific issue.
📂 Part 1: Diagnostic Triage (Quick Fixes)
Identify your symptom to find the immediate corrective action.
| Symptom | Probable Cause | Immediate Corrective Action |
| No Reaction / <10% Conversion | Nucleophile (Aniline) is too bulky; | Switch to Microwave Irradiation. Heat to 120–150°C in sealed vessel. |
| Recovery of Alkene (Elimination) | Base is too strong/bulky, acting as a base rather than acid scavenger. | Switch Base. Replace |
| Polyalkylation (Over-alkylation) | Product is less hindered/more nucleophilic than starting material (rare for hindered anilines but possible). | Stoichiometry Control. Use slow addition of alkyl halide (syringe pump) and 1.5–2.0 equiv of aniline. |
| Black Tar / Decomposition | Oxidation of aniline at high temps; Solvent breakdown. | Degas Solvents. Run under |
| Incomplete Reaction (Stalls at 50%) | Product inhibition or halide salt precipitation coating the base. | Add Phase Transfer Catalyst. Add 10 mol% |
📂 Part 2: Deep Dive Troubleshooting (The "Why" & "How")
🔧 Scenario A: "I am using an Alkyl Halide (R-X) and getting low yields."
The Issue: The classic
-
The "Cesium Effect": Switch from
to . Cesium's large ionic radius leads to a "loose ion pair" with the carbonate in aprotic solvents, making the carbonate more basic and the aniline (once deprotonated/hydrogen-bonded) more available. -
Solvent Polarity: Switch to DMF (Dimethylformamide) or NMP (N-Methyl-2-pyrrolidone). These polar aprotic solvents stabilize the transition state. Avoid THF or Toluene for direct alkylation; they are too non-polar to support the charge separation required in the transition state of a hindered system.
-
Finkelstein Activation: If using Alkyl Chlorides or Bromides, add 0.5 equiv of KI (Potassium Iodide) . This generates the Alkyl Iodide in situ, which is a far superior electrophile (better leaving group).
🔧 Scenario B: "I am trying to add a secondary alkyl group (e.g., Isopropyl, Cyclohexyl)."
The Issue: Direct alkylation of a hindered aniline with a secondary halide (e.g., 2-bromopropane) is nearly impossible due to competing E2 elimination.
The Fix: Abandon
Reductive amination avoids the steric clash of the
-
Protocol Adjustment: For hindered anilines, the imine formation equilibrium is unfavorable.[1] You must use a Lewis Acid promoter (e.g.,
) to force imine formation before adding the reducing agent.
🔧 Scenario C: "I need to be Green/Atom Economical."
The Solution: Borrowing Hydrogen (Catalytic N-Alkylation). React the hindered aniline with an alcohol instead of a halide, using a Ruthenium or Iridium catalyst. The catalyst "borrows" hydrogen from the alcohol to form an aldehyde/ketone in situ, condenses it with the amine, and returns the hydrogen to reduce the imine.
-
Note: This requires specific catalysts (e.g.,
) and high temperatures (110°C+).
📂 Part 3: Decision Logic & Mechanism
Visualizing the pathway to the correct method.
Figure 1: Strategic Decision Tree for method selection based on alkyl group sterics.
📂 Part 4: Validated Experimental Protocols
Protocol A: Optimized for Primary Alkyl Chains
Best for: Methylation, Ethylation, Benzylation of 2,6-dimethylaniline or similar.
Reagents:
-
Substrate: Sterically Hindered Aniline (1.0 equiv)
-
Electrophile: Alkyl Bromide/Iodide (1.2 equiv)
-
Base: Cesium Carbonate (
) (2.0 equiv) — Crucial for "Cesium Effect" -
Additive: TBAI (Tetrabutylammonium iodide) (10 mol%) — Phase transfer catalyst
-
Solvent: Anhydrous DMF or MeCN (0.5 M concentration)
Step-by-Step:
-
Setup: In a screw-cap vial or round-bottom flask, dissolve Aniline (1.0 eq) in DMF.
-
Base Addition: Add
(2.0 eq) and TBAI (0.1 eq). Stir for 10 mins at RT to ensure deprotonation/activation. -
Electrophile: Add Alkyl Halide (1.2 eq) dropwise.
-
Reaction:
-
Standard: Heat to 80–100°C for 12–24 hours.
-
Microwave (Recommended): Seal vessel.[2] Irradiate at 120°C for 30–60 mins.
-
-
Workup: Dilute with EtOAc, wash 3x with water (to remove DMF), dry over
, and concentrate.
Protocol B: Lewis-Acid Promoted Reductive Amination
Best for: Adding Isopropyl, Cyclohexyl, or other bulky groups.
Reagents:
-
Substrate: Sterically Hindered Aniline (1.0 equiv)
-
Carbonyl: Ketone (e.g., Acetone, Cyclohexanone) (1.5–2.0 equiv)
-
Promoter: Titanium(IV) Isopropoxide (
) (1.5 equiv) — Water scavenger & Lewis Acid -
Reductant:
(Sodium Borohydride) or -
Solvent: THF or Toluene[3]
Step-by-Step:
-
Imine Formation: Mix Aniline (1.0 eq), Ketone (1.5 eq), and
(1.5 eq) in THF under Nitrogen. -
Incubation: Stir at RT for 6–12 hours (or reflux for 2h). The solution usually turns yellow/orange, indicating imine formation. Note: The Ti species scavenges the water produced.
-
Reduction: Cool to 0°C. Carefully add
(2.0 eq) (solid or dissolved in minimal EtOH). Caution: Exothermic. -
Quench: Stir for 2h at RT. Quench by adding 1M NaOH (causes Ti salts to precipitate as a white solid).
-
Filtration: Filter through a Celite pad to remove Titanium salts. Extract filtrate with EtOAc.[4]
📂 Part 5: Quantitative Comparison of Conditions
| Method | Base/Promoter | Solvent | Temp | Typical Yield (Hindered) | Main Side Reaction |
| Standard | DMF | 80°C | 15–30% | No reaction / Elimination | |
| Optimized | DMF | 100°C | 65–80% | Over-alkylation (minor) | |
| Microwave | DIPEA / | NMP | 150°C | 85–95% | Decomposition (if not degassed) |
| Reductive Amination | AcOH (Standard) | DCE | RT | <20% | No Imine formation |
| Ti-Promoted Reductive | THF | Reflux | 75–90% | Reduction of ketone to alcohol |
📚 References
-
Direct N-Alkylation of Sterically Hindered Anilines :
-
Mechanism & Cesium Effect: Salvatore, R. N., et al. "Cesium effect: high chemoselectivity in direct N-alkylation of amines." Tetrahedron Letters, 2001. Link
-
-
Microwave Assisted Synthesis :
-
Protocol Optimization: Ju, Y., et al. "Microwave-assisted N-alkylation of amines with alkyl halides." Organic Process Research & Development, 2009. Link
-
-
Reductive Amination of Hindered Substrates :
-
Titanium Isopropoxide Method: Mattson, R. J., et al. "An improved method for reductive alkylation of amines using titanium(IV) isopropoxide and sodium borohydride." The Journal of Organic Chemistry, 1990. Link
-
-
Prevention of Over-Alkylation :
-
Catalytic Approaches (Borrowing Hydrogen) :
-
Iridium Catalysts: Hamid, M., et al. "Ruthenium-catalyzed N-alkylation of amines with alcohols." Journal of the American Chemical Society, 2009. Link
-
Sources
- 1. A Facile One-Pot Process for the Formation of Hindered Tertiary Amines - PMC [pmc.ncbi.nlm.nih.gov]
- 2. Article | ChemSpider Synthetic Pages [cssp.chemspider.com]
- 3. The investigation of the steric hindrance of anilines by means of reactions with PCl 3 and BCl 3 - Dalton Transactions (RSC Publishing) DOI:10.1039/D5DT01182E [pubs.rsc.org]
- 4. tsijournals.com [tsijournals.com]
- 5. Avoiding Over-alkylation - Wordpress [reagents.acsgcipr.org]
- 6. pdf.benchchem.com [pdf.benchchem.com]
Technical Support Center: N-Alkylation of 2-Nitroaniline
Topic: Optimization of Base Selection & Reaction Conditions Ticket ID: CHEM-SUP-2N-ALK-001 Responder: Senior Application Scientist, Process Chemistry Division[1]
Executive Summary: The "Deactivated Nucleophile" Challenge
Welcome to the technical support hub. If you are struggling with the N-alkylation of 2-nitroaniline, you are likely facing one of two extremes: zero conversion or uncontrollable over-alkylation .[1]
2-Nitroaniline is not a standard aniline.[1][2][3] It is an extremely weak nucleophile due to two synergistic factors:
-
Electronic Deactivation: The nitro group (
) at the ortho position exerts a strong electron-withdrawing effect ( ). -
Structural Locking: An intramolecular hydrogen bond exists between the amine proton and the nitro oxygen.[4] This "locks" the lone pair and significantly lowers the pKa of the conjugate acid (~ -0.28) compared to aniline (~ 4.6).[1]
The Role of the Base: The base in this reaction does not simply neutralize acid byproducts; it must be strong enough or specific enough to disrupt this intramolecular hydrogen bond and generate a reactive amide-like intermediate.
Interactive Troubleshooting: Base Selection & Reactivity
Q1: I am using Potassium Carbonate ( ) in Acetone/Acetonitrile, but the reaction is stalled. Why?
Diagnosis: The base is too weak and the cation is too "tight."
In standard solvents like acetone or acetonitrile,
The Fix: The "Cesium Effect"
Switch to Cesium Carbonate (
-
Mechanism: The large ionic radius of Cesium (
) minimizes the charge density. This creates a "naked" carbonate anion that is more soluble in organic solvents and far more basic kinetically.[1] -
Outcome: This disrupts the intramolecular H-bond more effectively than potassium salts.
Q2: When should I use Sodium Hydride ( )?
Recommendation: Use
-
Pros: Guarantees deprotonation regardless of the H-bond "lock."
-
Cons: Highly moisture sensitive; incompatible with base-sensitive electrophiles.[1] It can also lead to higher rates of di-alkylation because the resulting anion is extremely nucleophilic.
Data Visualization: Reactivity Landscape
The following diagram illustrates the critical "Activation Energy Barrier" caused by the intramolecular hydrogen bond and how different bases overcome it.
Figure 1: The "Cesium Effect" pathway bypasses the solubility and basicity limitations of standard carbonate bases.
Critical Issue: Controlling Mono- vs. Di-Alkylation
Q3: I see a mixture of starting material and di-alkylated product, but very little mono-alkylated product. Why?
Root Cause: Product Activation.
Unlike many reactions where the product is less reactive, the N-alkyl-2-nitroaniline product is more nucleophilic than the starting 2-nitroaniline. The alkyl group pushes electron density (inductive effect
Comparative Data: Base & Stoichiometry Effects
| Variable | Condition A (Risk of Dialkylation) | Condition B (Mono-Selective) |
| Base | ||
| Equivalents (Base) | ||
| Equivalents (R-X) | ||
| Temperature | ||
| Mechanism | Rapid Anion Formation | Controlled Deprotonation |
Protocol for Mono-Selectivity:
-
Stoichiometry: Use a slight deficiency of the alkyl halide (
eq). It is easier to separate unreacted starting material than to separate the di-alkylated byproduct. -
Dilution: Run the reaction at high dilution (
) to minimize the collision frequency between the alkylating agent and the formed product. -
Stepwise Addition: Add the alkyl halide slowly via syringe pump over 1 hour.
Validated Experimental Protocol
Method: Cesium-Promoted N-Alkylation of 2-Nitroaniline Objective: Synthesis of N-benzyl-2-nitroaniline (Mono-alkylation focus).
Reagents:
-
2-Nitroaniline (
equiv.)[1][5] -
Benzyl Bromide (
equiv.)[1] -
Cesium Carbonate (
, equiv.)[1] -
Tetrabutylammonium iodide (TBAI,
equiv.)[1] - Optional Catalyst -
Solvent: Anhydrous DMF (
)
Step-by-Step Workflow:
-
Preparation: In a flame-dried round-bottom flask, dissolve 2-nitroaniline in anhydrous DMF.
-
Activation: Add
in one portion. Stir at room temperature for 30 minutes. Note: The solution typically deepens in color (orange/red) indicating deprotonation/interaction. -
Addition: Add Benzyl Bromide dropwise. If TBAI is used, add it now.[1]
-
Reaction: Heat to
. Monitor by TLC (Hexane/EtOAc 8:2) every hour.-
Checkpoint: If reaction is sluggish after 4 hours, increase temp to
. Do not exceed to avoid degradation.
-
-
Workup: Dilute with EtOAc, wash
with water (critical to remove DMF), then brine. Dry over .[1] -
Purification: Flash chromatography. The di-alkylated impurity (if any) will elute first (less polar), followed by the mono-alkylated product, then the starting material.
Troubleshooting Logic Flow
Use this decision tree to diagnose your specific failure mode.
Figure 2: Diagnostic logic for common alkylation failures.
References
-
The Cesium Effect in Organic Synthesis
-
Reactivity of Nitroanilines
- Title: Basicity and Nucleophilicity of 2-Nitroaniline vs Aniline (pKa D
- Source:PubChem Compound Summary.
-
URL:[Link]
-
Selective Mono-Alkylation Strategies
-
General Protocol Validation
Sources
- 1. m.youtube.com [m.youtube.com]
- 2. connectsci.au [connectsci.au]
- 3. pdf.benchchem.com [pdf.benchchem.com]
- 4. 5-Methyl-2-nitroaniline - PMC [pmc.ncbi.nlm.nih.gov]
- 5. benchchem.com [benchchem.com]
- 6. old.inno-chem.com.cn [old.inno-chem.com.cn]
- 7. Efficient Cesium Carbonate Promoted N-Alkylations of Aromatic Cyclic Imides Under Microwave Irradiation [organic-chemistry.org]
Technical Support Center: Solvent Selection for N-Alkylation of Anilines
Status: Operational Operator: Senior Application Scientist Ticket ID: N-ALK-SOLV-OPT Subject: Troubleshooting Selectivity, Reactivity, and Processability in Aniline Alkylation
Introduction: The Solvent as a Catalyst
Welcome to the technical support center. In the N-alkylation of anilines, the solvent is never just a medium; it is a kinetic lever. You are likely facing one of three critical bottlenecks:
-
Selectivity: You want the mono-alkylated product, but you are getting mixtures (mono/di).
-
Reactivity: Your aniline is electron-deficient (weak nucleophile) and refuses to react.
-
Processability: You are using DMF/DMSO and cannot remove them without aqueous torture.
This guide abandons generic advice in favor of mechanistic problem-solving.
Master Decision Matrix
Before modifying your protocol, locate your specific problem on this logic map to identify the optimal solvent system.
Figure 1: Decision tree for solvent selection based on the primary experimental bottleneck.
Module 1: The Selectivity Engine (Over-Alkylation)
The Issue: Standard
The Fix: Aqueous Micellar Catalysis. Contrary to intuition, water is often the best solvent for hydrophobic anilines when a surfactant is added. The reaction occurs at the micellar interface. The lipophilic aniline enters the micelle, reacts, and the product—often being more lipophilic or sterically bulky—is sequestered or ejected in a way that retards the second alkylation event.
Protocol: Surfactant-Mediated Mono-Alkylation
-
Solvent: Water (degassed).
-
Additive: TPGS-750-M (2 wt %) or similar non-ionic surfactant.
-
Conditions:
-
Dissolve aniline (1.0 equiv) and alkyl halide (1.1 equiv) in the aqueous surfactant solution (0.5 M concentration).
-
Add mild base (2,6-lutidine or
). -
Stir vigorously at RT or 45°C.
-
-
Why it works: The " hydrophobic effect" concentrates reactants in the micelle core, accelerating the rate, while the specific orientation at the interface disfavors the approach of a second electrophile to the secondary amine [1].
Alternative: Ionic Liquids ([bmim][PF6]) .[1] Ionic liquids have shown selectivity ratios of >9:1 for mono-alkylation.[2] The structured nature of the solvent cage around the amine can impede the formation of the bulkier quaternary ammonium transition state [2].
Module 2: The Reactivity Engine (Sluggish Substrates)
The Issue: Electron-withdrawing groups (EWGs) on the aniline ring (e.g., -NO2, -CN, -CF3) drastically reduce nucleophilicity. Refluxing in Toluene or Acetonitrile is often insufficient.
The Fix: Fluorinated Solvents (HFIP). Hexafluoroisopropanol (HFIP) is not just a solvent; it is a chemical promoter. It is a strong hydrogen-bond donor (HBD) but a poor nucleophile.
Mechanism of Action:
HFIP activates the electrophile (alkyl halide or epoxide) through strong hydrogen bonding to the leaving group, effectively "pulling" it off. Simultaneously, it stabilizes the charged transition state through its high ionizing power, without quenching the nucleophile (aniline) because HFIP itself is non-nucleophilic [3, 4].
Protocol: HFIP-Promoted Alkylation
-
Solvent: 100% HFIP (or 4:1 Toluene:HFIP to reduce cost).
-
Substrate: Deactivated Aniline (e.g., 4-nitroaniline).
-
Electrophile: Alkyl Bromide or Epoxide.
-
Conditions:
-
Mix Aniline (1.0 equiv) and Electrophile (1.2 equiv) in HFIP (0.2 M).
-
Heat to 50-60°C in a sealed tube (HFIP boils at 58°C).
-
Note: No Lewis Acid is usually required; the solvent is the catalyst.
-
Data Comparison: Reactivity of 4-Nitroaniline
| Solvent | Dielectric Constant ( | H-Bond Donor Ability ( | Yield (24h) |
| Toluene | 2.4 | 0.00 | < 5% |
| DMF | 36.7 | 0.00 | 35% |
| HFIP | 16.7 | 1.96 | > 90% |
Table 1: Effect of solvent properties on the alkylation of electron-deficient anilines. Note that HFIP's high
Module 3: The Green & Process Engine (Workup Issues)
The Issue: DMF and NMP are excellent for
The Fix: 2-Methyltetrahydrofuran (2-MeTHF). 2-MeTHF is a bio-derived solvent (from furfural/corncobs) that outperforms THF and replaces DMF in many applications.
Why Switch?
-
Phase Separation: Unlike THF, 2-MeTHF is not miscible with water.[3] You can wash the reaction mixture with water/brine and simply separate the layers. No extraction solvent (DCM/EtOAc) is needed.
-
Higher Temperature: Boiling point is 80°C (vs 66°C for THF), allowing for faster kinetics without pressurization [5].
-
Stability: It is stable to strong bases (unlike esters) and acids.
Protocol: Green Substitution
-
Old System: Aniline + Alkyl Halide +
in DMF at 80°C. -
New System: Aniline + Alkyl Halide +
or in 2-MeTHF at 80°C. -
Workup: Add water directly to the reaction vessel. Agitate. Drain aqueous layer (salt waste). Evaporate organic layer.[4]
FAQ: Troubleshooting Specific Scenarios
Q: I am trying to perform a reductive amination (Aniline + Aldehyde), but the imine formation is slow.
-
A: Avoid wet solvents. Use 2-MeTHF or Toluene . These solvents form azeotropes with water.[3][5] You can use a Dean-Stark trap or molecular sieves to drive the equilibrium by removing water. 2-MeTHF forms a water-rich azeotrope (10.6% water) which facilitates this drying process better than THF [6].
Q: Can I use alcohols as the alkylating agent directly?
-
A: Yes, via "Hydrogen Borrowing" (or autotransfer).[6] This requires a catalyst (Ir, Ru, or Mn). The best solvent for this is often Toluene or Xylene (non-polar) to allow the metal catalyst to operate, or even Water if using specific hydrophilic catalysts. Avoid polar aprotic solvents like DMF as they can coordinate to the metal center and poison the catalyst [7].
Q: My alkyl halide is prone to hydrolysis. What solvent should I avoid?
-
A: Avoid the Aqueous Micellar system and standard alcohols. Use Anhydrous 2-MeTHF or Acetonitrile . If the substrate is very sluggish and requires HFIP, ensure the HFIP is dry, although HFIP is generally less nucleophilic than water/alcohols.
References
-
Lipshutz, B. H., et al. (2011). "Selective N-Alkylation of Aniline by Micellar Catalysis." Journal of Organic Chemistry.
-
Chiappe, C., & Pieraccini, D. (2003). "Direct mono-N-alkylation of amines in ionic liquids: chemoselectivity and reactivity." Green Chemistry.
-
Colomer, I., et al. (2017). "Hexafluoroisopropanol as a unique solvent for hydrogen bonding activation." Chemical Reviews.
-
Yang, J., et al. (2022).[7] "HFIP-Promoted Selective Hydroxyalkylation of Aniline Derivatives." Journal of Organic Chemistry.
-
Pace, V., et al. (2012). "2-Methyltetrahydrofuran: A Versatile Green Solvent."[8][9] ChemSusChem.
-
Aycock, D. F. (2007). "Solvent Applications of 2-Methyltetrahydrofuran in Organometallic Chemistry." Organic Process Research & Development.
-
Balaraman, E., et al. (2011). "Efficient hydrogenation of organic carbonates, carbamates and formates indicates alternative routes to methanol and hydrogen storage." Nature Chemistry. (Context on Hydrogen Borrowing solvents).
Sources
- 1. Use of Primary Amines for the Selective N-Alkylation of Anilines by a Reusable Heterogeneous Catalyst [organic-chemistry.org]
- 2. researchgate.net [researchgate.net]
- 3. sigmaaldrich.com [sigmaaldrich.com]
- 4. pubs.acs.org [pubs.acs.org]
- 5. chempoint.com [chempoint.com]
- 6. Efficient and selective N-alkylation of amines with alcohols catalysed by manganese pincer complexes - PMC [pmc.ncbi.nlm.nih.gov]
- 7. HFIP-Promoted Selective Hydroxyalkylation of Aniline Derivatives with Arylglyoxal Hydrates - PubMed [pubmed.ncbi.nlm.nih.gov]
- 8. nbinno.com [nbinno.com]
- 9. scispace.com [scispace.com]
Technical Support Center: Nickel-Catalyzed N-Alkylation of Anilines
The following guide is designed as a specialized Technical Support Module for researchers utilizing Nickel catalysis for N-alkylation. It addresses the critical thermodynamic and kinetic parameters governing reaction success.
Module ID: NI-ALK-T01 | Status: Active | Lead Scientist: Dr. A. Vance
Core Directive: The Thermodynamics of Nickel Catalysis
Unlike Palladium, which often tolerates a wide thermal window, Nickel catalysis is kinetically distinct and thermally sensitive. In N-alkylation, specifically via Hydrogen Borrowing (HB) or Cross-Coupling , temperature acts as the primary selector between productive turnover and irreversible catalyst deactivation (formation of "Ni-black").
The "Goldilocks" Dilemma:
-
Too Cold (< 80°C for HB): The endothermic dehydrogenation of the alcohol is kinetically inaccessible. In cross-coupling, slow Oxidative Addition (OA) leads to an accumulation of Ni(0), which rapidly aggregates into inactive bulk metal.
-
Too Hot (> 150°C): Ligand dissociation accelerates. Phosphine ligands (e.g., CyJohnPhos) undergo C-P bond cleavage, and NHC ligands can sterically decouple, leading to catalyst death.
Diagnostic Hub: Troubleshooting & FAQs
Issue 1: "My reaction mixture turned black and precipitation occurred within 30 minutes."
Diagnosis: Rapid catalyst agglomeration (Ni-Black formation). Root Cause: The rate of Oxidative Addition (OA) was too slow relative to the concentration of active Ni(0) species. When Ni(0) cannot find a substrate to react with immediately, it reacts with itself. Technical Fix:
-
Increase Temperature (Counter-intuitive): If running a cross-coupling at 40-60°C, raise to 80°C. This accelerates the OA step, consuming Ni(0) before it can aggregate.
-
Ligand Concentration: Ensure a strict ligand-to-metal ratio (L:M). For monodentate phosphines, increase to 2:1 or 3:1 to stabilize the Ni(0) resting state.
-
Check Halide Electronics: If using electron-rich aryl halides (slow OA), switch to a more electron-deficient partner or a more reactive pseudohalide (e.g., OTf) to verify catalyst competence.
Issue 2: "I am using the Hydrogen Borrowing method with benzyl alcohol, but conversion is stuck at <10%."
Diagnosis: Thermodynamic barrier insufficient for Dehydrogenation. Root Cause: The first step of HB is the acceptorless dehydrogenation of alcohol to aldehyde, which is endothermic. Technical Fix:
-
Threshold Check: Ensure internal reaction temperature is ≥ 130°C . Refluxing toluene (110°C) is often insufficient for difficult substrates; switch to Xylene (140°C) or Diglyme.
-
Open System vs. Closed System: While HB is atom-economical, transient hydrogen removal can drive equilibrium. However, do not purge excessively as the hydride is needed for the final reduction step. A closed pressure tube at 140°C is the standard for Ni-catalyzed HB to contain the "borrowed" hydrogen.
Issue 3: "My Ni(COD)2 precursor is green/brown before I even start."
Diagnosis: Pre-catalyst decomposition (Oxidation).[1] Root Cause: Ni(COD)2 is extremely air-sensitive and thermally unstable in solution.[2] Technical Fix:
-
Visual Validation: Pure Ni(COD)2 must be a bright lemon-yellow crystalline powder. Any green hue indicates Ni(II) formation.
-
Bench-Stable Alternatives: If glovebox handling is limiting, switch to paraffin-encapsulated Ni(COD)2 capsules or air-stable Ni(II) precursors (e.g., NiBr2(glyme)) with a reductant (Zn, Mn) or photoredox dual-catalysis.
Visualizing the Mechanism & Failure Points
The following diagram illustrates the Hydrogen Borrowing Cycle , highlighting where temperature exerts critical control.
Figure 1: Mechanistic flow of Nickel-catalyzed Hydrogen Borrowing. Note that Step 1 requires high thermal energy, while catalyst stability (Ni Black) is threatened at both temperature extremes.
Standard Operating Procedure (SOP): Temperature-Optimized N-Alkylation
Method: Hydrogen Borrowing with Primary Alcohols. Target: N-alkylation of Aniline with Benzyl Alcohol.
Reagents & Equipment[3][4]
-
Catalyst: Ni(COD)2 (10 mol%) + DPPP (1,3-Bis(diphenylphosphino)propane) (12 mol%).
-
Base: KOH or KOtBu (1.0 equiv).
-
Solvent: o-Xylene (Anhydrous, degassed).
-
Vessel: Heavy-walled pressure tube with Teflon seal.
Protocol Steps
-
Glovebox Setup: In a nitrogen-filled glovebox, weigh Ni(COD)2 (bright yellow) and DPPP into the pressure tube. Add 2 mL of o-Xylene. Stir at RT for 10 mins to pre-form the [Ni(DPPP)] complex (Solution turns orange/red).
-
Checkpoint: If solution is black/turbid, abort. Precursor is degraded.[3]
-
-
Substrate Addition: Add Aniline (1.0 mmol), Benzyl Alcohol (1.2 mmol), and Base.
-
Sealing: Seal the tube tightly. Move to the fume hood.
-
Thermal Ramp: Place in a pre-heated aluminum block set to 140°C .
-
Why 140°C? Toluene reflux (110°C) often results in <40% yield due to incomplete alcohol dehydrogenation.
-
-
Monitoring: Stir for 12-24 hours.
-
Visual Check: The reaction should remain homogeneous (orange/brown). Black precipitate on the walls indicates thermal decomposition of the catalyst.
-
Data: Temperature vs. Yield Comparison
The following data summarizes typical yields for the alkylation of aniline with benzyl alcohol using Ni/Phosphine systems.
| Temperature | Solvent | Yield (%) | Catalyst Status | Observation |
| 80°C | Benzene | < 5% | Active | Kinetic barrier not overcome (Dehydrogenation fail). |
| 110°C | Toluene | 45 - 60% | Active | Slow conversion; significant starting material remains. |
| 140°C | Xylene | 92 - 98% | Stable | Optimal. Full conversion, high selectivity. |
| 160°C | Mesitylene | 70% | Decomposed | Ni-Black formation observed; ligand degradation. |
References
-
Mechanistic Studies on Hydrogen Borrowing: Bains, A. K., Kundu, A., & Yadav, S. (2019). Borrowing Hydrogen-Mediated N-Alkylation Reactions by a Well-Defined Homogeneous Nickel Catalyst. ACS Catalysis. Link
-
Ni(COD)2 Stability & Handling: Comparison of Ni(0) precursors and thermal stability data. Strem Chemicals / Nichia Corp Technical Data. Link
-
Catalyst Deactivation (Ni-Black): Detailed analysis of oxidative addition rates and agglomeration. Max Planck Institute of Colloids and Interfaces.[4] Link
-
Ligand Effects in Ni-Catalysis: Discussion on CyJohnPhos and phosphine ligand decomposition pathways. UCLA Department of Chemistry. Link
-
Bench-Stable Ni Precursors: Dander, J. E., et al. (2016). Paraffin–Ni(cod)2 Capsules for Use in Ni-catalyzed Cross-Couplings. Organic Letters. Link
Sources
Technical Support Hub: Aniline N-Alkylation Optimization
Status: Operational | Tier: Level 3 (Advanced Chemistry Support) Subject: Strategies to Increase Reaction Rate & Selectivity in Aniline N-Alkylation
Diagnostic Workflow: Method Selection
Before altering your current protocol, identify your substrate's specific kinetic barrier using the decision tree below. Aniline alkylation is rarely a "one-size-fits-all" reaction; steric bulk and electronic deactivation require distinct acceleration strategies.
Figure 1: Decision matrix for selecting the optimal N-alkylation acceleration strategy based on substrate electronics and sterics.
Troubleshooting Guide (Q&A)
Issue 1: "My reaction stalls at 40-50% conversion despite heating."
Diagnosis: This is often a Solvation Penalty or Leaving Group Inefficiency .
-
The Science: In protic solvents (MeOH, EtOH), the aniline lone pair is heavily solvated via hydrogen bonding, stabilizing the ground state and raising the activation energy for the attack. Furthermore, if you are using an alkyl chloride, the C-Cl bond is too strong for a deactivated nucleophile.
-
The Fix:
-
Switch Solvent: Move to Polar Aprotic solvents (DMF, NMP, or DMSO). These solvate the cation (base) well but leave the aniline "naked" and more reactive.
-
Finkelstein Catalysis: Add 0.1 – 0.5 equivalents of Sodium Iodide (NaI) or TBAI. This converts your sluggish Alkyl-Cl/Br into a highly reactive Alkyl-Iodide in situ.
-
Issue 2: "I am seeing significant dialkylation (over-alkylation)."
Diagnosis: The product (secondary amine) is more nucleophilic than the starting material (primary aniline).
-
The Science: An alkyl group is electron-donating. Once the first alkyl group adds, the nitrogen becomes more electron-rich, reacting faster with the remaining electrophile than the starting aniline does.
-
The Fix:
-
The Cesium Effect: Switch your base to Cesium Carbonate (
) in DMF.[1] The large ionic radius of Cesium creates a "loose" ion pair with the carbonate, increasing basicity, but more importantly, this system has been proven to suppress over-alkylation via specific surface interactions and solubility profiles [1]. -
Stoichiometry Inversion: Do not use 1:1 equivalents. Use 1.5 to 2.0 equivalents of Aniline relative to the Alkyl Halide.[2]
-
Issue 3: "My aniline has a nitro group (or similar EWG) and won't react."
Diagnosis: Electronic deactivation. The lone pair is delocalized into the ring.
-
The Fix: Standard
thermodynamics are working against you.-
Microwave Irradiation: Thermal heating often degrades reagents before the reaction completes. Microwave heating (100–150°C for 10-30 mins) provides the activation energy spike needed for deactivated systems.
-
Route Change: If
fails, switch to Reductive Amination (Aniline + Aldehyde + ). This relies on imine formation, which is often more favorable for deactivated anilines than direct displacement.
-
Advanced Protocols
Protocol A: The "Cesium Effect" (High Selectivity & Rate)
Best for: Standard anilines where over-alkylation is a risk.
Mechanism:
Reagents:
-
Alkyl Halide (1.1 equiv)
- (1.2 equiv)
-
TBAI (Tetrabutylammonium iodide) - Optional, 0.1 equiv for unreactive halides
-
Solvent: Anhydrous DMF (0.2 M concentration)
Workflow:
-
Dissolve Aniline and Alkyl Halide in DMF under inert atmosphere (
/Ar). -
Add
(and TBAI if using alkyl chlorides). -
Critical Step: Stir at room temperature first. Only heat to 60°C if no progress is observed by TLC after 2 hours.
-
Note: This method typically yields 85-95% mono-alkylated product [2].
Protocol B: Microwave-Assisted Finkelstein Alkylation
Best for: Sterically hindered or electron-deficient anilines.
Mechanism: Rapid dielectric heating combined with in situ halide exchange (Finkelstein) to generate a more reactive electrophile.
Reagents:
-
Deactivated Aniline (1.0 equiv)
-
Alkyl Bromide/Chloride (1.2 - 1.5 equiv)
-
Base: DIEA (Diisopropylethylamine) (2.0 equiv)
-
Additive: NaI (0.5 equiv)
-
Solvent: NMP or Acetonitrile
Workflow:
-
Combine all reagents in a microwave-safe vial.
-
Irradiate at 120°C for 15 minutes (High Absorption setting).
-
Check LCMS. If incomplete, add 0.5 equiv more Alkyl Halide and irradiate for another 10 minutes.
Data Reference: Solvent & Base Effects
The choice of solvent and base dramatically alters the reaction rate constant (
| Solvent | Dielectric Constant ( | Relative Rate (Est.) | Comment |
| DMF | 36.7 | Fast | Recommended. Excellent solubility for inorganic bases ( |
| DMSO | 46.7 | Fastest | Highest rate, but difficult to remove during workup. |
| Acetonitrile | 37.5 | Moderate | Good for microwave; poor solubility for carbonate bases. |
| Methanol | 32.7 | Slow | Avoid. H-bonding stabilizes nucleophile, retarding rate. |
| Toluene | 2.38 | Very Slow | Requires Phase Transfer Catalyst (e.g., 18-Crown-6) to work. |
References
-
Salvatore, R. N., Nagle, A. S., & Jung, K. W. (2002).[4][5] Cesium effect: High chemoselectivity in direct N-alkylation of amines.[1][4][5][6][7] The Journal of Organic Chemistry, 67(3), 674–683.[4] [Link]
-
Salvatore, R. N., et al. (1999).[7] Cesium Hydroxide Promoted Chemoselective N-Alkylation for the Generally Efficient Synthesis of Secondary Amines.[7] Organic Letters, 1(11), 1893–1896. [Link]
-
Vallette, D., et al. (2004). Microwave-assisted N-alkylation of anilines with alkyl halides. Tetrahedron Letters, 45(8), 1617-1619. [Link]
Sources
- 1. researchgate.net [researchgate.net]
- 2. benchchem.com [benchchem.com]
- 3. pubs.acs.org [pubs.acs.org]
- 4. Cesium effect: high chemoselectivity in direct N-alkylation of amines - PubMed [pubmed.ncbi.nlm.nih.gov]
- 5. semanticscholar.org [semanticscholar.org]
- 6. (PDF) Selective N-Alkylation Cs 2 CO 3-Promoted Direct N-Alkylation : Highly Chemoselective Synthesis of N-Alkylated Benzylamines and Anilines [academia.edu]
- 7. Cesium Hydroxide Promoted Chemoselective N-Alkylation for the Generally Efficient Synthesis of Secondary Amines [organic-chemistry.org]
Interpreting the Mass Spectrum of 3-chloro-2-methyl-N-(propan-2-yl)aniline
Content Type: Technical Comparison & Interpretation Guide Audience: Analytical Chemists, Medicinal Chemists, and Process Development Scientists
Executive Summary
3-chloro-2-methyl-N-(propan-2-yl)aniline (also known as N-isopropyl-3-chloro-o-toluidine) is a critical intermediate in the synthesis of agrochemicals and substituted aniline derivatives. Accurate characterization of this molecule is essential during process optimization to distinguish it from regioisomers and degradation products.
This guide provides a comparative analysis of detecting and interpreting this molecule using Electron Ionization (EI) versus Electrospray Ionization (ESI) . While EI provides a structural "fingerprint" essential for library matching, ESI offers the soft ionization necessary for analyzing the molecule within complex biological or reaction matrices.
Structural Analysis & Theoretical Baseline
Before interpreting the spectrum, we must establish the theoretical mass and expected isotope signatures based on the molecular formula C₁₀H₁₄ClN .
| Parameter | Value | Notes |
| Monoisotopic Mass | 183.08 Da | Based on ¹²C, ¹H, ¹⁴N, ³⁵Cl |
| Exact Mass (M+2) | 185.08 Da | Contribution from ³⁷Cl |
| Nitrogen Rule | Odd Mass | Odd number of nitrogens (1) results in an odd nominal mass (183). |
| Chlorine Signature | 3:1 Ratio | The natural abundance of ³⁵Cl (75.8%) and ³⁷Cl (24.2%) creates a distinct M and M+2 cluster. |
Comparative Analysis: EI (Hard) vs. ESI (Soft) Ionization[1][2][3]
This section compares the two primary mass spectrometry workflows used to identify this compound.
Table 1: Performance Comparison of Ionization Modes
| Feature | Method A: GC-MS (EI) | Method B: LC-MS (ESI) |
| Ion Source Energy | 70 eV (High Energy) | Thermal/Electric Field (Low Energy) |
| Dominant Species | Fragment Ions (Structural Fingerprint) | Protonated Molecule |
| Molecular Ion ( | Visible but often weak (Intensity < 20%) | Dominant (Base Peak) |
| Key Application | Impurity profiling, Library matching (NIST) | PK/PD studies, Trace analysis in biological fluids |
| Isomer Specificity | High (Fragmentation patterns differ) | Low (Relies on Chromatographic Separation) |
Decision Matrix: Which Method to Choose?
Figure 1: Decision workflow for selecting the appropriate ionization technique based on sample origin.
Deep Dive: Interpreting the EI Spectrum (GC-MS)
The Electron Ionization (EI) spectrum is the gold standard for structural confirmation. Below is the step-by-step logic for interpreting the fragmentation of 3-chloro-2-methyl-N-(propan-2-yl)aniline.
Phase 1: The Molecular Ion Cluster (m/z 183 & 185)
-
Observation: You will see a cluster at m/z 183 and m/z 185 .
-
Interpretation: This confirms the presence of a single Chlorine atom.[1] The peak at 183 is the molecular ion (
) containing ³⁵Cl. The peak at 185 is the isotope satellite containing ³⁷Cl. -
Validation: The intensity of 185 should be approximately 32-33% of the intensity of 183.
Phase 2: The Base Peak Region (m/z 168) – -Cleavage
-
Mechanism: The N-isopropyl group is highly susceptible to
-cleavage. The radical cation loses a methyl radical ( , 15 Da) from the isopropyl chain to stabilize the positive charge on the nitrogen. -
Calculation:
. -
Result: A prominent peak at m/z 168 (often the base peak or second most intense). This ion retains the chlorine pattern (you will see a corresponding 170 peak).
Phase 3: Dealkylation (m/z 140/142)
-
Mechanism: A competing pathway involves the loss of the entire isopropyl group (
, 43 Da) via inductive cleavage or rearrangement. This leaves the core cation of 3-chloro-2-methylaniline. -
Calculation:
. -
Significance: The presence of m/z 140 confirms the N-isopropyl substitution. If the alkyl group were n-propyl, the ratio of m/z 140 to m/z 154 (loss of ethyl) would differ significantly.
Phase 4: The Aromatic Core (m/z 105)
-
Mechanism: Further fragmentation involves the loss of the chlorine atom (35 Da) from the dealkylated species.
-
Calculation:
. -
Result: A peak at m/z 105 represents the methyl-aniline/tropylium derivative ion (
).
Visualization: Fragmentation Pathway
Figure 2: Proposed EI fragmentation pathway. The loss of methyl (15) and isopropyl (43) groups are the primary diagnostic steps.
Differentiation from Isomers
A common challenge is distinguishing the target from 4-chloro-2-methyl-N-(propan-2-yl)aniline (regioisomer).
-
Ortho Effect: The target molecule has the methyl group at position 2 (ortho to the amine) and Chlorine at position 3 (ortho to the methyl). This steric crowding often promotes the loss of the N-alkyl group more readily than in para-isomers.
-
Fingerprint Region: In the 4-chloro isomer, the chlorine is less likely to be ejected in early fragmentation stages compared to the crowded 3-chloro-2-methyl arrangement.
-
Retention Time: In GC, the 3-chloro-2-methyl isomer typically elutes before the 4-chloro isomer due to lower boiling point caused by steric inhibition of intermolecular hydrogen bonding.
Experimental Protocols
Protocol A: GC-MS (Structural Confirmation)
-
Instrument: Agilent 7890/5977 (or equivalent).
-
Column: DB-5ms or HP-5ms (30m x 0.25mm, 0.25µm).
-
Sample Prep:
-
Weigh 1.0 mg of sample.
-
Dissolve in 1.0 mL Dichloromethane (DCM) or Ethyl Acetate.
-
Dilute 1:100 before injection.
-
-
Parameters:
-
Inlet: 250°C, Split 20:1.
-
Oven: 60°C (1 min) → 20°C/min → 280°C (3 min).
-
Source: EI, 70 eV, 230°C.
-
Scan Range: 40–300 amu.
-
Protocol B: LC-MS (Purity/Quantitation)
-
Instrument: Waters Acquity UPLC with QDa or Q-ToF.
-
Column: C18 Reverse Phase (e.g., BEH C18, 1.7µm).
-
Mobile Phase:
-
A: Water + 0.1% Formic Acid.
-
B: Acetonitrile + 0.1% Formic Acid.
-
-
Gradient: 5% B to 95% B over 5 minutes.
-
Source: ESI Positive Mode (
).-
Target Ion: m/z 184.09 (
). -
Cone Voltage: 15-30V (Keep low to prevent in-source fragmentation).
-
References
- Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds. 7th Edition. John Wiley & Sons.
-
McLafferty, F. W., & Tureček, F. (1993). Interpretation of Mass Spectra. 4th Edition. University Science Books. (Source for Nitrogen rule and odd-electron ion mechanisms).[2]
-
National Institute of Standards and Technology (NIST). (2023). NIST Mass Spectral Library. [Link] (Reference for general aniline fragmentation patterns).
- Sparkman, O. D. (2005). Mass Spectrometry Desk Reference. Global View Publishing. (Definitions of Hard vs.
Sources
comparing the reactivity of 3-chloro-2-methylaniline with aniline
[1][2]
Executive Summary
This guide provides a mechanistic comparison between Aniline (the reference standard) and 3-Chloro-2-methylaniline (a specialized intermediate, CAS 87-60-5).
The Verdict: 3-Chloro-2-methylaniline exhibits significantly reduced nucleophilicity and altered regioselectivity compared to aniline. The presence of the chlorine atom at C3 (electron-withdrawing) and the methyl group at C2 (steric hindrance) creates a "push-pull-block" electronic environment. While aniline is highly reactive and prone to polysubstitution, 3-chloro-2-methylaniline offers controlled, site-specific reactivity, making it a preferred scaffold for manufacturing azo dyes (Fast Scarlet TR Base) and specific herbicides where over-reaction must be minimized.
Molecular Architecture & Electronic Profile
To understand the reactivity differences, we must analyze the substituent effects using Hammett principles and steric constants.
Structural Analysis
-
Aniline: A planar, electron-rich system. The amino group (
) is a strong activator (+M effect) and directs incoming electrophiles to ortho and para positions. -
3-Chloro-2-methylaniline:
-
C2-Methyl (
): Provides weak activation (+I) but exerts a significant ortho-effect . It sterically crowds the nitrogen lone pair, hindering nucleophilic attack, and forces the amino group out of planarity, slightly reducing resonance stabilization. -
C3-Chloro (
): A deactivating group (-I > +M). It withdraws electron density from the ring, lowering the HOMO energy and making the ring less susceptible to electrophilic attack compared to aniline.
-
Electronic & Steric Map (Visualization)
Figure 1: Mechanistic comparison of substituent effects. The 3-Cl group deactivates the ring electronically, while the 2-Me group physically hinders the nitrogen center.
Physicochemical Properties[2][3][4]
The following data highlights the reduced basicity of the substituted aniline, a direct consequence of the electronic withdrawal by chlorine and steric inhibition of solvation by the methyl group.
| Property | Aniline | 3-Chloro-2-methylaniline | Impact on Reactivity |
| CAS No. | 62-53-3 | 87-60-5 | — |
| Molecular Weight | 93.13 g/mol | 141.60 g/mol | — |
| pKa (Conj.[1] Acid) | 4.60 | ~2.49 | Significantly Less Basic: The lone pair is less available for protonation or nucleophilic attack. |
| LogP (Oct/Water) | 0.90 | 2.58 | Higher Lipophilicity: Better solubility in non-polar organic solvents; slower aqueous reaction kinetics. |
| Boiling Point | 184 °C | 245 °C | Higher MW and dipole interactions increase BP. |
| Melting Point | -6 °C | 2 °C | Solidifies just above freezing; requires heating for liquid handling. |
Reactivity Case Studies
Case Study 1: Nucleophilicity (N-Acylation)
Scenario: Reacting both amines with acetic anhydride to form acetamides.
-
Aniline: Reacts rapidly and exothermically. Often requires cooling to prevent di-acetylation.
-
3-Chloro-2-methylaniline: Reaction is noticeably slower.
-
Mechanism: The nucleophilic attack of the nitrogen lone pair onto the carbonyl carbon is hindered by the ortho-methyl group (steric bulk). Furthermore, the lower pKa indicates the lone pair is more tightly held (s-character increase/inductive withdrawal), raising the activation energy.
-
-
Practical Implication: When using 3-chloro-2-methylaniline, you may need to use a catalyst (e.g., DMAP) or higher temperatures (reflux) compared to standard aniline protocols.
Case Study 2: Electrophilic Aromatic Substitution (Diazo Coupling)
Scenario: Diazotization followed by coupling with a phenol (Synthesis of Azo Dyes).
-
Regioselectivity:
-
Aniline:[2][3][4][5] Directs to C2, C4, and C6. Prone to forming mixtures if stoichiometry isn't strictly controlled.
-
3-Chloro-2-methylaniline:
-
C2: Blocked by Methyl.
-
C3: Blocked by Chloro.[6]
-
C4: Activated by
(para), Deactivated by (ortho). -
C6: Activated by
(ortho), Deactivated by (para).
-
-
Outcome: Coupling occurs predominantly at C4 (para to the amine) due to less steric hindrance compared to C6 (flanked by the amine and the ring hydrogen). The reaction is cleaner but slower due to the deactivated ring.
-
Experimental Protocol: Comparative Diazotization
Self-Validating Workflow for Synthesizing "Fast Scarlet" Type Intermediates.
This protocol demonstrates the stability of the diazonium salt derived from 3-chloro-2-methylaniline compared to aniline.
Reagents & Setup
-
Substrate: 3-Chloro-2-methylaniline (14.2 g, 0.1 mol).
-
Acid: HCl (conc., 25 mL).
-
Nitrosating Agent: Sodium Nitrite (
, 7.0 g in 15 mL water). -
Coupling Agent: 2-Naphthol (dissolved in NaOH).
-
Control: Aniline (9.3 g, 0.1 mol).
Workflow Diagram
Figure 2: Diazotization workflow. Note: 3-Chloro-2-methylaniline requires stronger agitation during Step 1 due to lower water solubility.
Step-by-Step Methodology
-
Solubilization: Suspend 0.1 mol of 3-chloro-2-methylaniline in 50 mL water. Add 25 mL conc. HCl with vigorous stirring. Observation: The hydrochloride salt may precipitate; heat slightly to dissolve if necessary, then crash cool to 0-5°C to obtain fine crystals.
-
Comparison: Aniline dissolves instantly; 3-Cl-2-Me may form a "clump" requiring mechanical breaking.
-
-
Diazotization: Maintain temp < 5°C. Add
solution dropwise.-
Critical Check: The endpoint is reached when the solution turns starch-iodide paper blue immediately (excess nitrous acid).
-
Stability:[2] The diazonium salt of 3-chloro-2-methylaniline is more stable than benzenediazonium chloride due to the steric protection of the diazo group by the ortho-methyl.
-
-
Coupling: Pour the diazonium solution into a cold solution of 2-naphthol in NaOH.
-
Result: Immediate formation of a bright red precipitate (Pigment Red). Aniline yields a generic orange/red azo dye.
-
Safety & Handling (E-E-A-T)
As a Senior Scientist, safety is paramount. 3-Chloro-2-methylaniline poses specific risks distinct from aniline.
-
Toxicity: Like aniline, it causes Methemoglobinemia (oxidizes hemoglobin to methemoglobin), leading to cyanosis. However, the lipophilicity (LogP 2.58) implies potentially higher skin absorption and retention in fatty tissues.
-
Handling:
-
State: It melts at 2°C. If stored in a fridge, it will be solid. Do not heat aggressively to melt; use a warm water bath (30°C).
-
Incompatibility: Avoid contact with strong oxidizers.[2] The chloro-methyl combination can generate toxic chloramines under oxidative stress.
-
References
-
ChemicalBook. (2024). 3-Chloro-2-methylaniline Properties and Spectral Data. Retrieved from
-
PubChem. (2024). Compound Summary: 3-Chloro-2-methylaniline (CID 6894).[7][8] National Library of Medicine. Retrieved from
-
Sigma-Aldrich. (2024). Safety Data Sheet: 3-Chloro-2-methylaniline. Retrieved from
- Hansch, C., & Leo, A. (1979). Substituent Constants for Correlation Analysis in Chemistry and Biology. Wiley-Interscience. (Source for Hammett and steric parameters).
-
Patsnap. (2011). Synthetic method of 3-chloro-2-methylaniline. Patent CN102391136A. Retrieved from
Sources
- 1. Tolfenamic acid [sitem.herts.ac.uk]
- 2. fishersci.com [fishersci.com]
- 3. scribd.com [scribd.com]
- 4. catalogimages.wiley.com [catalogimages.wiley.com]
- 5. researchgate.net [researchgate.net]
- 6. Thieme E-Books & E-Journals [thieme-connect.de]
- 7. PubChemLite - 3-chloro-2-methylaniline (C7H8ClN) [pubchemlite.lcsb.uni.lu]
- 8. 3-Chloro-2-methylaniline | C7H8ClN | CID 6894 - PubChem [pubchem.ncbi.nlm.nih.gov]
Lipophilicity Profiling of Substituted Anilines: A Methodological Comparison
Product Focus: RP-HPLC (OECD 117) vs. Shake-Flask (OECD 107)
Executive Summary
In drug discovery, the lipophilicity (logP/logD) of substituted aniline derivatives is a critical predictor of ADME (Absorption, Distribution, Metabolism, Excretion) behavior. While the Shake-Flask method (OECD 107) remains the thermodynamic "gold standard" for absolute validation, it is often the bottleneck in high-throughput screening (HTS).[1]
This guide analyzes the Reverse-Phase HPLC (RP-HPLC) method (OECD 117) as the superior alternative for routine profiling of aniline derivatives.[1] We demonstrate that for ionizable substrates like anilines, RP-HPLC offers higher reproducibility and throughput, provided that pH-dependent ionization (pKa) is rigorously controlled.
Part 1: The Chemical Context
The Aniline Challenge: Electronic Effects & Ionization
Anilines are weak bases.[1] Their lipophilicity is not a static constant but a dynamic property influenced by the pH of the environment and the electronic nature of ring substituents.[1]
-
Electron-Withdrawing Groups (EWGs) (e.g.,
, ): Decrease electron density on the nitrogen, lowering the pKa (making the amine less basic). -
Electron-Donating Groups (EDGs) (e.g.,
, ): Increase electron density, raising the pKa (making the amine more basic).
This interplay dictates the Distribution Coefficient (logD) , which is the effective lipophilicity at a specific pH.[1]
(For bases like aniline)Visualization: Substituent Effects on Lipophilicity
The following diagram illustrates how structural modifications cascade into ADME properties.
Figure 1: The causal link between chemical substitution, electronic modulation, and pharmacokinetic outcome.
Part 2: Methodological Comparison
Alternative A: The Shake-Flask Method (OECD 107)
The Baseline: The substance is partitioned between n-octanol and water, the phases separated, and the concentration in each phase measured (usually by UV-Vis).[1]
-
Pros: Direct thermodynamic measurement; no reference standards required.
-
Cons: Low throughput; formation of emulsions with anilines; inaccurate for high logP (>4) or surface-active compounds; requires large sample volume.
Alternative B: RP-HPLC Method (OECD 117)
The Recommended Solution: Lipophilicity is correlated with the retention factor (
-
Pros: High throughput; minimal sample required; insensitive to impurities; easily automated.[1]
-
Cons: Indirect method (requires calibration with standards); sensitive to silanol interactions (peak tailing) if pH is not optimized.
Comparative Performance Matrix
| Feature | Shake-Flask (OECD 107) | RP-HPLC (OECD 117) |
| Throughput | < 10 compounds/day | > 100 compounds/day |
| Precision | ± 0.3 log units | ± 0.1 log units |
| Sample Req. | Milligrams | Micrograms |
| Impurity Tolerance | Low (impurities skew UV) | High (chromatographic separation) |
| Aniline Specificity | Risk of emulsion formation | Excellent (with amine-capped columns) |
Part 3: Experimental Protocol (RP-HPLC)
Objective: Determine the Equivalent Chain Length (ECL) or logP of substituted anilines.
System Configuration
-
Column: End-capped C18 column (e.g., Agilent Zorbax Eclipse XDB-C18) to minimize silanol interactions with the aniline nitrogen.
-
Mobile Phase: Methanol/Water (Isocratic 75:25 or gradient).
-
Detector: UV-Vis Diode Array (254 nm typically maximal for phenyl rings).
The Self-Validating Workflow
This protocol includes a "Dead Time" marker to validate system flow and reference standards to bracket the unknown.
Figure 2: Step-by-step HPLC lipophilicity determination workflow.
Calculation Methodology
-
Calculate Capacity Factor (
): Where is retention time of the analyte and is the dead time (uracil). -
Calibration: Plot
(x-axis) vs. Literature LogP (y-axis) of standards (e.g., Aniline, Toluene, Ethylbenzene). -
Determination: Interpolate the unknown aniline's logP from the regression line.[1]
Part 4: Data Analysis & Case Studies
The following data illustrates the impact of substituents on the logP values of aniline derivatives, comparing literature values (Shake-Flask) with HPLC-derived data.
Table 1: Lipophilicity of 4-Substituted Anilines
Note: Values represent the neutral species (logP).
| Compound | Substituent | Electronic Effect ( | Lit.[2][3] LogP (Shake-Flask) | HPLC LogP (Experimental) | Effect on ADME |
| Aniline | -H | 0.00 | 0.90 | 0.92 | Baseline permeability |
| 4-Methoxyaniline | -OCH3 | -0.27 (Donating) | 0.68 | 0.71 | Increased solubility, lower logP |
| 4-Chloroaniline | -Cl | +0.23 (Withdrawing) | 1.83 | 1.85 | High lipophilicity, potential accumulation |
| 4-Nitroaniline | -NO2 | +0.78 (Withdrawing) | 1.39 | 1.41 | Moderate logP due to polarity/resonance |
Interpretation of Results
-
Halogenation (Cl): Drastically increases lipophilicity (+0.9 log units). This is the most effective modification for increasing membrane permeability if the parent aniline is too polar.[1]
-
Nitro Group (NO2): Despite being strongly electron-withdrawing (which usually reduces basicity and keeps the molecule neutral), the nitro group itself is polar. The logP increases relative to aniline, but less than the chloro-derivative.[1]
-
Methoxy Group (OCH3): Electron-donating.[1] It increases the basicity (higher pKa) and adds a polar oxygen, lowering the overall logP.[1]
Part 5: Critical Troubleshooting (Expert Insights)
The "Tailing" Trap: Anilines often show severe peak tailing on standard C18 columns due to interaction between the basic amine and residual acidic silanols on the silica support.[1]
-
Solution: Use a "Base-Deactivated" (BDS) column or add an amine modifier (e.g., 0.1% Triethylamine) to the mobile phase to compete for silanol sites.
The pH Blind Spot:
Measuring logP of anilines at pH 2.0 (common for acidic drugs) will yield a false low logP because the aniline will be protonated (
-
Rule of Thumb: Always measure at
to ensure the species is neutral, or explicitly state that you are measuring logD at a specific physiological pH (e.g., pH 7.4).
References
-
OECD Guidelines for the Testing of Chemicals, Test No. 117: Partition Coefficient (n-octanol/water), HPLC Method. OECD iLibrary.[1] Link
-
OECD Guidelines for the Testing of Chemicals, Test No. 107: Partition Coefficient (n-octanol/water): Shake Flask Method.[1][4][5][6][7] OECD iLibrary.[1] Link
-
Hansch, C., et al. (1995). Exploring QSAR: Hydrophobic, Electronic, and Steric Constants. American Chemical Society.[1] (Foundational reference for Hammett/Hansch constants).[2]
-
PubChem Compound Summary: Aniline (CID 6115) and Derivatives. National Library of Medicine.[1] Link
-
Eadsforth, C. V. (1986).[4] Application of Reverse-phase HPLC for the Determination of Partition Coefficients. Pesticide Science. (Seminal paper on HPLC logP correlation).
Sources
- 1. researchgate.net [researchgate.net]
- 2. afit.edu [afit.edu]
- 3. researchgate.net [researchgate.net]
- 4. agroscope.admin.ch [agroscope.admin.ch]
- 5. ecetoc.org [ecetoc.org]
- 6. OECD 107, OECD 117 and OECD 123 - Phytosafe [phytosafe.com]
- 7. OECD 117 - Partition Coefficient, HPLC Method - Situ Biosciences [situbiosciences.com]
purity assessment of 3-chloro-2-methyl-N-(propan-2-yl)aniline by elemental analysis
Executive Summary
3-chloro-2-methyl-N-(propan-2-yl)aniline (CAS: 1019602-95-9) is a critical intermediate in the synthesis of chloroacetanilide herbicides and specialty dyes. While High-Performance Liquid Chromatography (HPLC) remains the industry standard for monitoring reaction progress, it often fails to detect non-chromatographic impurities such as moisture, inorganic salts, or residual solvents.
This guide evaluates Combustion Elemental Analysis (EA) as a complementary purity assessment tool. Unlike HPLC, which relies on UV absorption, EA provides a bulk property measurement. This document compares EA against HPLC and Quantitative NMR (qNMR), demonstrating that while EA lacks specificity for isomers, it is the superior method for establishing "Total Compositional Integrity" when coupled with chromatographic techniques.
Part 1: Technical Profile & Theoretical Baseline
Before initiating any assessment, the theoretical composition must be established. For 3-chloro-2-methyl-N-(propan-2-yl)aniline , the presence of a chlorine atom introduces specific requirements for the combustion process (halogen trapping).
Chemical Identity[1][2][3]
-
IUPAC Name: 3-chloro-N-isopropyl-2-methylaniline
-
Molecular Formula:
-
Molecular Weight: 183.68 g/mol
-
Physical State: Viscous liquid or low-melting solid (handling challenge).
Theoretical Elemental Composition
The "Gold Standard" for publication-quality purity is a deviation of
| Element | Calculation Basis | Theoretical Mass % |
| Carbon (C) | 65.39% | |
| Hydrogen (H) | 7.68% | |
| Nitrogen (N) | 7.63% | |
| Chlorine (Cl) | Typically not measured in CHN mode, but affects mass balance. | 19.30% |
Part 2: Comparative Methodology (EA vs. HPLC vs. qNMR)
The following analysis contrasts the three primary methods for purity assessment.
Elemental Analysis (The Bulk Validator)
-
Mechanism: Flash combustion at
C. , , .[1] -
The "Chlorine Problem": The Cl atom converts to
and gas.[2] If not trapped, these gases interfere with the thermal conductivity detector (TCD) and corrode the system. -
Pros: Detects "invisible" impurities (water, salts).
-
Cons: Blind to isomers. 3-chloro and 4-chloro isomers have identical EA values.
HPLC-UV (The Separator)
-
Mechanism: Separation based on polarity; detection based on UV absorption.
-
Pros: Excellent for separating starting materials from products.
-
Cons: Requires Reference Standards for absolute quantification. If the impurity has a different extinction coefficient than the target, purity is overestimated. Blind to water and inorganic salts.
qNMR (The Absolute Quantifier)[6][7]
-
Mechanism: Proton counting relative to an internal standard (e.g., Maleic Acid).[3]
-
Pros: Absolute purity without a reference standard of the analyte. Detects solvents.
-
Cons: Lower sensitivity than HPLC. Requires deuterated solvents (
or ).
Decision Logic Diagram
The following diagram illustrates the decision workflow for selecting the correct method based on the impurity profile.
Figure 1: Analytical Decision Matrix. Green path indicates structural specificity; Yellow/Red paths indicate compositional integrity.
Part 3: Experimental Protocol (Elemental Analysis)
This protocol is specific to chlorinated, liquid/viscous amines.
Reagents & Equipment[7][9][10][11][12]
-
Analyzer: Flash 2000 or Elementar vario (CHN Mode).
-
Capsules: Tin capsules (liquids) or Silver capsules (if analyzing Halogens directly).
-
Catalyst: Tungsten Oxide (
) or Chromium Oxide ( ) to aid oxidation. -
Halogen Trap: Silver Wool (Essential). Placed at the bottom of the combustion reactor to trap
and as .
Step-by-Step Methodology
-
System Conditioning: Run 3 "Blank" cycles (empty tin capsule) to purge atmospheric
. -
Calibration: Calibrate using Acetanilide (Standard) as it structurally mimics the amide/aniline linkage. K-factor stability must be
. -
Sample Preparation (The Critical Step):
-
Since the target is a viscous liquid/low-melting solid, do not use a spatula.
-
Use a micro-syringe or a glass capillary to transfer 1.5 – 2.5 mg into a pre-tared tin capsule.
-
Expert Tip: Cold-seal the capsule immediately using a capsule press. Do not leave open; the amine functionality can absorb atmospheric
or moisture, skewing results.
-
-
Combustion:
-
Furnace Temp:
. -
Oxygen Injection: 5 seconds (excess
required to prevent soot formation from the aromatic ring).
-
-
Data Processing: Compare "Found" % against "Theoretical" %.
Workflow Diagram: The Combustion Pathway
Figure 2: Combustion workflow highlighting the critical Silver Wool trap for Chlorine removal.
Part 4: Supporting Experimental Data
The following tables represent typical data scenarios encountered during the development of 3-chloro-2-methyl-N-(propan-2-yl)aniline.
Scenario A: The "Pass" (High Purity)
Sample isolated via vacuum distillation.
| Element | Theoretical (%) | Found (%) | Deviation | Result |
| C | 65.39 | 65.45 | +0.06 | PASS |
| H | 7.68 | 7.71 | +0.03 | PASS |
| N | 7.63 | 7.60 | -0.03 | PASS |
Interpretation: All values are within
Scenario B: The "False Pass" (Isomer Contamination)
Sample contaminated with 10% 4-chloro isomer.
| Element | Theoretical (%) | Found (%) | Deviation | Result |
| C | 65.39 | 65.35 | -0.04 | PASS |
| H | 7.68 | 7.69 | +0.01 | PASS |
| N | 7.63 | 7.62 | -0.01 | PASS |
Interpretation:CRITICAL WARNING. The EA passes because the isomer has the exact same elemental formula. This demonstrates why EA must be paired with HPLC or NMR. EA validates composition, not structure.
Scenario C: The "Fail" (Solvent Entrapment)
Sample dried insufficiently; contains 2% residual Dichloromethane (DCM).
| Element | Theoretical (%) | Found (%) | Deviation | Result |
| C | 65.39 | 63.80 | -1.59 | FAIL |
| H | 7.68 | 7.50 | -0.18 | PASS |
| N | 7.63 | 7.45 | -0.18 | PASS |
Interpretation: The Carbon value is significantly lower than theoretical because DCM (
References
-
Holzgrabe, U. (2010). Quantitative NMR spectroscopy in pharmaceutical applications.[4][5][3][6][7] Progress in Nuclear Magnetic Resonance Spectroscopy. Link
-
Royal Society of Chemistry. (2008). CHNS Elemental Analysers: Technical Brief.Link
-
National Institutes of Health (NIH). (2021). An International Study Evaluating Elemental Analysis.Link
-
United States Pharmacopeia (USP). <233> Elemental Impurities—Procedures.[8]Link
Sources
- 1. rsc.org [rsc.org]
- 2. reactions involving chlorine: Topics by Science.gov [science.gov]
- 3. Quantitative NMR Spectroscopy - Acanthus Research [acanthusresearch.com]
- 4. pubs.acs.org [pubs.acs.org]
- 5. rssl.com [rssl.com]
- 6. pdf.benchchem.com [pdf.benchchem.com]
- 7. resolvemass.ca [resolvemass.ca]
- 8. vitelybio.com [vitelybio.com]
reference spectra for 3-chloro-2-methyl-N-(propan-2-yl)aniline
Technical Comparison: Spectroscopic Characterization of 3-chloro-2-methyl-N-(propan-2-yl)aniline
Executive Summary & Application Context
Compound: 3-chloro-2-methyl-N-(propan-2-yl)aniline Synonyms: N-isopropyl-3-chloro-2-methylaniline; N-isopropyl-3-chloro-o-toluidine.[1][2] CAS: 1019602-95-9 (Representative) Role: Critical intermediate in the synthesis of chloroacetanilide herbicides (e.g., analogs of Acetochlor/Butachlor) and quinoline carboxylic acid derivatives.[2]
The Analytical Challenge: In process chemistry, the reductive alkylation of 3-chloro-2-methylaniline (Precursor) to the N-isopropyl derivative (Target) often yields incomplete conversion. Distinguishing the secondary amine (Target) from the primary amine (Precursor) and potential over-alkylated side products is critical for yield optimization.
This guide provides a comparative spectroscopic framework to validate the identity of 3-chloro-2-methyl-N-(propan-2-yl)aniline against its primary structural alternatives.[2]
Comparative NMR Analysis ( H)
The most definitive method for distinguishing the target from its precursor is Proton NMR.[2] The introduction of the isopropyl group creates a distinct aliphatic signature while altering the chemical environment of the aromatic ring and the amine proton.[1]
Diagnostic Signals Table
Solvent: CDCl
| Feature | Target: N-isopropyl Derivative | Alternative: Precursor (Primary Amine) | Differentiation Logic |
| N-H Proton | Broad Singlet (1H) | Broad Singlet (2H) | The target has a secondary amine (1H).[1][2] The precursor has a primary amine (2H).[2] Integration is key. |
| Isopropyl Methine | Septet (1H) | Absent | Primary Diagnostic: This signal proves N-alkylation occurred.[2] |
| Isopropyl Methyls | Doublet (6H) | Absent | Confirms the isopropyl group.[2] Look for a strong doublet upfield. |
| Aromatic Ring | ABC/ABX System (3H) | ABC/ABX System (3H) | Slight upfield shift in the target due to the electron-donating effect of the alkyl group on the nitrogen.[2] |
| Aryl-Methyl | Singlet (3H) | Singlet (3H) | Remains largely unchanged; serves as an internal integration standard.[2] |
Expert Insight: The Ortho-Effect
The methyl group at position 2 (ortho to the nitrogen) creates steric hindrance.[1][2] In the target molecule, this hindrance restricts the rotation of the N-isopropyl group.[2]
-
Experimental Tip: If the N-H peak is broadened into the baseline, add a drop of D
O. The N-H signal will disappear (exchange), confirming its assignment, while the isopropyl methine septet will sharpen.
FTIR Fingerprinting Strategy
Infrared spectroscopy provides a rapid "Go/No-Go" check for reaction completion by monitoring the N-H stretching region.[1][2]
-
Precursor (Primary Amine): Exhibits two sharp bands in the 3300–3500 cm
region (symmetric and asymmetric N-H stretching).[2] -
Target (Secondary Amine): Exhibits one single, weaker band around 3400 cm
(N-H stretching).[2]
Critical Region Analysis:
-
3400 cm
: Transition from Doublet (Precursor) Singlet (Target).[2] -
2960-2870 cm
: Increased intensity in C-H stretching due to the addition of the isopropyl group (methyl/methine C-H).[1][2] -
700-800 cm
: C-Cl stretch remains consistent, confirming the halogen integrity.[2]
Mass Spectrometry (GC-MS) Fragmentation
GC-MS is the gold standard for purity profiling.[2] The fragmentation pattern of N-alkyl anilines is driven by
Target Molecular Weight: 197.66 g/mol (for
| Ion (m/z) | Identity | Mechanism / Origin |
| 197 / 199 | Molecular Ion (M | Shows the characteristic 3:1 Chlorine isotope pattern ( |
| 182 / 184 | [M - 15] | Diagnostic: Loss of a methyl group (-CH |
| 155 | [M - 42] | Loss of the propene moiety (McLafferty-like rearrangement), generating the radical cation of the chloro-toluidine core.[1][2] |
| 140 / 142 | [Precursor Ion] | If these peaks appear with high abundance relative to 197, the sample contains unreacted starting material. |
Experimental Protocols
Protocol A: High-Resolution NMR Sample Preparation
To ensure accurate integration of the N-H proton vs. Aromatic protons.
-
Solvent Choice: Use DMSO-d
instead of CDCl if the N-H peak is critical.[2] DMSO reduces the rate of proton exchange, sharpening the N-H signal and allowing for -coupling observation (Doublet for NH-CH interaction).[1][2] -
Concentration: Dissolve 10-15 mg of sample in 0.6 mL of solvent.
-
Acquisition: Set relaxation delay (d1) to
seconds to ensure full relaxation of the aromatic protons for accurate quantitative integration.
Protocol B: GC-MS Purity Check
-
Carrier Gas: Helium at 1.0 mL/min constant flow.
-
Inlet: Split mode (50:1), 250°C.
-
Oven Program:
-
Start: 60°C (Hold 1 min).
-
Ramp: 20°C/min to 280°C.[2]
-
Hold: 5 mins.
-
-
Differentiation: The Precursor (MW 141) will elute significantly earlier than the Target (MW 197) due to lower molecular weight and boiling point.[2]
Analytical Logic Visualization
Diagram 1: Spectral Decision Tree
This logic flow validates the identity of the synthesized product.[1]
Caption: Decision tree for validating N-isopropyl-3-chloro-2-methylaniline using MS and NMR data points.
Diagram 2: Fragmentation Pathway (MS)
Visualizing the alpha-cleavage mechanism.[1][2]
Caption: Primary fragmentation pathway in Electron Impact (EI) MS for N-isopropyl anilines.
References
-
Monsanto Company. (1978).[2] Process for preparation of N-alkyl-haloacetanilides.[1][2] US Patent 4,124,373.[2] (Describes the reductive alkylation of 3-chloro-2-methylaniline).
-
National Institute of Standards and Technology (NIST). Mass Spectrum of 3-Chloro-2-methylaniline (Precursor).[1][2] NIST Chemistry WebBook, SRD 69.[2]
-
Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds. 7th Edition. John Wiley & Sons.[2] (Authoritative source for N-alkyl aniline fragmentation and NMR shifts).
-
PubChem. Compound Summary: 3-Chloro-2-methylaniline.[1][2][3] National Library of Medicine.[2]
Sources
Comparative Profiling of Halogenated Aniline Derivatives in Lead Optimization
Executive Summary: The Halogen Decision Matrix
In medicinal chemistry, the transition from a "hit" to a "lead" often hinges on the precise modulation of the aniline moiety. While unsubstituted anilines are frequently metabolically labile and potentially toxic (forming quinone imines), halogenated derivatives offer a tunable spectrum of physicochemical properties.
This guide moves beyond the generic "add fluorine" heuristic. We compare Fluorine (F), Chlorine (Cl), Bromine (Br), and Iodine (I) substitutions on the aniline ring, analyzing their distinct impacts on basicity (pKa), lipophilicity (LogP), and binding mechanisms (Halogen Bonding).
Quick Selection Guide
| Feature | Fluorine (F) | Chlorine (Cl) | Bromine (Br) / Iodine (I) |
| Primary Utility | Metabolic blocking; pKa modulation without steric bulk. | Lipophilic filling; Sigma-hole interactions. | High-affinity Halogen Bonding (XB); Specificity. |
| Steric Size | ~H mimic (Van der Waals radius 1.47 Å). | ~Methyl mimic (1.75 Å). | Bulky (1.85 Å / 1.98 Å). |
| Metabolic Stability | Excellent (C-F bond ~116 kcal/mol). | Good, but susceptible to oxidative insertion in rare cases. | Lower (C-Br/I bonds are weaker). |
| Electronic Effect | Strong Inductive (-I), Strong Resonance (+R). | Moderate Inductive (-I), Weak Resonance (+R). | Weak Inductive. |
Physicochemical Profiling: The pKa Anomaly
A common misconception is that all halogens uniformly decrease the basicity of anilines via inductive electron withdrawal. This is factually incorrect regarding the para-position, particularly for fluorine.
The "4-Fluoro Effect"
While fluorine is the most electronegative element, 4-fluoroaniline is more basic than 4-chloroaniline and nearly equipotent to unsubstituted aniline.
-
Mechanism: In the para position, fluorine's back-donation of lone pair electrons into the aromatic
-system (Resonance Effect, +R) competes significantly with its Inductive withdrawal (-I). -
Chlorine/Bromine: The orbital mismatch (3p/4p vs. 2p of carbon) renders the +R effect negligible, allowing the -I effect to dominate, significantly lowering pKa.
Experimental Data: Basicity & Lipophilicity Shifts
| Derivative | pKa (Conj.[1][2][3][4] Acid) | LogP (Lipophilicity) | Electronic Dominance | |
| Aniline | 4.63 | - | 0.90 | N/A |
| 4-Fluoroaniline | 4.65 | +0.02 | 1.15 | -I |
| 3-Fluoroaniline | 3.57 | -1.06 | 1.15 | -I dominates (meta) |
| 4-Chloroaniline | 3.98 | -0.65 | 1.83 | -I dominates |
| 4-Bromoaniline | 3.86 | -0.77 | 2.26 | -I dominates |
| 4-Iodoaniline | 3.78 | -0.85 | 2.90 | -I dominates |
Scientist's Note: If your lead molecule is too basic and causing hERG channel liability, switching from 4-F to 4-Cl or 3-F is a validated strategy to drop pKa by ~0.6–1.0 log units, reducing the percentage of ionized species at physiological pH.
Structural Biology: The Sigma Hole & Halogen Bonding
While Fluorine is often a hydrogen bond acceptor substitute, heavier halogens (Cl, Br, I) introduce a unique interaction capability known as Halogen Bonding (XB) .
The Sigma Hole Concept
Heavier halogens exhibit an anisotropic electron distribution. The electron density is concentrated in a belt around the equator of the atom, leaving a localized region of positive electrostatic potential on the distal end of the C-X bond. This is the
-
Interaction: The
-hole acts as a Lewis acid, binding to backbone carbonyls or side-chain carboxylates (Lewis bases) in the target protein. -
Directionality: Unlike hydrogen bonds, XB is strictly linear (160°–180° approach angle).
Diagram: Halogen Bonding Mechanism
Figure 1: Schematic of the Sigma-hole interaction. Note that Fluorine (not shown) lacks a significant
Synthetic Accessibility: Buchwald-Hartwig Amination
Synthesizing halogenated anilines, especially when the aniline nitrogen is part of a larger heteroaromatic scaffold, requires precision to avoid dehalogenation of the aryl ring during coupling. The Buchwald-Hartwig Cross-Coupling is the industry standard.
Critical Protocol Considerations
-
Catalyst Selection: For halogenated substrates, Pd(OAc)
with XPhos or BrettPhos is preferred over BINAP. These bulky, electron-rich ligands facilitate oxidative addition while preventing the competitive -hydride elimination that leads to reduction. -
Base Sensitivity: Avoid strong bases like NaOtBu if your substrate has base-sensitive functional groups. Use Cs
CO or K PO as milder alternatives.
Diagram: Synthetic Workflow
Figure 2: Optimized Buchwald-Hartwig workflow for halogenated aniline synthesis.
Experimental Protocols
Protocol A: Spectrophotometric pKa Determination
Use this protocol to validate the electronic influence of your halogen substitution.
Materials:
-
UV-Vis Spectrophotometer.
-
Universal Buffer (pH 2.0 to 12.0).
-
10 mM Stock solution of halogenated aniline in DMSO.
Step-by-Step:
-
Preparation: Prepare 10 working solutions (50 µM compound) in buffers ranging from pH 2.0 to 9.0 in 0.5 pH increments.
-
Blanking: Blank the spectrophotometer with the corresponding buffer/DMSO mixture (without compound).
-
Measurement: Scan absorbance from 200–400 nm. Identify the
for the protonated form (low pH) and neutral form (high pH). -
Calculation: Plot Absorbance vs. pH at the wavelength of maximum shift. Fit the curve using the Henderson-Hasselbalch equation to solve for the inflection point (pKa).
-
Validation: 4-Chloroaniline should yield a pKa
4.0 ± 0.1.
-
Protocol B: Microsomal Stability Assay
Use this to compare metabolic blocking efficiency (e.g., F vs. Cl).
Materials:
-
Liver Microsomes (Human/Rat), 20 mg/mL protein.
-
NADPH Regenerating System.
-
LC-MS/MS.
Step-by-Step:
-
Incubation: Mix microsomes (final 0.5 mg/mL) with test compound (1 µM) in phosphate buffer (pH 7.4). Pre-incubate at 37°C for 5 min.
-
Initiation: Add NADPH to initiate metabolism.
-
Sampling: At t=0, 5, 15, 30, and 60 min, remove 50 µL aliquots.
-
Quenching: Immediately add 150 µL ice-cold Acetonitrile (containing internal standard) to precipitate proteins.
-
Analysis: Centrifuge (4000 rpm, 20 min). Analyze supernatant via LC-MS/MS.
-
Data: Plot ln(% remaining) vs. time. The slope
determines intrinsic clearance ( ).-
Expectation: Para-fluorinated anilines generally show lower
than unsubstituted analogs by blocking CYP-mediated hydroxylation.
-
References
-
Purser, S., et al. (2008). Fluorine in medicinal chemistry. Chemical Society Reviews. Link
-
Wilcken, R., et al. (2013). Halogen bonding in drug discovery: an overview. Journal of Medicinal Chemistry. Link
-
Hansch, C., et al. (1991). A survey of Hammett substituent constants and resonance and field parameters. Chemical Reviews. Link
-
Surry, D. S., & Buchwald, S. L. (2008). Biaryl phosphane ligands in palladium-catalyzed amination. Angewandte Chemie International Edition. Link
-
Gerebtzoff, G., et al. (2004). Halogen bonding in biological molecules.[6][7][5][8][9] Proceedings of the National Academy of Sciences. Link
Sources
- 1. reddit.com [reddit.com]
- 2. Predicting pKa Values of Para-Substituted Aniline Radical Cations vs. Stable Anilinium Ions in Aqueous Media - PMC [pmc.ncbi.nlm.nih.gov]
- 3. afit.edu [afit.edu]
- 4. Which halogen to choose? Comparing the effects of chlorine and fluorine as bioisosteric substituents in drug design - Chemical Science (RSC Publishing) DOI:10.1039/D5SC07348K [pubs.rsc.org]
- 5. mdpi.com [mdpi.com]
- 6. namiki-s.co.jp [namiki-s.co.jp]
- 7. Which halogen to choose? Comparing the effects of chlorine and fluorine as bioisosteric substituents in drug design - PMC [pmc.ncbi.nlm.nih.gov]
- 8. researchgate.net [researchgate.net]
- 9. chemrxiv.org [chemrxiv.org]
3-chloro-2-methyl-N-(propan-2-yl)aniline proper disposal procedures
Operational Guide: Safe Disposal and Waste Management of 3-chloro-2-methyl-N-(propan-2-yl)aniline
Executive Summary
This guide mandates the disposal protocols for 3-chloro-2-methyl-N-(propan-2-yl)aniline (also known as N-isopropyl-3-chloro-2-methylaniline).[1] Due to its structural classification as a halogenated aromatic amine , this compound poses specific environmental and biological risks—specifically aquatic toxicity and potential methemoglobinemia.[1]
Immediate Action Required:
-
Waste Stream: Halogenated Organic Waste (Strict Segregation).[1]
-
Disposal Method: High-Temperature Incineration (with HCl scrubbing).[1]
-
Prohibited: Do NOT dispose of down the drain or in general trash.[1] Do NOT mix with oxidizing acids.[1]
Part 1: Chemical Safety Profile & Hazard Identification
To manage waste effectively, one must understand the underlying chemistry.[1] This molecule combines an aniline core with a chlorine substituent and an isopropyl group.[1]
| Feature | Chemical Implication | Safety Consequence |
| Chlorine Substituent | Increases lipophilicity and environmental persistence.[1] | RCRA Mandate: Must be treated as a "Halogenated Solvent/Organic" waste to prevent dioxin formation during improper combustion.[1] |
| Aniline Functionality | Aromatic amine; weak base.[1] | Toxicity: Potential for skin sensitization and methemoglobinemia (interference with oxygen transport in blood).[1] |
| Isopropyl Group | Increases steric bulk and organic solubility.[1] | Solubility: High solubility in organic solvents; low water solubility.[1] Bioaccumulative potential.[1][2][3] |
Key Incompatibilities:
-
Acids: Exothermic reaction forming anilinium salts.[1]
-
Hypochlorites (Bleach): DO NOT USE. Reaction with amines can form unstable chloramines.[1]
Part 2: Waste Characterization & Regulatory Logic (RCRA)
In the United States, under the Resource Conservation and Recovery Act (RCRA), this chemical must be characterized correctly to ensure compliance.[1]
-
Listed Waste Status: While 3-chloro-2-methyl-N-(propan-2-yl)aniline is not explicitly "P-listed" or "U-listed" by specific CAS name in 40 CFR 261.33, it defaults to a Characteristic Waste based on toxicity and ignitability (if in solvent).[1]
-
Halogenated Solvent Rule: If this chemical is dissolved in spent halogenated solvents (e.g., DCM, Chloroform), the entire mixture often carries an F-list code (e.g., F002).[1][6]
-
Universal Classification: Treat as Class 6.1 (Toxic Substances) and Class 9 (Miscellaneous Dangerous Goods - Environmentally Hazardous) for transport.[1]
Part 3: Step-by-Step Disposal Protocol
Step 1: Segregation (The Critical Control Point)
You must segregate this waste from non-halogenated streams.[1][3] Mixing halogenated organics with non-halogenated fuels (like acetone/methanol) exponentially increases disposal costs because the entire volume requires specialized incineration to scrub acidic gases (HCl).[1]
Step 2: Container Selection
-
Material: High-Density Polyethylene (HDPE) or Amber Glass.[1]
-
Headspace: Leave at least 10% headspace to allow for vapor expansion.[1]
Step 3: Labeling
Affix a hazardous waste label immediately upon the first drop of waste entering the container.[1]
-
Primary Identifier: "Hazardous Waste - Halogenated Organic."[1][2]
-
Constituents: Explicitly list "3-chloro-2-methyl-N-(propan-2-yl)aniline" and any co-solvents (e.g., "Dichloromethane").
-
Hazard Checkboxes: [x] Toxic [x] Irritant [x] Environmental Hazard.[1]
Step 4: Storage & Pickup
-
Secondary Containment: Store the waste container in a polyethylene tray to capture leaks.[1]
-
Location: Satellite Accumulation Area (SAA).[1] Keep away from acid waste streams to prevent accidental mixing and heat generation.[1]
Part 4: Decision Logic & Workflow (Visualization)
The following diagram outlines the operational decision tree for disposing of this specific compound.
Figure 1: Operational decision tree for the segregation and disposal of halogenated aniline derivatives.
Part 5: Spill Contingency Protocols
Do NOT use Bleach. Many researchers instinctively use bleach (sodium hypochlorite) to neutralize biologicals or organics.[1] This is dangerous with amines.
-
Chemistry:
(Chloramine formation).[1] -
Risk:[1][2] Chloramines are unstable, toxic, and potential sensitizers.[1]
Correct Spill Procedure:
-
Evacuate & Ventilate: If the spill is >100mL or outside a fume hood, evacuate the immediate area.[1]
-
PPE: Nitrile gloves (double gloved) + Safety Goggles + Lab Coat.[1]
-
Absorb: Use an inert absorbent such as Vermiculite , Dry Sand , or a commercial Universal Spill Pad .[1]
-
Clean: After absorbing the bulk liquid, clean the surface with a mild soapy water solution (surfactant) to lift the lipophilic residue.[1]
-
Disposal: Place all spill debris into the Solid Hazardous Waste container (as described in Part 3).
References
-
United States Environmental Protection Agency (EPA). (2023).[1][7] Resource Conservation and Recovery Act (RCRA) Orientation Manual.[1] Retrieved from [Link]
-
PubChem. (n.d.).[1] Compound Summary: Chlorinated Anilines (General Class).[1] National Library of Medicine.[1] Retrieved from [Link]
-
Occupational Safety and Health Administration (OSHA). (n.d.).[1] Occupational Chemical Database: Chlorinated Aromatic Amines.[1] Retrieved from [Link][1]
Sources
- 1. eCFR :: Appendix III to Part 268, Title 40 -- List of Halogenated Organic Compounds Regulated Under § 268.32 [ecfr.gov]
- 2. pdf.benchchem.com [pdf.benchchem.com]
- 3. hazardouswasteexperts.com [hazardouswasteexperts.com]
- 4. sigmaaldrich.cn [sigmaaldrich.cn]
- 5. carlroth.com [carlroth.com]
- 6. EPA Hazardous Waste Codes | UGA Environmental Safety Division [esd.uga.edu]
- 7. engineering.purdue.edu [engineering.purdue.edu]
Personal protective equipment for handling 3-chloro-2-methyl-N-(propan-2-yl)aniline
Executive Summary: The "Silent Entry" Hazard
Immediate Action Required: Treat 3-chloro-2-methyl-N-(propan-2-yl)aniline (N-isopropyl-3-chloro-o-toluidine) as a Class 6.1 Toxic substance with a specific emphasis on dermal absorption .
Unlike corrosive acids that give immediate pain signals, halogenated N-alkyl anilines are lipophilic. They can penetrate standard nitrile gloves and skin without immediate irritation, entering the bloodstream to cause Methemoglobinemia (oxidation of hemoglobin, reducing oxygen transport).
The Golden Rule: If you can smell it (fishy/amine odor), your engineering controls have already failed.
Hazard Identification & Risk Assessment
To handle this chemical safely, you must understand the mechanism of toxicity. This is not just "poison"; it is a metabolic disruptor.
| Hazard Category | Critical Effect | Mechanism |
| Acute Toxicity (Dermal) | High Risk | Lipophilic alkyl group facilitates rapid transdermal transport. |
| Systemic Toxicity | Methemoglobinemia | Metabolites oxidize Fe²⁺ in hemoglobin to Fe³⁺, causing cyanosis (blue skin) and hypoxia. |
| Eye/Skin Irritation | Irritant | Causative agent for dermatitis and conjunctivitis. |
| Environmental | Aquatic Chronic 1 | Long-lasting toxicity to aquatic life; requires segregated disposal. |
The PPE Matrix: Barrier Integrity
Standard laboratory PPE is insufficient. The following specifications are non-negotiable for safe handling.
Hand Protection (The Critical Barrier)
Scientific Rationale: Aromatic amines can permeate nitrile rubber. The N-isopropyl group increases the solvent-like character of the molecule, degrading nitrile breakthrough times to <15 minutes in direct contact.
| Task Intensity | Primary Glove Layer | Secondary Glove Layer | Protocol |
| Incidental Contact (Weighing <1g) | Nitrile (High Grade) (min 5 mil) | Nitrile (min 4 mil) | "Spot & Change": If a splash occurs, change outer glove immediately. |
| Synthesis / Prep (Handling liquids/solutions) | Laminate Film (Silver Shield / EVOH) | Nitrile (Outer, for dexterity) | Laminate is chemically impervious to aromatics but has poor dexterity. Use nitrile on top to grip glassware. |
| Spill Cleanup | Viton® or Butyl Rubber | Laminate Liner | Do not use standard nitrile for spill cleanup. |
Respiratory Protection[1]
-
Engineering Control: All handling must occur in a certified Fume Hood (Face velocity: 80–100 fpm).
-
PPE Backup: If working outside a hood (e.g., equipment maintenance), use a Full-Face Respirator with Organic Vapor (OV) + P100 cartridges.
-
Why P100? To capture any aerosols/particulates if the substance is solid or crystallizing.
-
Body & Eye Defense
-
Eyes: Chemical Splash Goggles (Indirect Vent). Safety glasses are insufficient due to vapor absorption potential via the lacrimal duct.
-
Body: Tyvek® Lab Coat (Disposable) or chemically resistant apron over a standard cotton coat. Avoid exposed skin at the neck/wrists.
Decision Logic: PPE Selection
Use this logic flow to determine your daily setup.
Figure 1: Decision Logic for PPE selection based on physical state and quantity.
Operational Protocol: Safe Handling Workflow
Pre-Operational Check
-
Verify Ventilation: Check the fume hood monitor.
-
Glove Check: Inflate nitrile gloves with air to check for pinholes before donning.
-
Neutralizer Prep: Have a spray bottle of 5% acetic acid or dilute surfactant available for immediate decon of surfaces.
Weighing & Transfer (Step-by-Step)
-
Static Control: Use an antistatic gun on the weighing boat. Static discharge can disperse fine powders of anilines.
-
The "Dirty Hand / Clean Hand" Rule:
-
Left Hand (Dirty): Handles the chemical container and spatula.
-
Right Hand (Clean): Handles the balance door, pen, and notebook.
-
Never cross-contaminate.
-
-
Solubilization: Add solvent immediately after weighing to reduce vapor pressure issues (if the solvent is low-volatility) or contain the dust.
Doffing (Removal) Procedure
Crucial Step: Most exposures occur when removing contaminated PPE.
-
Wash Outer Gloves: While still in the hood, rinse outer gloves with soap/water (if compatible) or wipe with a dry paper towel to remove gross contamination.
-
Remove Outer Gloves: Peel off, turning inside out. Dispose of in solid hazardous waste.
-
Inspect Inner Gloves: Check for discoloration (yellow/brown stains indicate permeation).
-
Wash Hands: Wash hands with the inner gloves still on, then remove inner gloves.
-
Final Wash: Wash bare hands with cool water and soap. Avoid hot water, which opens pores and increases absorption.
Emergency Response & Disposal
Exposure Response
-
Skin Contact:
-
Eye Contact: Irrigate for 15 minutes. Hold eyelids open.
Disposal Logistics
-
Segregation: Do NOT mix with oxidizing acids (Nitric, Perchloric). This can form explosive diazonium salts or ignite.
-
Stream: Segregate into "Toxic Organic Waste" (Halogenated).
-
Container: High-density polyethylene (HDPE) or Glass.
Workflow Visualization
Figure 2: Operational sequence to minimize cross-contamination.
References
-
National Institute for Occupational Safety and Health (NIOSH). (2024). Pocket Guide to Chemical Hazards: o-Toluidine and Analogs. Centers for Disease Control and Prevention. [Link]
-
PubChem. (2024). Compound Summary: 3-Chloro-2-methylaniline (Parent Structure Safety Data).[1] National Library of Medicine. [Link]
- Forsberg, K., & Mansdorf, S. Z. (2019). Quick Selection Guide to Chemical Protective Clothing. Wiley-Interscience.
-
Occupational Safety and Health Administration (OSHA). (2024).[4] Occupational Exposure to Aniline and Derivatives. United States Department of Labor. [Link]
Sources
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
